1-Butyl-2,3-dimethylimidazolium hexafluorophosphate

• CAS: 227617-70-1

Core Science & Biosynthesis

What are the physical properties of 1-Butyl-2,3-dimethylimidazolium hexafluorophosphate?

An In-depth Technical Guide to the Physical Properties of 1-Butyl-2,3-dimethylimidazolium Hexafluorophosphate

Authored by: Gemini, Senior Application Scientist

Abstract

1-Butyl-2,3-dimethylimidazolium hexafluorophosphate ([BMMIM][PF₆] or [C₄C₁MIm][PF₆]) is a significant member of the ionic liquid (IL) family, distinguished by the methylation at the C2 position of the imidazolium ring. This structural modification imparts unique physicochemical properties compared to its more common C2-unsubstituted analogue, 1-butyl-3-methylimidazolium hexafluorophosphate ([BMIM][PF₆]). This guide provides a comprehensive analysis of the core physical properties of [BMMIM][PF₆], offering researchers, chemists, and drug development professionals a technical resource grounded in experimental data. We will delve into its structural and thermal characteristics, transport properties, and electrochemical behavior. Methodologies for property determination are detailed, explaining the scientific rationale behind the chosen techniques to ensure a self-validating and trustworthy framework for analysis.

Introduction: The Significance of C2-Methylation

Ionic liquids are salts with melting points below 100 °C, characterized by their negligible vapor pressure, high thermal stability, and tunable physicochemical properties. The cation's structure is a primary determinant of these properties. In the case of 1-butyl-2,3-dimethylimidazolium hexafluorophosphate, the presence of a methyl group at the C2 position of the imidazolium ring, in addition to the methyl group at the N3 position, sterically shields the most acidic proton found in traditional 1,3-dialkylimidazolium salts. This C2-methylation enhances the cation's stability, particularly in basic or reactive environments, making [BMMIM][PF₆] a robust solvent for a range of chemical reactions, including aldol condensations and metathesis. This guide serves to consolidate and elucidate the key physical parameters that define its utility and behavior.

Structural and Fundamental Properties

The fundamental properties of a molecule are dictated by its structure and molecular weight. These parameters are the foundation for understanding its behavior in bulk form.

Property	Value	Source(s)
Chemical Formula	C₉H₁₇F₆N₂P	[1][2]
Molecular Weight	298.21 g/mol	[1][3]
Appearance	White to light yellow powder or crystalline solid	[1][4][5]
Refractive Index (n 20/D)	1.423	[1][4]

These core identifiers, CAS Number 227617-70-1, are critical for substance identification and procurement.[5] The appearance as a solid at room temperature is consistent with its reported melting point.

Synthesis Pathway

The synthesis of [BMMIM][PF₆] typically follows a two-step process common for many ionic liquids: N-alkylation followed by anion metathesis. The choice of this pathway is driven by the high yields and purity achievable with commercially available starting materials.

Caption: Generalized two-step synthesis of [BMMIM][PF₆].

The first step involves the quaternization of the 1,2-dimethylimidazole nitrogen with a butyl halide. The subsequent anion exchange with a hexafluorophosphate salt, such as KPF₆, is driven by the precipitation of the inorganic halide salt (e.g., KBr) from the reaction medium, yielding the desired ionic liquid.[6][7]

Thermal Properties

The thermal behavior of an ionic liquid dictates its operational temperature range and stability. Key parameters include the melting point and thermal decomposition temperature.

Property	Value	Source(s)
Melting Point	36.0 - 42.0 °C[5] / 50 °C[1]	[1][5]
Boiling Point	Not Applicable (Decomposes before boiling)
Thermal Stability	High thermal stability, characteristic of ionic liquids	[8]

The reported melting point indicates that [BMMIM][PF₆] is a solid at standard room temperature (20-25 °C). The variance in reported values may stem from differences in sample purity or the analytical method used (e.g., onset vs. peak melting temperature in DSC). Like most ionic liquids, it has no measurable boiling point due to its negligible vapor pressure; it will decompose at high temperatures rather than undergo a liquid-gas phase transition. Studies on the analogous [BMIM][PF₆] show it can inhibit the decomposition of materials like nitrocellulose, underscoring its high thermal stability.[8]

Experimental Protocol: Melting Point Determination via Differential Scanning Calorimetry (DSC)

DSC is the preferred method for determining thermal transitions as it provides precise data on both the temperature and the enthalpy of the transition.

• Sample Preparation: Accurately weigh 3-5 mg of [BMMIM][PF₆] into a hermetically sealed aluminum DSC pan. The ionic liquid should be pre-dried under vacuum to remove any absorbed water, which can affect the melting transition.

• Instrument Setup: Place the sample pan and an empty reference pan into the DSC cell.

• Thermal Program:

  • Equilibrate the cell at a temperature well below the expected melting point (e.g., 0 °C).

  • Ramp the temperature at a controlled rate (e.g., 5-10 °C/min) to a temperature well above the melting point (e.g., 80 °C).

  • Hold for 2-5 minutes to ensure complete melting.

  • Cool the sample back to the starting temperature at the same rate.

  • Perform a second heating scan under the same conditions. The second scan is used for analysis to ensure a consistent thermal history.

• Data Analysis: The melting point is determined from the endothermic peak on the second heating curve. It can be reported as the onset temperature (the intersection of the baseline with the steepest tangent of the peak) or the peak temperature.

Causality: A hermetically sealed pan is crucial to prevent any potential moisture absorption or loss during the experiment. The second heating run is analyzed because it provides data on a sample with a uniform, instrument-induced thermal history, leading to more reproducible results.

Physicochemical and Transport Properties

These properties govern the behavior of the ionic liquid as a solvent and electrolyte, influencing mass transport, reaction rates, and electrochemical performance.

Property	Value	Source(s)
Density	1.345 g/mL (at 20 °C)[1][4] / 1.444 g/cm³[9]	[1][4][9]
Viscosity	554 cP (at 45 °C)	[9]
Ionic Conductivity	0.76 mS/cm (at 45 °C)	[9]
Solubility	Insoluble in water.[1][4] Miscible with solvents like dichloromethane, chloroform, and ethyl acetate; immiscible with diethyl ether and hexane.[10]	[1][4][10]

The density values show some variation in the literature, which can be attributed to different measurement temperatures or purities. The relatively high viscosity is typical for ionic liquids and is a result of strong intermolecular van der Waals forces and coulombic interactions between the ions. The ionic conductivity is inversely related to this viscosity, as it depends on the mobility of the ions through the bulk liquid. Its hydrophobic nature, conferred by the hexafluorophosphate anion, makes it suitable for biphasic systems with water.[10]

Experimental Protocol: Viscosity Measurement using a Falling-Body Viscometer

For moderately viscous liquids like ILs, a falling-body viscometer offers a reliable method based on fundamental fluid dynamics principles.

• Instrument Calibration: Calibrate the viscometer using standard fluids of known viscosity across the desired temperature range.

• Sample Loading: Introduce a sufficient, bubble-free volume of the dried [BMMIM][PF₆] into the measurement tube, which is temperature-controlled by a circulating bath.

• Measurement: Release a calibrated piston or sphere into the liquid. The instrument measures the time it takes for the body to fall a fixed distance through the ionic liquid.

• Calculation: The viscosity (η) is calculated using the instrument's calibration constant and the measured fall time, corrected for the densities of the falling body and the liquid at the measurement temperature.

• Temperature Dependence: Repeat the measurement at various temperatures (e.g., in 5 or 10 °C increments) to establish a viscosity-temperature profile.

Causality: A falling-body viscometer is chosen over capillary viscometers for its suitability for higher viscosity fluids and its ability to operate over a range of temperatures and pressures.[11] Ensuring the sample is free of air bubbles is critical, as they would significantly alter the fluid dynamics and lead to inaccurate results.

Electrochemical Properties

For applications in electrochemistry, such as in batteries or as electrolytes for electrodeposition, the electrochemical stability window (ESW) is the most critical parameter.

Property	Value	Source(s)
Electrochemical Window	Data not specifically found for [BMMIM][PF₆]. The related [BMIM][PF₆] has a reported ESW of ~4.0-4.5 V.	[12][13]

Experimental Protocol: Electrochemical Window Determination via Linear Sweep Voltammetry (LSV)

LSV is a standard technique to probe the electrochemical stability limits of an electrolyte.

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Molecular structure and formula of 1-Butyl-2,3-dimethylimidazolium hexafluorophosphate

An In-depth Technical Guide to 1-Butyl-2,3-dimethylimidazolium Hexafluorophosphate ([BMMIM][PF6])

Abstract

This technical guide provides a comprehensive overview of the ionic liquid 1-Butyl-2,3-dimethylimidazolium hexafluorophosphate, commonly abbreviated as [BMMIM][PF6]. Ionic liquids (ILs) are a class of salts with melting points below 100°C, offering unique properties such as negligible vapor pressure, high thermal stability, and tunable physicochemical characteristics. [BMMIM][PF6] is a notable member of the imidazolium-based family of ILs. This document details its fundamental molecular structure and formula, key physicochemical properties, a validated two-step synthesis protocol, and methods for its analytical characterization. Furthermore, it explores its applications, particularly those relevant to researchers in the chemical and pharmaceutical sciences, and outlines essential safety and handling protocols. The guide is designed to serve as a critical resource for scientists and professionals leveraging or investigating this versatile compound in their work.

Introduction: The Significance of Ionic Liquids in Modern Research

The field of chemistry has witnessed a paradigm shift towards "green" and sustainable processes, driving the exploration of novel solvent systems to replace volatile organic compounds (VOCs). Ionic liquids have emerged as leading candidates in this pursuit. Their unique combination of properties, including high ionic conductivity, a wide electrochemical window, and the ability to dissolve a diverse range of solutes, has established them as highly versatile compounds.

1-Butyl-2,3-dimethylimidazolium hexafluorophosphate, [BMMIM][PF6], is an exemplar of this class. It is distinguished by the methylation at the C2 position of the imidazolium ring, which imparts increased stability, particularly under basic conditions, compared to its more common analogue, 1-butyl-3-methylimidazolium hexafluorophosphate ([BMIM][PF6]). This guide provides an in-depth exploration of [BMMIM][PF6], from its molecular architecture to its practical synthesis and application, offering field-proven insights for researchers and drug development professionals.

Section 1: Fundamental Molecular Characteristics of [BMMIM][PF6]

Chemical Identity and Nomenclature

• IUPAC Name: 1-butyl-2,3-dimethylimidazol-3-ium hexafluorophosphate

• Common Abbreviation: [BMMIM][PF6]

• CAS Number: 227617-70-1

Molecular Formula and Weight

• Molecular Formula: C₉H₁₇F₆N₂P

• Molecular Weight: 298.21 g/mol

Structural Elucidation

The structure of [BMMIM][PF6] is composed of a distinct organic cation and an inorganic anion, held together by electrostatic forces.

The [BMMIM]⁺ cation consists of a five-membered aromatic imidazolium ring. A butyl group is attached to one nitrogen atom (N1), and two methyl groups are attached to the other nitrogen (N3) and the C2 carbon. The positive charge is delocalized across the imidazolium ring.

The [PF6]⁻ anion features a central phosphorus atom octahedrally coordinated to six fluorine atoms. This inorganic anion is known for conferring hydrophobicity and high thermal stability to the ionic liquid.

Figure 1: 2D Chemical Structures of the [BMMIM]⁺ Cation and [PF6]⁻ Anion

Section 2: Physicochemical Properties and Characterization

The utility of [BMMIM][PF6] is defined by its unique physical and chemical properties, which are summarized below.

Key Physicochemical Properties

A compilation of essential quantitative data for [BMMIM][PF6] is presented in Table 1. This data is critical for experimental design, whether for synthesis, electrochemical analysis, or formulation.

Property	Value	Temperature (°C)	Source(s)
Melting Point	43 °C	N/A
Density	1.444 g/cm³	N/A
Viscosity	554 cP	45 °C
Ionic Conductivity	0.76 mS/cm

A Comprehensive Technical Guide to the Solubility of 1-Butyl-2,3-dimethylimidazolium hexafluorophosphate ([BMMIM][PF6])

Audience: Researchers, Scientists, and Drug Development Professionals Prepared by: Gemini, Senior Application Scientist

Executive Summary

1-Butyl-2,3-dimethylimidazolium hexafluorophosphate ([BMMIM][PF6]) is a room-temperature ionic liquid (IL) with a unique set of properties derived from its distinct molecular structure. As with all ionic liquids, its utility in applications ranging from synthesis and catalysis to drug formulation is fundamentally dictated by its solubility and miscibility in common solvents. This guide provides an in-depth exploration of the solubility characteristics of [BMMIM][PF6]. We move beyond simple data reporting to explain the underlying physicochemical principles that govern its behavior. This document offers field-proven experimental protocols for accurate solubility determination, discusses the critical factors influencing solubility, and presents a consolidated view of its expected behavior in a range of solvent classes.

Introduction to 1-Butyl-2,3-dimethylimidazolium hexafluorophosphate ([BMMIM][PF6])

Ionic liquids are a class of salts that are liquid below 100°C, composed entirely of ions.[1] Their negligible vapor pressure, high thermal stability, and tunable physicochemical properties make them attractive alternatives to volatile organic solvents.[2][3]

[BMMIM][PF6] (CAS: 227617-70-1) is a member of the imidazolium family of ionic liquids.[4] Its structure consists of a 1-butyl-2,3-dimethylimidazolium cation and a hexafluorophosphate anion. The key structural features are:

• Imidazolium Core: A five-membered aromatic ring with two nitrogen atoms, providing a stable cationic scaffold.

• N-Butyl and N-Methyl Groups: Alkyl chains at the N1 and N3 positions that influence van der Waals interactions and hydrophobicity.

• C2-Methyl Group: A methyl group at the C2 position of the imidazolium ring. This distinguishes it from the more common 1-butyl-3-methylimidazolium ([BMIM]+) cation, increasing steric hindrance and removing the acidic proton at the C2 position.

• Hexafluorophosphate ([PF6]⁻) Anion: A bulky, weakly coordinating anion that significantly contributes to the IL's hydrophobicity and water immiscibility.[3]

Key Physicochemical Properties:

• Molecular Formula: C₉H₁₇F₆N₂P[4]

• Molar Mass: 298.21 g/mol [4][5]

• Melting Point: ~43-50 °C[5][6]

• Appearance: White powder or colorless liquid, depending on temperature.[5]

The Physicochemical Basis of [BMMIM][PF6] Solubility

The solubility of an ionic liquid is a complex interplay of intermolecular forces between the IL's ions and the solvent molecules. The adage "like dissolves like" is a useful starting point, but the diverse nature of interactions in ILs requires a more nuanced view.

• Role of the Anion: The [PF6]⁻ anion is the primary determinant of [BMMIM][PF6]'s general solubility profile. It is a non-coordinating, hydrophobic anion, meaning it has a low tendency to form hydrogen bonds with protic solvents like water.[7] Consequently, ionic liquids containing the [PF6]⁻ anion are typically immiscible with water.[3][8]

• Role of the Cation: The 1-butyl-2,3-dimethylimidazolium cation modulates this behavior. The butyl chain enhances the overall lipophilicity, further disfavoring dissolution in water while promoting solubility in less polar organic solvents. The methylation at the C2 position removes the most acidic proton on the imidazolium ring, which can slightly alter its hydrogen bonding capabilities compared to its C2-H counterpart, [BMIM][PF6].

• Solvent Properties: The key solvent characteristics that dictate solubility are polarity, hydrogen bond donating/accepting ability, and size. Solvents that can effectively solvate both the bulky, charged cation and the hydrophobic anion will be most effective.

Solubility Profile of [BMMIM][PF6] in Common Solvents

Precise, quantitative solubility data for [BMMIM][PF6] is not extensively published across a wide range of solvents. However, based on the known behavior of imidazolium-based ILs with the [PF6]⁻ anion (such as the closely related [BMIM][PF6]), we can construct a reliable qualitative and semi-quantitative profile.[3][7][9]

Solvent	Solvent Class	Expected Solubility	Rationale & Expert Insights
Water	Polar Protic	Immiscible / Very Low	The hydrophobic nature of both the [PF6]⁻ anion and the cation's butyl chain leads to the formation of a biphasic system with water.[3][8] While not zero, the mutual solubility is typically very low.
Methanol, Ethanol	Polar Protic	Miscible	Short-chain alcohols are polar enough to interact with the imidazolium ring and can accommodate the [PF6]⁻ anion. [BMIM][PF6] is known to be highly soluble in ethanol.[10]
Longer-chain Alcohols (e.g., 1-Butanol, 1-Octanol)	Polar Protic	Partially Miscible to Immiscible	As the alkyl chain of the alcohol increases, its overall polarity decreases, reducing its ability to effectively solvate the ionic components of the IL. Solubility is expected to decrease significantly with increasing alcohol chain length.[9]
Acetone, Acetonitrile	Polar Aprotic	Miscible	These solvents have large dipole moments and can effectively solvate the cation. Their ability to dissolve [PF6]⁻ salts is high, leading to complete miscibility.[11][12]
Tetrahydrofuran (THF)	Polar Aprotic	Miscible / Highly Soluble	THF is a polar ether that is generally a good solvent for a wide range of imidazolium ionic liquids.
Dichloromethane (DCM)	Polar Aprotic	Miscible / Highly Soluble	DCM is a common solvent used during the synthesis and purification of imidazolium ILs, indicating high solubility.[13]
Toluene, Hexane	Non-Polar	Immiscible / Very Low	These non-polar hydrocarbon solvents cannot effectively solvate the charged ions of [BMMIM][PF6], leading to very low solubility.[7]

Authoritative Experimental Protocols for Solubility Determination

Accurate solubility measurement requires robust and validated methodologies. The choice of method depends on the specific information required, such as a full phase diagram or a single quantitative value at a specific temperature.

Protocol 1: Dynamic (Synthetic) Method for Phase Boundary Determination

This method is ideal for determining the temperature-composition phase diagram (e.g., Upper or Lower Critical Solution Temperature, UCST/LCST). It relies on the visual observation of the transition between a single-phase (miscible) and a two-phase (immiscible) system.[9][14]

Step-by-Step Methodology:

• Preparation: Prepare a series of samples with known mass fractions of [BMMIM][PF6] and the chosen solvent in sealed, transparent vials equipped with a magnetic stirrer.

• Heating/Cooling Cycle: Place the vial in a temperature-controlled bath with a viewing window.

• Controlled Temperature Ramp: Begin stirring and slowly heat or cool the sample at a controlled rate (e.g., 0.5-1.0 °C/min). A slow rate is critical to maintaining thermal equilibrium.

• Cloud Point Detection: Visually observe the sample. The temperature at which the clear, single-phase solution becomes turbid (cloudy) upon cooling, or the turbid mixture becomes clear upon heating, is the "cloud point" or phase transition temperature.[3]

• Data Compilation: Record this temperature for each composition.

• Phase Diagram Construction: Plot the measured cloud point temperatures against the composition to generate the binodal curve of the phase diagram.

Causality and Trustworthiness: This method's reliability hinges on achieving thermal equilibrium. A rapid temperature ramp can lead to inaccurate transition temperature readings. Using sealed vials is essential to prevent compositional changes due to the evaporation of volatile solvents.

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A Comprehensive Technical Guide to the Thermal Stability and Decomposition of 1-Butyl-3-methylimidazolium Hexafluorophosphate ([BMMIM][PF6])

Introduction: The Criticality of Thermal Stability in Ionic Liquid Applications

1-Butyl-3-methylimidazolium hexafluorophosphate, abbreviated as [BMMIM][PF6], stands as a cornerstone in the field of ionic liquids (ILs). Its unique properties, including negligible vapor pressure, a wide liquid range, and high ionic conductivity, have positioned it as a promising medium for a diverse array of applications, from "green chemistry" solvents to electrolytes in electrochemical devices.[1][2] However, the practical utility of [BMMIM][PF6] in many of these applications, particularly those involving elevated temperatures, is fundamentally governed by its thermal stability.[3] Understanding the decomposition temperature and the factors that influence it is paramount for ensuring operational safety, predicting long-term performance, and designing robust chemical processes.

This technical guide provides a comprehensive overview of the thermal stability of [BMMIM][PF6], intended for researchers, scientists, and drug development professionals. We will delve into the experimental methodologies for assessing thermal stability, present a critical analysis of reported decomposition data, and discuss the key factors that dictate the thermal robustness of this ionic liquid.

Assessing Thermal Stability: The Central Role of Thermogravimetric Analysis (TGA)

The primary technique for evaluating the thermal stability of ionic liquids is Thermogravimetric Analysis (TGA).[4][5] This method provides quantitative information on the mass loss of a sample as a function of temperature in a controlled atmosphere. The resulting data allows for the determination of key thermal stability parameters.

Key Thermal Stability Parameters from TGA

• Onset Decomposition Temperature (T_onset_): This is the most commonly reported value for thermal stability and represents the temperature at which significant decomposition begins.[4] It is typically determined by the intersection of the baseline tangent and the tangent of the decomposition curve.

• Temperature at a Specific Mass Loss (T_x%): This parameter indicates the temperature at which a certain percentage (e.g., 10% or 50%) of the initial sample mass has been lost. T_10% is often used as a conservative estimate of the upper-temperature limit for long-term applications.[4]

• Decomposition Kinetics: By performing TGA at multiple heating rates, kinetic parameters such as the activation energy (E_a_) and the pre-exponential factor (A) for the decomposition reaction can be determined using isoconversional methods.[4][6] These parameters are crucial for predicting long-term thermal stability under isothermal conditions.[4]

Experimental Protocol: A Self-Validating TGA Workflow

The following protocol outlines a robust and self-validating workflow for the determination of the thermal stability of [BMMIM][PF6] using TGA. The causality behind each step is explained to ensure experimental integrity.

1. Sample Preparation and Purity Considerations:

• Rationale: Impurities, particularly water and halides from the synthesis process, can significantly reduce the thermal stability of ionic liquids.[1]

• Protocol:

  • Dry the [BMMIM][PF6] sample under high vacuum (e.g., <1 mbar) at a moderate temperature (e.g., 80-100 °C) for several hours to remove residual water and other volatile impurities. The purity of the ionic liquid should be greater than 99%.[2]

  • Handle the dried sample in an inert atmosphere (e.g., a glovebox) to prevent reabsorption of moisture.

2. TGA Instrument Setup and Calibration:

• Rationale: Accurate temperature and mass measurements are fundamental to reliable TGA data.

• Protocol:

  • Calibrate the TGA instrument for mass and temperature using certified reference materials according to the manufacturer's guidelines.

  • Use an inert sample pan, typically platinum or alumina, to prevent any catalytic decomposition of the ionic liquid.[7]

3. TGA Measurement Parameters:

• Rationale: The heating rate and atmosphere have a significant impact on the observed decomposition temperature.[4][5] Slower heating rates provide a more conservative and often more realistic assessment of thermal stability.[8]

• Protocol:

  • Sample Mass: Use a consistent sample mass, typically in the range of 5-10 mg.

  • Atmosphere: Conduct the analysis under a high-purity inert gas flow, such as nitrogen or argon, at a constant flow rate (e.g., 50-100 mL/min) to prevent oxidative decomposition.

  • Heating Rate: A standard heating rate of 10 °C/min is commonly used for initial screening.[4] For more detailed studies and kinetic analysis, it is recommended to perform experiments at multiple heating rates (e.g., 5, 10, 15, and 20 °C/min).[4][9]

  • Temperature Program:

    • Equilibrate the sample at a starting temperature well below the expected decomposition point (e.g., 30 °C).

    • Ramp the temperature at the desired heating rate to a final temperature that ensures complete decomposition (e.g., 600 °C).

4. Data Analysis and Interpretation:

• Rationale: Consistent data analysis methods are essential for comparing results across different studies.

• Protocol:

  • Determine the onset decomposition temperature (T_onset_) using the tangent method.

  • Record the temperatures at 10% and 50% mass loss (T_10%_ and T_50%_).

  • If multiple heating rates were used, apply an isoconversional kinetic model (e.g., Flynn-Wall-Ozawa or Kissinger-Akahira-Sunose) to calculate the activation energy of decomposition.

Visualizing the TGA Workflow

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Understanding the electrochemical window of 1-Butyl-2,3-dimethylimidazolium hexafluorophosphate

An In-Depth Technical Guide to the Electrochemical Window of 1-Butyl-2,3-dimethylimidazolium Hexafluorophosphate

Introduction: The Role of Ionic Liquids in Modern Electrochemistry

Room-temperature ionic liquids (RTILs) represent a paradigm shift in electrolyte science. Composed entirely of ions and existing in a liquid state at or near room temperature, these materials offer a unique combination of properties that make them highly desirable for a range of electrochemical applications.[1] Key among these are their negligible vapor pressure, low flammability, high thermal stability, and intrinsic ionic conductivity.[1][2] One of the most critical advantages of ionic liquids is their wide electrochemical stability window, which can exceed 4-5 volts, far surpassing that of traditional aqueous and organic electrolytes.[3][4] This wide window is a crucial enabler for high-energy-density devices like advanced batteries and supercapacitors.[3][5]

This guide focuses on a specific imidazolium-based ionic liquid, 1-Butyl-2,3-dimethylimidazolium hexafluorophosphate ([BMMIM][PF6]). We will provide a detailed exploration of its electrochemical window, the theoretical underpinnings, the experimental methodologies for its determination, and the critical factors that influence its stability limits.

Chemical Structure of 1-Butyl-2,3-dimethylimidazolium Hexafluorophosphate

The structure of [BMMIM][PF6] consists of an organic cation, 1-butyl-2,3-dimethylimidazolium, and an inorganic anion, hexafluorophosphate.[6] The bulky and asymmetric nature of the cation disrupts crystal lattice formation, contributing to its low melting point.

Caption: Workflow for determining the electrochemical window using CV.

Step-by-Step Protocol:

• Ionic Liquid Preparation (The Trustworthiness Pillar):

  • Rationale: Impurities, particularly water and halides, can significantly narrow the electrochemical window. [1][2]Water, for instance, has a much smaller electrochemical window (approximately 1.23 V) and its electrolysis can be mistaken for the decomposition of the ionic liquid. [7][8] * Protocol: Dry the [BMMIM][PF6] under high vacuum (e.g., <1 mbar) at an elevated temperature (e.g., 80-100 °C) for at least 24 hours. Handle the dried ionic liquid exclusively within an inert atmosphere (e.g., an argon-filled glovebox) to prevent moisture reabsorption.

• Electrochemical Cell Assembly:

  • Rationale: A three-electrode setup is standard for electrochemical measurements. It allows for precise control of the working electrode potential relative to a stable reference, while the current passes between the working and counter electrodes.

  • Components:

    • Working Electrode (WE): A chemically inert electrode with a well-defined surface area. Glassy carbon (GC) or platinum (Pt) are commonly used. [9]The choice of material is critical as it can influence the measured window. [10] * Reference Electrode (RE): A non-aqueous Ag/Ag+ electrode or a quasi-reference electrode like a silver or platinum wire. The potential of a quasi-reference electrode must be calibrated against an internal standard.

    • Counter Electrode (CE): An inert conductor with a surface area significantly larger than the WE, typically a platinum wire or mesh.

• Execution of the CV Experiment:

  • Protocol: a. Assemble the three electrodes in a sealed electrochemical cell containing the purified [BMMIM][PF6]. b. Purge the cell with an inert gas (e.g., high-purity argon) for at least 30 minutes to remove any residual oxygen. c. Using a potentiostat, sweep the potential of the working electrode. Start from the open-circuit potential and sweep towards the cathodic limit, then reverse the scan towards the anodic limit, and finally return to the starting potential. A typical scan rate is 20-100 mV/s. [11] d. Record the resulting current as a function of the applied potential to generate a cyclic voltammogram.

• Data Analysis and Interpretation:

  • Rationale: The anodic and cathodic limits are not sharp transitions but rather gradual increases in current. Therefore, a standardized method is needed to define these limits.

  • Protocol: The potential limits (Ea and Ec) are determined by selecting a "cut-off current density" (e.g., 0.5 or 1.0 mA/cm²). [3]The potentials at which the current density reaches this threshold value during the anodic and cathodic sweeps are defined as the respective limits of the electrochemical window.

• Internal Referencing (The Self-Validation System):

  • Rationale: To ensure the trustworthiness and comparability of results across different experiments and labs, the potential scale should be referenced to a known redox couple.

  • Protocol: After determining the EW, add a small amount of an internal reference standard, such as ferrocene (Fc/Fc+), to the cell. Run another CV scan over a narrower potential range to determine the formal potential of the Fc/Fc+ couple. All measured potentials (Ea and Ec) should then be reported relative to this standard.

Factors Influencing the Electrochemical Window of [BMMIM][PF6]

The measured electrochemical window is not an immutable property but is highly sensitive to experimental conditions. Understanding these factors is crucial for both accurate measurement and practical application.

Factor	Effect on Electrochemical Window	Causality & Explanation
Water Content	Significant Narrowing	Water is more easily reduced and oxidized than the ionic liquid ions. Its presence introduces parasitic reactions (hydrogen and oxygen evolution) that occur within the IL's potential window, effectively shrinking it. [1][2][8]At high water concentrations, the EW can approach that of water itself (~2 V). [2][8]
Electrode Material	Varies	The electrode material can act as a catalyst for the decomposition reactions of the ionic liquid. The interaction between the ions and the electrode surface can alter the energy barriers for oxidation and reduction, leading to different measured EW values on materials like platinum, gold, or glassy carbon. [10]
Temperature	Narrowing with Increase	Increasing the temperature generally provides the thermal energy needed to overcome the activation barriers for the decomposition reactions of the cation and anion. [12]This leads to a decrease in the overpotential required for these reactions, resulting in a narrower electrochemical window. [1][12]
Purity (other than water)	Narrowing	Halide impurities from synthesis are a common issue and are easily oxidized, leading to a much lower anodic limit. Other organic or reactive impurities can also introduce redox processes within the window.
Cut-off Current Density	Apparent Variation	The choice of the cut-off current density is somewhat arbitrary and directly impacts the reported EW value. A higher cut-off will result in a wider reported window. Therefore, it is essential to always report the cut-off value used for a given measurement to allow for valid comparisons. [3]

Note: While this guide focuses on 1-butyl-2,3-dimethylimidazolium hexafluorophosphate ([BMMIM][PF6]), much of the foundational research has been conducted on the closely related isomer 1-butyl-3-methylimidazolium hexafluorophosphate ([BMIM][PF6]). The principles and influencing factors are directly transferable. A reported electrochemical window for [BMIM][PF6] is approximately 4.5 V. [13]

Conclusion for the Practitioner

The electrochemical window of 1-Butyl-2,3-dimethylimidazolium hexafluorophosphate is a critical parameter that defines its suitability for high-voltage electrochemical applications. While it possesses a wide intrinsic stability range, this can only be realized and reliably measured under carefully controlled experimental conditions. For researchers, scientists, and drug development professionals utilizing electrochemical techniques, the primary takeaway is the imperative of purity. The rigorous exclusion of water and other impurities is not merely a procedural formality but the cornerstone of achieving the high-performance characteristics that make ionic liquids like [BMMIM][PF6] such promising materials. Adherence to validated protocols, including the use of internal reference standards and clear reporting of experimental parameters, is essential for ensuring the integrity and reproducibility of research in this field.

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An In-depth Technical Guide to the Synthesis of 1-Butyl-2,3-dimethylimidazolium Hexafluorophosphate ([BMMIM][PF6])

Abstract

Introduction: The Significance of [BMMIM][PF6]

Ionic liquids (ILs) are salts with melting points below 100 °C, composed entirely of ions.[5] The 1-butyl-2,3-dimethylimidazolium ([BMMIM]+) cation is a key structural motif, and when paired with the hexafluorophosphate ([PF6]-) anion, it forms a hydrophobic, non-water-soluble ionic liquid.[6] The presence of a methyl group at the C2 position of the imidazolium ring, in addition to the N-alkyl substituents, imparts distinct properties compared to its more common analogue, 1-butyl-3-methylimidazolium hexafluorophosphate ([BMIM][PF6]). These differences can influence factors such as viscosity, density, and stability, making [BMMIM][PF6] a valuable tool for specific applications. For instance, it has been investigated as a green solvent for extractions, a binder for carbon paste electrodes, and a medium for polymerization reactions.

This guide will focus on the practical synthesis of [BMMIM][PF6], providing the necessary detail for its preparation and purification in a laboratory setting.

The Cornerstone of Synthesis: The Two-Step Approach

The most widely adopted and reliable method for synthesizing [BMMIM][PF6] is a two-step process. This approach offers high yields and allows for the isolation and purification of an intermediate, which is crucial for obtaining a final product of high purity. The two primary stages are:

• Quaternization: Formation of the 1-butyl-2,3-dimethylimidazolium halide intermediate.

• Anion Metathesis (Ion Exchange): Replacement of the halide anion with the desired hexafluorophosphate anion.[7]

Step 1: Quaternization to Form the Halide Precursor

The synthesis commences with the quaternization of 1,2-dimethylimidazole. This is an SN2 reaction where the lone pair of electrons on the N3 nitrogen of the imidazole ring attacks the electrophilic carbon of an n-alkyl halide. For the synthesis of the [BMMIM]+ cation, 1-halobutane (e.g., 1-bromobutane or 1-chlorobutane) is the alkylating agent of choice.[8][9]

The choice between 1-bromobutane and 1-chlorobutane is a critical experimental consideration. 1-bromobutane is more reactive than 1-chlorobutane, leading to faster reaction times and often higher yields under milder conditions.[10] However, 1-chlorobutane is less expensive and may be preferred for large-scale syntheses where cost is a significant factor.

The reaction is typically performed in a suitable solvent, although solvent-free conditions are also possible, particularly with microwave assistance.[11] Toluene is a commonly used solvent as it facilitates heat transfer and allows for the product, which is often a solid or a dense oil, to precipitate or phase-separate upon formation, simplifying its isolation.[12]

Experimental Protocol: Synthesis of 1-Butyl-2,3-dimethylimidazolium Bromide ([BMMIM][Br])

Materials:

• 1,2-dimethylimidazole

• 1-bromobutane

• Toluene (or other suitable solvent)

• Ethyl acetate (for washing)

Procedure:

• In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, combine 1,2-dimethylimidazole and a slight molar excess of 1-bromobutane.

• Add a suitable volume of toluene to the flask.

• Heat the reaction mixture to reflux (approximately 70-80 °C) and maintain for 24-48 hours.[13] The reaction progress can be monitored by techniques such as thin-layer chromatography (TLC) or nuclear magnetic resonance (NMR) spectroscopy.

• Upon completion, cool the mixture to room temperature. The product, 1-butyl-2,3-dimethylimidazolium bromide, will often precipitate as a white solid or form a dense, pale yellow oil.[13]

• Decant the supernatant solvent.

• Wash the product repeatedly with ethyl acetate to remove any unreacted starting materials and impurities.

• Dry the resulting solid or oil under vacuum to remove residual solvents. The yield is typically high, often exceeding 90%.[13]

Step 2: Anion Metathesis

With the 1-butyl-2,3-dimethylimidazolium halide precursor in hand, the next step is to replace the halide anion (Cl- or Br-) with the hexafluorophosphate anion (PF6-). This is achieved through a metathesis reaction, also known as an ion exchange reaction.[14] The driving force for this reaction is typically the precipitation of the inorganic halide salt in the reaction medium, shifting the equilibrium towards the formation of the desired ionic liquid.

Experimental Protocol: Synthesis of [BMMIM][PF6] via Anion Metathesis

Materials:

• 1-Butyl-2,3-dimethylimidazolium halide (e.g., [BMMIM][Br] or [BMMIM][Cl])

• Potassium hexafluorophosphate (KPF6)

• Deionized water

• Dichloromethane (for extraction and washing)

• Anhydrous magnesium sulfate or sodium sulfate (for drying)

Procedure:

• Dissolve the 1-butyl-2,3-dimethylimidazolium halide in a minimal amount of deionized water in a flask with vigorous stirring.

• In a separate container, prepare a saturated aqueous solution of potassium hexafluorophosphate.

• Continue stirring the mixture at room temperature for several hours to ensure the completion of the reaction.

• Transfer the mixture to a separatory funnel and separate the lower, denser ionic liquid layer.

• Wash the ionic liquid layer multiple times with small portions of deionized water to remove any remaining halide ions and other water-soluble impurities. The absence of halide ions in the aqueous washings can be confirmed by a negative silver nitrate test.

• Dissolve the washed ionic liquid in dichloromethane and dry the organic phase with anhydrous magnesium sulfate or sodium sulfate.

Alternative and Greener Synthetic Approaches

While the two-step method is robust, researchers have explored alternative routes to improve efficiency, reduce reaction times, and minimize waste, aligning with the principles of green chemistry.

Microwave-Assisted Synthesis

Microwave irradiation has emerged as a powerful tool in organic synthesis, including the preparation of ionic liquids.[5][11][16][17] This technique can dramatically reduce reaction times, often from hours to minutes, and can lead to higher yields.[11][18] For the quaternization step, the reaction of 1,2-dimethylimidazole with 1-halobutane can be performed under solvent-free conditions in a dedicated microwave reactor, offering a more environmentally friendly approach.[11]

Rationale for Microwave Enhancement: Microwave energy directly interacts with the polar molecules in the reaction mixture, leading to rapid and uniform heating. This can accelerate the rate of the SN2 reaction, often allowing it to proceed efficiently without the need for a solvent.

One-Pot Synthesis

One-pot syntheses are highly desirable as they reduce the number of workup and purification steps, saving time, solvents, and resources. A direct synthesis of imidazolium ionic liquids using an orthoester has been reported.[15] In this method, 1-butylimidazole, ammonium hexafluorophosphate, and trimethyl orthoformate are heated together to produce 1-butyl-3-methylimidazolium hexafluorophosphate.[15] While this example is for the [BMIM]+ cation, similar principles could be adapted for the synthesis of [BMMIM][PF6].

Purification and Characterization

The purity of an ionic liquid is paramount for its reliable application, as even small amounts of impurities (e.g., residual halides or water) can significantly alter its physicochemical properties.

Purification:

• Washing: As described in the metathesis protocol, repeated washing with deionized water is crucial for removing hydrophilic impurities.

• Activated Carbon Treatment: For colored impurities, treatment with activated charcoal followed by filtration can be effective.[13]

• Drying: Rigorous drying under high vacuum is essential to remove residual water and volatile organic solvents. The hexafluorophosphate anion is susceptible to hydrolysis, which can be exacerbated by the presence of water, leading to the formation of acidic byproducts.[6][19]

Characterization: The identity and purity of the synthesized [BMMIM][PF6] should be confirmed using standard analytical techniques:

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): Provides structural confirmation of the cation.[8][9]

• Fourier-Transform Infrared (FTIR) Spectroscopy: Shows characteristic vibrational modes of the imidazolium ring and the PF6- anion.

• Mass Spectrometry (MS): Confirms the mass of the [BMMIM]+ cation and the [PF6]- anion.

Data Summary and Visualization

Table 1: Physicochemical Properties of [BMMIM][PF6]

Property	Value	Reference
Molecular Formula	C9H17F6N2P	[20][21][22]
Molecular Weight	298.21 g/mol	[20][21][22]
Appearance	Colorless to pale yellow liquid
Density	~1.345 g/mL at 20 °C	[22]
Melting Point	50 °C	[22]

Diagram 1: Two-Step Synthesis of [BMMIM][PF6]

Caption: Workflow for the two-step synthesis of [BMMIM][PF6].

Diagram 2: Reaction Mechanism of Quaternization

Caption: SN2 mechanism for the quaternization of 1,2-dimethylimidazole.

Conclusion

The synthesis of 1-butyl-2,3-dimethylimidazolium hexafluorophosphate is a well-established process, with the two-step method of quaternization followed by anion metathesis being the most common and reliable approach. This guide has provided a detailed, practical framework for this synthesis, emphasizing the rationale behind key experimental choices. By understanding these fundamental principles, researchers can confidently prepare high-purity [BMMIM][PF6] for a wide array of applications. The exploration of greener synthetic alternatives, such as microwave-assisted and one-pot methods, highlights the ongoing efforts to develop more sustainable chemical processes. As with any chemical synthesis, adherence to proper safety protocols and thorough characterization of the final product are essential for successful and reproducible research.

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Key spectral data (NMR, IR) for 1-Butyl-2,3-dimethylimidazolium hexafluorophosphate

An In-depth Technical Guide to the Spectroscopic Characterization of 1-Butyl-2,3-dimethylimidazolium Hexafluorophosphate

Authored by a Senior Application Scientist

This guide provides an in-depth analysis of the key spectral data for 1-Butyl-2,3-dimethylimidazolium hexafluorophosphate ([Bdmim][PF6]), an ionic liquid of significant interest in various scientific domains. As researchers and drug development professionals, understanding the precise spectroscopic fingerprint of a compound is paramount for confirming its identity, assessing its purity, and elucidating its structural characteristics. This document is structured to provide not just the data, but also the underlying scientific rationale for the experimental choices and interpretation, ensuring a robust and reliable characterization framework.

The molecular formula for 1-Butyl-2,3-dimethylimidazolium hexafluorophosphate is C₉H₁₇F₆N₂P, and its CAS Number is 227617-70-1.[1]

Molecular Structure and Its Spectroscopic Implications

The foundation of any spectral interpretation lies in a thorough understanding of the molecule's structure. 1-Butyl-2,3-dimethylimidazolium hexafluorophosphate is comprised of an organic cation, 1-butyl-2,3-dimethylimidazolium ([Bdmim]⁺), and an inorganic anion, hexafluorophosphate ([PF₆]⁻).[1] The cation's structure, particularly the asymmetry introduced by the different alkyl groups (butyl and methyl) and the substitution at the C2 position, dictates a unique and predictable pattern in Nuclear Magnetic Resonance (NMR) spectroscopy. The anion, [PF₆]⁻, possesses strong, characteristic vibrational modes that are readily identifiable in Infrared (IR) spectroscopy.

Caption: Molecular structures of the constituent ions.

Nuclear Magnetic Resonance (NMR) Spectroscopy Analysis

NMR spectroscopy is an unparalleled tool for the structural elucidation of organic molecules. For [Bdmim][PF6], a multinuclear approach examining ¹H, ¹³C, ¹⁹F, and ³¹P is essential for a complete characterization.

Expertise & Experience: The Rationale Behind NMR Protocol Design

The analysis of neat (solvent-free) ionic liquids is often preferred to avoid solute-solvent interactions that can alter chemical shifts. However, the viscosity of some ionic liquids can lead to broad spectral lines.[2] A common and effective compromise involves dissolving a small amount of the sample in a deuterated solvent like dimethyl sulfoxide-d₆ (DMSO-d₆) or acetonitrile-d₃. This reduces viscosity, sharpens signals, and provides a deuterium lock signal for the spectrometer. The choice of ¹H and ¹³C NMR is standard for organic structure confirmation. For this ionic liquid, ¹⁹F and ³¹P NMR are critically important as they directly probe the structure and integrity of the [PF₆]⁻ anion, which is susceptible to hydrolysis.[3][4]

Experimental Protocol: Acquiring High-Resolution NMR Spectra

This protocol is designed to be self-validating by ensuring consistency and accuracy.

• Sample Preparation: Accurately weigh approximately 10-20 mg of 1-Butyl-2,3-dimethylimidazolium hexafluorophosphate. Dissolve the sample in 0.6 mL of a suitable deuterated solvent (e.g., DMSO-d₆) directly within a 5 mm NMR tube. Ensure the sample is fully dissolved to achieve a homogeneous solution.

• Instrumentation: Utilize a 400 MHz (or higher) NMR spectrometer.[3]

• ¹H NMR Acquisition:

  • Tune and shim the probe for optimal magnetic field homogeneity.

  • Acquire a standard one-pulse ¹H spectrum.

  • Reference the spectrum to the residual solvent peak (e.g., DMSO at δ 2.50 ppm).

• ¹³C NMR Acquisition:

  • Acquire a proton-decoupled ¹³C spectrum. This provides a single peak for each unique carbon atom.

  • Reference the spectrum to the solvent peak (e.g., DMSO-d₆ at δ 39.52 ppm).

• ³¹P & ¹⁹F NMR Acquisition:

  • Switch the probe to the respective nuclei channels.

  • Acquire standard one-pulse spectra. For ³¹P NMR, use an external reference like H₃PO₄.[3]

  • These spectra are often acquired without a deuterated solvent if the instrument's lock system allows.

Authoritative Grounding: Spectral Data and Interpretation

The substitution of the typically acidic C2-proton with a methyl group is the key distinguishing feature of [Bdmim]⁺ compared to the more common 1-butyl-3-methylimidazolium ([Bmim]⁺) cation. This results in the absence of a signal around δ 9-10 ppm in the ¹H NMR spectrum and the appearance of a new methyl signal.

Table 1: Predicted ¹H NMR Spectral Data for the [Bdmim]⁺ Cation

Signal Assignment	Predicted Chemical Shift (δ, ppm)	Multiplicity	Integration
Butyl-CH₃	~0.9	Triplet (t)	3H
Butyl-CH₂	~1.3	Sextet	2H
Butyl-CH₂	~1.7	Quintet	2H
N-CH₂ (Butyl)	~4.1	Triplet (t)	2H
N-CH₃	~3.8	Singlet (s)	3H
C2-CH₃	~2.6	Singlet (s)	3H

| C4-H / C5-H | ~7.6 - 7.8 | Doublets (d) | 1H + 1H |

Note: Predicted shifts are based on general NMR principles and data from structurally similar compounds. Actual values may vary slightly based on solvent and concentration.[5]

Table 2: Predicted ¹³C NMR Spectral Data for the [Bdmim]⁺ Cation

Signal Assignment	Predicted Chemical Shift (δ, ppm)
Butyl-CH₃	~13
Butyl-CH₂	~19
Butyl-CH₂	~31
N-CH₂ (Butyl)	~48
N-CH₃	~36
C2-CH₃	~10
C4 / C5	~122 - 124

| C2 | ~145 |

Note: The presence of ¹³C NMR data for this compound is noted in databases like PubChem, confirming its characterization is established.[1]

Anion Characterization ([PF₆]⁻):

• ³¹P NMR: The spectrum is expected to show a sharp septet centered around δ -144 ppm.[6][7] The septet arises from the coupling of the phosphorus nucleus with the six equivalent fluorine atoms (J-coupling).

• ¹⁹F NMR: The spectrum will display a corresponding doublet, confirming the P-F coupling. The presence of these distinct, clean multiplets is a strong indicator of the anion's integrity.

Infrared (IR) Spectroscopy Analysis

IR spectroscopy is a rapid and powerful technique for identifying functional groups and probing intermolecular interactions, making it highly complementary to NMR.

Expertise & Experience: The Rationale Behind IR Protocol Design

For ionic liquids, which are often viscous and non-volatile, Attenuated Total Reflection (ATR) FTIR spectroscopy is the method of choice.[8] It requires minimal sample preparation—just a single drop placed on the ATR crystal—and is insensitive to sample thickness, which can be a problem in traditional transmission methods.[9] The resulting spectrum provides a clear fingerprint of the molecule. The most informative regions are the C-H stretching region (2800-3200 cm⁻¹), the fingerprint region (below 1600 cm⁻¹), and the region containing the intense anion vibrations.

Experimental Protocol: Acquiring a High-Quality ATR-IR Spectrum

• Instrument Preparation: Use an FTIR spectrometer equipped with a diamond ATR accessory.

• Background Scan: Before introducing the sample, record a background spectrum of the clean, empty ATR crystal. This is crucial for removing atmospheric (CO₂, H₂O) and instrument-related signals from the sample spectrum.

• Sample Application: Place a single drop of 1-Butyl-2,3-dimethylimidazolium hexafluorophosphate directly onto the center of the ATR crystal.

• Spectrum Acquisition: Collect the spectrum, typically by co-adding 16 or 32 scans at a resolution of 4 cm⁻¹ over the range of 4000-400 cm⁻¹.[8]

• Cleaning: Thoroughly clean the ATR crystal with a suitable solvent (e.g., isopropanol or acetone) after analysis.

Authoritative Grounding: Spectral Data and Interpretation

The IR spectrum is a superposition of the vibrational modes of the cation and the anion. The [PF₆]⁻ anion produces one of the most intense bands in the spectrum, making it an unmistakable marker.

Table 3: Key IR Absorption Bands for 1-Butyl-2,3-dimethylimidazolium Hexafluorophosphate

Wavenumber (cm⁻¹)	Assignment	Significance
~3150	Imidazolium Ring C-H Stretch	Confirms the presence of the aromatic-like imidazolium core.
2850 - 2980	Alkyl Chain C-H Stretch	Symmetric and asymmetric stretching of CH₂ and CH₃ groups on the butyl and methyl substituents.[10]
~1570	Imidazolium Ring Skeletal Vibration	Characteristic stretching vibration of the C=N and C=C bonds within the ring.[11][12]
~1170	Imidazolium Ring In-Plane Bending	Relates to the bending motion of the C-H bonds on the ring.[11]
~840	P-F Asymmetric Stretch (ν₃ of PF₆⁻)	Extremely strong and broad band, characteristic fingerprint of the [PF₆]⁻ anion. [13]

| ~560 | P-F Bending (ν₄ of PF₆⁻) | A secondary, less intense band also associated with the anion. |

Note: Wavenumbers are based on data for closely related imidazolium hexafluorophosphate salts.

Integrated Analysis and Quality Control Workflow

Neither NMR nor IR alone provides a complete picture. A synergistic approach is essential for unambiguous confirmation of structure and purity. The workflow below outlines a robust system for the characterization of [Bdmim][PF6].

Caption: A logical workflow for comprehensive sample characterization.

Trustworthiness Through Self-Validation: This integrated approach is inherently self-validating. For instance:

• Identity Confirmation: The ¹H NMR confirms the presence and connectivity of all proton-bearing groups of the cation, including the critical C2-methyl group. The IR spectrum provides definitive proof of the [PF₆]⁻ anion via its intense ~840 cm⁻¹ band.[13] The combination is unambiguous.

• Purity Assessment: The ¹H NMR spectrum is highly sensitive to impurities. The absence of a C2-H signal proves it is not the common [Bmim]⁺ analogue. The absence of signals for water, residual synthesis solvents (like acetone or ethyl acetate), or starting materials confirms high purity. The IR spectrum can also detect water through its broad O-H stretching band around 3400 cm⁻¹.

By cross-referencing the detailed structural information from multinuclear NMR with the functional group and anion confirmation from IR, researchers can have the highest degree of confidence in the identity and quality of their 1-Butyl-2,3-dimethylimidazolium hexafluorophosphate material.

References

• He, L., et al. (2018). Understanding the Mid-Infrared Spectra of Protic Ionic Liquids by Density Functional Theory. ACS Omega. Available at: [Link]

• Branco, L. C., & Afonso, C. A. M. (2001). Catalytic Asymmetric Dihydroxylation of Olefins Using a Recoverable and Reusable OsO42- in Ionic Liquid [bmim][PF6]. Journal of Organic Chemistry. Available at: [Link]

• PubChem. (n.d.). 1-Butyl-2,3-dimethylimidazolium hexafluorophosphate. National Center for Biotechnology Information. Retrieved from: [Link]

• ResearchGate. (n.d.). Infrared spectra of the pure [BMIM][PF6] obtained at ambient pressure... [Image]. Retrieved from: [Link]

• Heckman, N. L., et al. (2022). Using Imidazolium-Based Ionic Liquids to Teach Fundamental NMR Interpretation. Journal of Laboratory Chemical Education. Available at: [Link]

• Giammanco, C. H., et al. (2011). Using FT-IR Spectroscopy to Measure Charge Organization in Ionic Liquids. Journal of Physical Chemistry B. Available at: [Link]

• Kim, Y. S., et al. (2005). Structures of Ionic Liquids with Different Anions Studied by Infrared Vibration Spectroscopy. The Journal of Physical Chemistry B. Available at: [Link]

• Laurenczy, G., & Dyson, P. J. (2004). Determination of the Viscosity of the Ionic Liquids [bmim][PF6] and [bmim][TF2N] Under High CO2 Gas Pressure Using Sapphire NMR Tubes. Zeitschrift für Naturforschung B. Available at: [Link]

• ResearchGate. (n.d.). Temperature dependent NMR spectra of [BMIM][PF 6 ] representing for (a)... [Image]. Retrieved from: [Link]

• ResearchGate. (n.d.). Chemical shifts (-143.94,-143.96,-143.98, and-143.99 ppm) in the 31 P NMR spectra of [bmim][PF 6 ] under 0, 5, 55 and 98 bar CO 2 pressure (from bottom). [Image]. Retrieved from: [Link]

• Damodaran, K. (2015). NMR of ionic liquids. Annual Reports on NMR Spectroscopy. Available at: [Link]

• Morita, Y., et al. (2021). Infrared Spectroscopy in the Middle Frequency Range for Various Imidazolium Ionic Liquids—Common Spectroscopic Characteristics of Vibrational Modes with In-Plane +C(2)–H and +C(4,5)–H Bending Motions. ACS Omega. Available at: [Link]

• St. Jude Fuel. (n.d.). 1-Butyl-2, 3-dimethylimidazolium hexafluorophosphate, min 97%, 100 grams. Retrieved from: [Link]

• Morita, Y., et al. (2021). Infrared Spectroscopy in the Middle Frequency Range for Various Imidazolium Ionic Liquids. ACS Omega. Available at: [Link]

• Buffeteau, T., et al. (2010). Infrared Spectroscopy of Ionic Liquids: Quantitative Aspects and Determination of Optical Constants. The Journal of Physical Chemistry B. Available at: [Link]

• University of Puget Sound. (n.d.). NMR Chemical Shifts. Retrieved from: [Link]

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• 1. 1-Butyl-2,3-dimethylimidazolium hexafluorophosphate | C9H17F6N2P | CID 11243457 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. rsc.org [rsc.org]
• 4. researchgate.net [researchgate.net]
• 5. web.pdx.edu [web.pdx.edu]
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• 9. Using FT-IR Spectroscopy to Measure Charge Organization in Ionic Liquids - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Infrared Spectroscopy in the Middle Frequency Range for Various Imidazolium Ionic Liquids—Common Spectroscopic Characteristics of Vibrational Modes with In-Plane +C(2)–H and +C(4,5)–H Bending Motions and Peak Splitting Behavior Due to Local Symmetry Breaking of Vibrational Modes of the Tetrafluoroborate Anion - PMC [pmc.ncbi.nlm.nih.gov]
• 12. pubs.acs.org [pubs.acs.org]
• 13. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Application Notes and Protocols: The Use of 1-Butyl-2,3-dimethylimidazolium Hexafluorophosphate in Organic Synthesis

Introduction: Beyond Conventional Solvents

In the landscape of modern organic synthesis, the quest for efficiency, selectivity, and sustainability has led to a paradigm shift away from traditional volatile organic compounds (VOCs). Ionic liquids (ILs) have emerged as a compelling class of alternative solvents, offering a unique combination of negligible vapor pressure, high thermal stability, and tunable physicochemical properties.[1][2][3] Among these, 1-Butyl-2,3-dimethylimidazolium hexafluorophosphate, hereafter referred to as [BMMIM][PF6], has garnered significant attention. Its distinct structural features, particularly the methylation at the C2 position of the imidazolium ring, confer enhanced stability and unique solvating characteristics, making it a versatile medium for a range of catalytic transformations.

This comprehensive guide serves as a detailed resource for researchers, scientists, and drug development professionals on the practical application of [BMMIM][PF6] in organic synthesis. We will delve into its fundamental properties, explore its role in key synthetic methodologies, and provide detailed, field-tested protocols to facilitate its seamless integration into your laboratory workflows.

Physicochemical Properties of [BMMIM][PF6]

A thorough understanding of the physical and chemical properties of [BMMIM][PF6] is paramount for its effective utilization. The table below summarizes its key characteristics.

Property	Value	Source(s)
Molecular Formula	C₉H₁₇F₆N₂P	[4]
Molecular Weight	298.21 g/mol	[4]
Appearance	White to light yellow powder or crystalline solid	[5]
Melting Point	50 °C
Density	1.345 g/mL at 20 °C	[5][6]
Refractive Index	n20/D 1.423
Solubility in Water	Insoluble	[5]
Solubility in Organic Solvents	Soluble in many polar organic solvents like dichloromethane and acetonitrile.	[1]

Core Applications in Organic Synthesis

[BMMIM][PF6] has proven to be an exceptional medium for a variety of metal-catalyzed cross-coupling reactions and cycloadditions. Its ability to dissolve a wide range of organic and inorganic compounds, coupled with its high polarity, often leads to enhanced reaction rates and selectivities.[1][7]

The Heck-Mizoroki Reaction: A Robust Platform for C-C Bond Formation

The palladium-catalyzed Heck-Mizoroki reaction, a cornerstone of modern organic synthesis for the formation of carbon-carbon bonds, is significantly influenced by the reaction medium.[8] The use of [BMMIM][PF6] as a solvent offers several advantages, including enhanced thermal stability of the catalytic system and facile product separation.[9]

The charged nature of the ionic liquid can stabilize the cationic palladium intermediates that are key to the Heck catalytic cycle. This stabilization can prevent catalyst decomposition and promote higher turnover numbers. The general mechanism proceeds through an oxidative addition of the aryl halide to a Pd(0) species, followed by migratory insertion of the olefin and subsequent β-hydride elimination to afford the product and regenerate the active catalyst.

Diagram: The Heck-Mizoroki Catalytic Cycle

Sources

• 1. Enhancing stability by trapping palladium inside N-heterocyclic carbene-functionalized hypercrosslinked polymers for heterogeneous C-C bond formations - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Mechanistic studies of the palladium-catalyzed S,O-ligand promoted C–H olefination of aromatic compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 3. nbinno.com [nbinno.com]
• 4. organic-synthesis.com [organic-synthesis.com]
• 5. alfa-chemical.com [alfa-chemical.com]
• 6. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 7. nbinno.com [nbinno.com]
• 8. Purification and Optimization of Extracellular Lipase from a Novel Strain Kocuria flava Y4 - PMC [pmc.ncbi.nlm.nih.gov]
• 9. arkat-usa.org [arkat-usa.org]

The Role of 1-Butyl-3-methylimidazolium Hexafluorophosphate ([BMMIM][PF6]) in Advancing Electrochemical Sensing Technologies

Introduction: Beyond Conventional Solvents

In the realm of electrochemical analysis, the pursuit of enhanced sensitivity, selectivity, and stability is perpetual. Traditional electrochemical systems, often reliant on aqueous or volatile organic solvents, face limitations such as narrow potential windows, electrode fouling, and solvent evaporation. The advent of ionic liquids (ILs), particularly 1-butyl-3-methylimidazolium hexafluorophosphate ([BMMIM][PF6]), has marked a significant paradigm shift. [BMMIM][PF6] is a salt that exists as a liquid at room temperature, composed of a bulky organic cation (1-butyl-3-methylimidazolium) and an inorganic anion (hexafluorophosphate).[1][2] Its unique physicochemical properties—negligible vapor pressure, high thermal stability, wide electrochemical window (around 4.0-4.5V), and excellent ionic conductivity—make it an exceptional medium and material component for developing next-generation electrochemical sensors and biosensors.[1][3][4][5]

This technical guide provides an in-depth exploration of the applications of [BMMIM][PF6] in electrochemical sensing. We will delve into the mechanistic advantages it offers and provide detailed, field-proven protocols for the fabrication and application of [BMMIM][PF6]-based sensors for a range of analytes, from neurotransmitters and environmental pollutants to heavy metals and biomarkers. This document is intended for researchers, scientists, and drug development professionals seeking to leverage the unique properties of this versatile ionic liquid to overcome the challenges of conventional electroanalysis.

Core Principles: Why [BMMIM][PF6] Enhances Electrochemical Sensing

The efficacy of [BMMIM][PF6] in electrochemical sensors stems from several key properties that directly address the limitations of traditional systems:

• Enhanced Electron Transfer: [BMMIM][PF6] can accelerate the rate of electron transfer between the analyte and the electrode surface.[1] This is attributed to its high ionic conductivity and its ability to create a favorable microenvironment at the electrode interface, reducing the activation energy for redox reactions.

• Increased Analyte Solubility and Preconcentration: The unique solvating ability of [BMMIM][PF6] can enhance the solubility of various organic molecules and facilitate their preconcentration onto the electrode surface.[6] This leads to a significant amplification of the electrochemical signal, thereby improving detection sensitivity.

• Wide Electrochemical Window: Unlike aqueous solutions, which are limited by the electrolysis of water, [BMMIM][PF6] offers a wide potential window.[1][4] This allows for the detection of analytes that are oxidized or reduced at high potentials without interference from the solvent.

• Biocompatibility and Enzyme Stabilization: In biosensor applications, [BMMIM][PF6] has been shown to provide a stabilizing environment for enzymes, helping them retain their native structure and catalytic activity when immobilized on an electrode.[6]

• Synergistic Effects with Nanomaterials: [BMMIM][PF6] is an excellent dispersant for nanomaterials such as graphene, carbon nanotubes (CNTs), and metal nanoparticles.[7][8][9] The resulting composites combine the high surface area and catalytic properties of the nanomaterials with the superior conductivity and stability of the ionic liquid, leading to a synergistic enhancement of sensor performance.[10]

The following sections will provide specific application notes and protocols that demonstrate these principles in practice.

Application Note 1: Electrochemical Detection of Dopamine

Dopamine (DA) is a critical neurotransmitter, and its detection is vital for the diagnosis of neurological disorders like Parkinson's disease. However, the electrochemical detection of dopamine is often hindered by the presence of interfering species such as ascorbic acid (AA) and uric acid (UA), which have similar oxidation potentials.[11] The use of [BMMIM][PF6] in combination with nanomaterials can significantly improve the selectivity and sensitivity of dopamine sensors.

Protocol: Fabrication and Application of a Graphene/[BMMIM][PF6] Modified Electrode for Dopamine Sensing

This protocol describes the preparation of a glassy carbon electrode (GCE) modified with a graphene (Gr) and [BMMIM][PF6] composite for the sensitive and selective detection of dopamine using differential pulse voltammetry (DPV).

Materials:

• Glassy Carbon Electrode (GCE)

• Graphene oxide (GO)

• 1-butyl-3-methylimidazolium hexafluorophosphate ([BMMIM][PF6])

• N,N-Dimethylformamide (DMF)

• Phosphate buffer solution (PBS), 0.1 M, pH 7.0

• Dopamine hydrochloride, Ascorbic acid, Uric acid

• Alumina slurry (0.3 and 0.05 µm)

• Potassium ferricyanide (K₃[Fe(CN)₆])

• Potassium chloride (KCl)

Instrumentation:

• Potentiostat/Galvanostat with a three-electrode cell (GCE as working electrode, Ag/AgCl as reference electrode, Pt wire as counter electrode)

• Ultrasonic bath

Workflow:

Caption: Workflow for the fabrication of a Gr/[BMMIM][PF6] modified electrode for dopamine detection.

Step-by-Step Procedure:

• GCE Pre-treatment:

  • Polish the bare GCE with 0.3 µm and then 0.05 µm alumina slurry on a polishing cloth for 5 minutes each.

  • Rinse thoroughly with deionized water.

  • Subsequently, sonicate the electrode in ethanol and deionized water for 2 minutes each to remove any residual alumina particles.

  • Dry the electrode under a gentle stream of nitrogen.

  • Rationale: A pristine and smooth electrode surface is crucial for reproducible modification and obtaining a stable electrochemical signal.

• Preparation of the Graphene/[BMMIM][PF6] Modifier Suspension:

  • Disperse 2 mg of graphene oxide (GO) in 2 mL of DMF by sonicating for 1 hour to obtain a homogeneous suspension.

  • Add 20 µL of [BMMIM][PF6] to the GO suspension.

  • Sonicate the mixture for another 30 minutes.

  • Rationale: [BMMIM][PF6] acts as a superior dispersant for graphene sheets, preventing their agglomeration due to its interaction with the π-electron systems of graphene. This ensures a high surface area of the modifier on the electrode.

• Electrode Modification:

  • Drop-cast 5 µL of the prepared Gr/[BMMIM][PF6] suspension onto the cleaned GCE surface.

  • Allow the solvent to evaporate at room temperature.

  • The resulting modified electrode is denoted as Gr/[BMMIM][PF6]/GCE.

• Electrochemical Detection of Dopamine:

  • Perform electrochemical measurements in a three-electrode cell containing 0.1 M PBS (pH 7.0).

  • Record the differential pulse voltammogram (DPV) from -0.2 V to 0.6 V. Typical DPV parameters are: pulse amplitude of 50 mV, pulse width of 50 ms, and scan rate of 20 mV/s.

  • The oxidation peak of dopamine will appear at approximately +0.2 V.

  • For quantitative analysis, add successive amounts of dopamine to the PBS and record the DPV response. The peak current is proportional to the dopamine concentration.

Expected Performance

Parameter	Typical Value	Reference
Linear Range	0.1 µM - 60 µM	[12]
Limit of Detection (LOD)	0.012 µM	[12]
Selectivity	Distinct oxidation peaks for DA, AA, and UA	[1]

Application Note 2: Ultrasensitive Detection of Lead (Pb²⁺)

Lead is a highly toxic heavy metal, and its detection in environmental samples is of paramount importance.[13] Electrochemical methods, particularly anodic stripping voltammetry (ASV), are well-suited for trace metal analysis.[4] Incorporating [BMMIM][PF6] into nanocomposite materials can significantly enhance the sensitivity and reliability of lead sensors.

Protocol: Fabrication of a Bi₂O₃/[BMMIM][PF6]/rGO Modified Electrode for Lead Detection

This protocol details the synthesis of a bismuth oxide/ionic liquid/reduced graphene oxide (Bi₂O₃/IL/rGO) nanocomposite and its application in a sensor for the detection of Pb²⁺ using differential pulse anodic stripping voltammetry (DPASV).

Materials:

• Glassy Carbon Electrode (GCE)

• Graphene Oxide (GO)

• Bismuth nitrate pentahydrate (Bi(NO₃)₃·5H₂O)

• 1-butyl-3-methylimidazolium hexafluorophosphate ([BMMIM][PF6])

• Hydrazine hydrate

• Acetate buffer (0.1 M, pH 4.5)

• Lead (II) nitrate (Pb(NO₃)₂) standard solution

Instrumentation:

• Potentiostat/Galvanostat

• Three-electrode cell

• pH meter

Workflow:

Caption: Synthesis and application workflow for a Bi₂O₃/[BMMIM][PF6]/rGO based lead sensor.

Step-by-Step Procedure:

• Synthesis of Bi₂O₃/[BMMIM][PF6]/rGO Nanocomposite:

  • Disperse 50 mg of GO in 50 mL of deionized water through ultrasonication.

  • Add 500 mg of Bi(NO₃)₃·5H₂O and 0.5 mL of [BMMIM][PF6] to the GO dispersion and stir for 30 minutes.[10]

  • Add 2 mL of hydrazine hydrate and heat the mixture at 80°C for 12 hours to facilitate the reduction of GO to rGO and the formation of Bi₂O₃ nanoparticles.

  • Cool the mixture, and collect the precipitate by centrifugation.

  • Wash the product repeatedly with deionized water and ethanol, then dry in a vacuum oven at 60°C.

  • Rationale: [BMMIM][PF6] acts as a stabilizing agent, preventing the aggregation of both rGO sheets and the in-situ formed Bi₂O₃ nanoparticles, leading to a composite with a large electroactive surface area.[10] Bismuth is a favorable, non-toxic alternative to mercury for stripping analysis.[14]

• Electrode Modification:

  • Prepare a 1 mg/mL suspension of the Bi₂O₃/IL/rGO nanocomposite in deionized water by ultrasonication.

  • Drop-cast 5 µL of this suspension onto a pre-cleaned GCE surface.

  • Dry the electrode under an infrared lamp.

• DPASV Detection of Pb²⁺:

  • The measurement consists of two steps performed in 0.1 M acetate buffer (pH 4.5) containing the sample.

  • Deposition (Preconcentration) Step: Apply a potential of -1.2 V for 200 seconds while stirring the solution. During this step, Pb²⁺ ions are reduced and deposited onto the electrode surface.

  • Stripping Step: Stop the stirring. Scan the potential from -1.2 V to -0.4 V using differential pulse voltammetry. The deposited lead is oxidized (stripped) back into the solution, generating a current peak at a potential characteristic of lead.

  • The height of the stripping peak is proportional to the concentration of Pb²⁺ in the sample.

Expected Performance

Parameter	Typical Value	Reference
Linear Range	0.01 µM - 1.0 µM	[3]
Limit of Detection (LOD)	0.001 µM	[3]
Quantification Limit (LOQ)	0.003 µM	[3]

Application Note 3: Biosensing of Glucose

Enzyme-based biosensors are crucial for monitoring biological molecules like glucose, especially in diabetes management.[15] The challenge lies in efficiently immobilizing the enzyme while maintaining its activity and facilitating electron transfer. [BMMIM][PF6] can serve as a biocompatible matrix that enhances the stability and performance of glucose biosensors.

Protocol: Fabrication of a Glucose Oxidase/[BMMIM][PF6]/CNT Modified Electrode

This protocol outlines the fabrication of an amperometric glucose biosensor by immobilizing glucose oxidase (GOx) in a composite film of [BMMIM][PF6] and multi-walled carbon nanotubes (MWCNTs).

Materials:

• Screen-Printed Carbon Electrode (SPCE) or Glassy Carbon Electrode (GCE)

• Multi-walled carbon nanotubes (MWCNTs)

• 1-butyl-3-methylimidazolium hexafluorophosphate ([BMMIM][PF6])

• Glucose oxidase (GOx) from Aspergillus niger

• Nafion (5 wt% solution)

• Phosphate buffer solution (PBS), 0.1 M, pH 7.4

• Glucose standard solutions

Instrumentation:

• Potentiostat/Galvanostat

• Three-electrode system

Workflow:

Caption: Fabrication and testing workflow for a GOx/[BMMIM][PF6]/CNT glucose biosensor.

Step-by-Step Procedure:

• Preparation of the GOx/[BMMIM][PF6]/CNT Bio-composite:

  • Disperse 1 mg of MWCNTs in 1 mL of [BMMIM][PF6] by vigorous vortexing and sonication to form a stable, black paste.

  • Prepare a 10 mg/mL solution of GOx in 0.1 M PBS (pH 7.4).

  • Add 100 µL of the GOx solution to the MWCNT/[BMMIM][PF6] paste and mix gently. Avoid vigorous sonication to prevent enzyme denaturation.

  • Rationale: The viscous, non-volatile nature of [BMMIM][PF6] entraps the enzyme and CNTs, forming a stable composite on the electrode. The high conductivity of both CNTs and the IL facilitates electron transfer from the enzymatic reaction to the electrode.

• Electrode Modification:

  • Apply 5 µL of the bio-composite paste onto the surface of a clean electrode, spreading it into a thin, uniform film.

  • Allow the electrode to dry in a refrigerator at 4°C for at least 4 hours.

  • To prevent enzyme leaching and reduce interference, cast 2 µL of 0.5 wt% Nafion solution over the dried bio-composite layer and let it dry at room temperature.

  • Rationale: The Nafion layer acts as a protective, permselective membrane, allowing small molecules like glucose to pass through while retaining the large enzyme molecule and blocking common anionic interferents.

• Amperometric Detection of Glucose:

  • Perform amperometric measurements in stirred 0.1 M PBS (pH 7.4) at a constant potential of +0.7 V (vs. Ag/AgCl).

  • Allow the background current to stabilize.

  • Add aliquots of a standard glucose solution into the PBS and record the steady-state current response after each addition.

  • The current increase is proportional to the glucose concentration. The detection is based on the oxidation of H₂O₂, a product of the enzymatic reaction between glucose and GOx.

Expected Performance

Parameter	Typical Value	Reference
Linear Range	2 mM - 10 mM	[16]
Sensitivity	~15 mV/mM (potentiometric)	[16]
Response Time	< 30 seconds	[16]

(Note: Performance data is from a similar system; specific performance will depend on the exact fabrication parameters.)

Conclusion and Future Outlook

The use of 1-butyl-3-methylimidazolium hexafluorophosphate ([BMMIM][PF6]) has demonstrably advanced the field of electrochemical sensing. Its unique combination of high ionic conductivity, a wide electrochemical window, and excellent compatibility with nanomaterials and biomolecules allows for the development of sensors with superior sensitivity, selectivity, and stability. The protocols detailed herein provide a practical framework for researchers to fabricate and utilize [BMMIM][PF6]-based sensors for a variety of important analytes.

Future research will likely focus on the synthesis of novel task-specific ionic liquids derived from the imidazolium core, further integration with advanced nanomaterials, and the development of miniaturized, portable sensing devices for point-of-care and in-field environmental monitoring. The principles and methodologies established with [BMMIM][PF6] will undoubtedly serve as a cornerstone for these future innovations.

References

• Poly(methylene blue) functionalized graphene modified carbon ionic liquid electrode for the electrochemical detection of dopamine. (2012). Talanta, 101, 233-239. Available at: [Link]

• Enhanced electrochemical sensing of lead in environmental samples using Bi2O3/IL/rGO hybrid nanocomposite. (2025). Environmental Science and Pollution Research, In Press. Available at: [Link]

• Applications of ionic liquids in electrochemical sensors. (2006). Analytica Chimica Acta, 556(1), 2-15. Available at: [Link]

• Simultaneous Voltammetric Determination of Dopamine and Ascorbic Acid Using Graphene Oxide/ Ionic Liquid-Modified Electrode. (2023). Iranian Journal of Analytical Chemistry, 10(1), 1-9. Available at: [Link]

• Electrochemical sensing of bisphenol A by graphene-1-butyl-3-methylimidazolium hexafluorophosphate modified electrode. (2015). Talanta, 141, 41-46. Available at: [Link]

• Square Wave Voltammetry for Selective Detection of Dopamine Using Polyglycine Modified Carbon Ionic Liquid Electrode. (2011). Chinese Journal of Chemistry, 29(8), 1623-1628. Available at: [Link]

• Differential Pulse Anodic Stripping Voltammetry as a Rapid Screening Technique for Heavy Metal Intoxications. (1976). Archives of Toxicology, 37(1), 47-55. Available at: [Link]

• Higher Sensitivity Dopamine Measurements with Faster-Scan Cyclic Voltammetry. (2011). Analytical Chemistry, 83(10), 3874-3881. Available at: [Link]

• Cyclic voltammetry (CV) of dopamine (DA) and 5-hydroxytryptamine (5-HT) in pH 7.4 phosphate buffer... (n.d.). ResearchGate. Available at: [Link]

• Detection of heavy metals with differential pulse voltammetry. (n.d.). LabRulez LCMS. Available at: [Link]

• Enhanced electrochemical sensing of lead in environmental samples using Bi2O3/IL/rGO hybrid nanocomposite. (2025). Environmental Science and Pollution Research, In Press. Available at: [Link]

• A highly sensitive electrochemical sensor for the detection of lead(ii) ions utilizing rice-shaped bimetallic MOFs incorporated reduced graphene oxide. (2023). RSC Advances, 13(31), 21634-21643. Available at: [Link]

• Selective electrochemical sensor for bisphenol A detection in wastewater using molecularly imprinted polymers on sustainable magnetic graphene oxide. (2025). Mikrochimica Acta, 192(11), 721. Available at: [Link]

• Heavy metal ions detection methods based on differential pulse... (n.d.). ResearchGate. Available at: [Link]

• Electrochemical Investigations in the Ionic Liquid 1-Butyl-3-Methylimidazolium Hexafluorophosphate. (2001). ECS Meeting Abstracts, MA 2001-2, 1173. Available at: [Link]

• 1-Butyl-3-methylimidazolium hexafluorophosphate. (n.d.). Wikipedia. Available at: [Link]

• An imprinted electrochemical sensor for bisphenol A determination based on electrodeposition of a graphene and Ag nanoparticle modified carbon electrode. (2014). Analytical Methods, 6(16), 6333-6340. Available at: [Link]

• How to build an on-skin glucose biosensor?. (n.d.). Institute for Future Technologies. Available at: [Link]

• Process flow of fabricating a glucose biosensor. (n.d.). ResearchGate. Available at: [Link]

• A Facile Fabrication of a Potentiometric Arrayed Glucose Biosensor Based on Nafion-GOx/GO/AZO. (2020). Sensors, 20(11), 3045. Available at: [Link]

• ELECTROCHEMICAL DETERMINATION OF DOPAMINE WITH GRAPHENE-MODIFIED GLASSY CARBON ELECTRODES. (2016). Studia Universitatis Babes-Bolyai Chemia, 61(2), 135-146. Available at: [Link]

• Non-enzymatic electrochemical sensor based on ionic liquid [BMIM][PF6] functionalized zirconium-copper bimetallic MOF composite for the detection of nitrite in food samples. (2024). Food Chemistry, 456, 140023. Available at: [Link]

• The design and manufacture of glucose strips and biosensors. (2023). YouTube. Available at: [Link]

• A dopamine electrochemical sensor based on a platinum–silver graphene nanocomposite modified electrode. (2016). RSC Advances, 6(82), 78913-78920. Available at: [Link]

• Electrochemical Sensing of Dopamine Using Polypyrrole/Molybdenum Oxide Bilayer-Modified ITO Electrode. (2023). Polymers, 15(11), 2483. Available at: [Link]

• Simultaneous Measurements of Nanotrace Amounts of Lead and Cadmium Using an Environmentally Friendly Sensor (An Activated Glassy Carbon Electrode Modified with a Bismuth Film). (2022). Sensors, 22(19), 7268. Available at: [Link]

• Detection of dopamine by a minimized electrochemical sensor using a graphene oxide molecularly imprinted polymer modified micropipette tip shaped graphite electrode. (2021). Journal of Chemical Research, 45(7-8), 704-709. Available at: [Link]

• Layout and cross section of an electrochemical biosensor - glucose strips. (2024). YouTube. Available at: [Link]

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Application Notes &amp; Protocols: 1-Butyl-2,3-dimethylimidazolium Hexafluorophosphate as a High-Performance Medium for Enzymatic Reactions

Executive Summary

The quest for greener, more efficient, and selective chemical synthesis has positioned enzymes as indispensable biocatalysts. However, their application has often been limited by their stability and activity in conventional aqueous or organic solvents. Ionic liquids (ILs) have emerged as a revolutionary class of solvents, offering unprecedented opportunities to enhance enzymatic reactions. This guide provides a comprehensive overview and detailed protocols for utilizing 1-butyl-2,3-dimethylimidazolium hexafluorophosphate ([Bdmim][PF6]) , a hydrophobic ionic liquid, as a superior medium for a range of enzymatic transformations. We will delve into the mechanistic underpinnings of its interaction with enzymes, the critical role of hydration, and provide actionable protocols for researchers, scientists, and drug development professionals to harness its potential.

Introduction: The Paradigm Shift to Ionic Liquids in Biocatalysis

Enzymes, in their natural aqueous environments, are masters of specificity and efficiency. However, many valuable chemical syntheses involve substrates that are poorly soluble in water, or are equilibrium-limited by water's presence. While traditional organic solvents have been used, they often lead to enzyme denaturation and deactivation. Ionic liquids, which are salts with melting points below 100°C, offer a unique combination of properties that make them exceptional media for biocatalysis.[1] Their negligible vapor pressure, high thermal stability, and tunable physicochemical properties allow for reactions under conditions previously deemed impossible.[1]

Among the vast array of available ILs, imidazolium-based salts are the most extensively studied. This guide focuses on 1-butyl-2,3-dimethylimidazolium hexafluorophosphate ([Bdmim][PF6]) , a derivative of the more common [Bmim][PF6]. The key structural difference is the methylation at the C2 position of the imidazolium ring, a seemingly minor modification with profound implications for its performance as a solvent for enzymatic reactions.

Core Principles & Mechanisms: Why [Bdmim][PF6]?

The choice of an ionic liquid is not arbitrary; it is a deliberate decision based on its anticipated interaction with the enzyme and reactants. The properties of [Bdmim][PF6] offer several advantages.

The Critical Role of C2-Methylation

The hydrogen at the C2 position of the imidazolium ring in compounds like [Bmim][PF6] is acidic and can form hydrogen bonds. While this can be beneficial in some applications, it can also lead to undesirable interactions that may perturb an enzyme's delicate structure. Methylating this position, as in [Bdmim][PF6], blocks this hydrogen bonding capability. This modification leads to several important changes:

• Increased Viscosity and Melting Point: The presence of the bulkier methyl group hinders the rotation of the anion around the cation, leading to a more ordered structure and thus a higher viscosity and melting point compared to its non-methylated counterpart.[2][3]

• Altered Solvation Properties: The absence of the C2-H bond changes the nature of the cation-anion and cation-solute interactions, which can influence substrate solubility and the enzyme's immediate microenvironment.[4]

• Enhanced Stability: For some enzymes, the removal of the acidic C2 proton can reduce deactivating interactions, potentially leading to enhanced operational stability.

The Enzyme-[Bdmim][PF6] Interaction

In a non-aqueous environment like [Bdmim][PF6], the enzyme is not truly "dissolved" but rather suspended. Its catalytic activity is critically dependent on maintaining its conformational integrity. The hydrophobic nature of [Bdmim][PF6] is generally favorable for enzyme stability.[5] Molecular dynamics simulations of enzymes in the related [Bmim][PF6] have shown that the ionic liquid can "trap" the enzyme in a conformation close to its native state, dampening excessive and potentially denaturing structural fluctuations.[6] The interaction is primarily dominated by the [PF6] anion, which forms a shell around the enzyme.

Caption: Enzyme interaction with [Bdmim][PF6] and the essential water layer.

The Decisive Factor: Water Activity (aw)

Perhaps the most critical parameter for successful enzymatic catalysis in ionic liquids is the water activity (aw), which represents the energy status of water in the system and its availability to the enzyme.[7] While the reaction medium is non-aqueous, a minimal amount of water is absolutely essential for enzymatic activity. This "essential water" forms a hydration shell around the enzyme, which is crucial for maintaining the conformational flexibility required for catalysis.[8]

• Too little water: The enzyme becomes too rigid, leading to low or no activity.

• Too much water: Can lead to aggregation of the enzyme, reduce substrate solubility in the hydrophobic IL, and, for reactions like esterification, can shift the equilibrium back towards hydrolysis.

For lipases in [Bmim][PF6], the optimal water activity for esterification has been found to be around aw = 0.6, which is significantly higher than the optimal aw in nonpolar organic solvents like hexane (aw ≈ 0.1).[9][10] This suggests that the polar ionic liquid environment requires more water to achieve the optimal hydration state for the enzyme.

Applications & Case Studies: Lipase-Catalyzed Reactions

Lipases are among the most robust and versatile enzymes, capable of catalyzing a wide range of reactions such as esterification, transesterification, and aminolysis.[11] Their use in [Bdmim][PF6] and its analogues is well-documented for the synthesis of valuable esters, including biofuels and chiral compounds.

A key application is in transesterification reactions for the production of biodiesel.[12][13] The use of an ionic liquid medium can enhance the solubility of both the oil feedstock and the alcohol, leading to improved reaction rates. For instance, studies with Candida antarctica lipase B (CALB) in [Bmim][PF6] have demonstrated successful esterification of geraniol with acetic acid.[9] Although the reaction rate was slower than in organic solvents, the system was viable and highlighted the importance of optimizing water activity.[9]

Enzyme	Reaction Type	Substrates	Ionic Liquid	Key Finding	Reference
Candida antarctica Lipase B	Esterification	Geraniol, Acetic Acid	[Bmim][PF6]	Optimal activity at aw = 0.6. Reaction is feasible but slower than in hexane.	[9]
Candida rugosa Lipase	Esterification	(R,S)-2-bromopropanoic acid, 1-Butanol	[Bmim][PF6]	Reaction rate is comparable to toluene. Optimal water concentration is 0.38 mol dm⁻³.	[14]
Lipase PS-C	Polycondensation	Diethyl octane-1,8-dicarboxylate, 1,4-butanediol	[Bmim][PF6]	Successful polyester synthesis at both room temperature and 60°C.	[15]
Fungal Oxidases	Oxidation	Veratryl alcohol	[Bmim][PF6]	Negligible activity in pure IL, but significant activity in a microemulsion.	[16]

Note: The data presented is for the closely related [Bmim][PF6] and serves as a strong predictive model for reactions in [Bdmim][PF6].

Detailed Experimental Protocols

The following protocols are designed to be self-validating and provide a robust starting point for your own research.

Protocol 1: General Procedure for a Lipase-Catalyzed Transesterification

This protocol describes a model transesterification reaction, for example, the synthesis of an alkyl ester from a triglyceride and an alcohol.

1. Materials & Reagents:

• 1-Butyl-2,3-dimethylimidazolium hexafluorophosphate ([Bdmim][PF6]), high purity (CAS: 227617-70-1).[17]

• Immobilized Lipase (e.g., Novozym 435, Candida antarctica Lipase B).

• Triglyceride (e.g., triolein).

• Alcohol (e.g., methanol, ethanol).

• Anhydrous molecular sieves (3Å).

• Saturated salt solutions for water activity control (e.g., saturated NaCl solution for aw ≈ 0.75).

• Reaction vials (e.g., 4 mL glass vials with screw caps).

• Orbital shaker with temperature control.

• Gas chromatograph (GC) or High-Performance Liquid Chromatograph (HPLC) for analysis.

2. Pre-Reaction Setup (Critical for Reproducibility):

• IL Drying: Dry the [Bdmim][PF6] under high vacuum at 70-80°C for at least 12 hours to remove residual water. Store in a desiccator over a strong desiccant.

• Enzyme Conditioning: Condition the immobilized lipase to the desired water activity. Place the enzyme in a desiccator containing a specific saturated salt solution for 24-48 hours. This step is crucial for achieving optimal and reproducible activity.[9]

• Substrate Preparation: Ensure all substrates are anhydrous by storing them over molecular sieves.

3. Reaction Procedure:

• To a 4 mL glass vial, add 1.0 g of dried [Bdmim][PF6].

• Add the triglyceride (e.g., 100 mg) and the alcohol (stoichiometric equivalent, e.g., 3 molar equivalents).

• Add the conditioned immobilized lipase (e.g., 10-50 mg, or 5-10% w/w of substrates).

• Control Reactions: Prepare two controls:

  • Negative Control: All components except the enzyme.

  • Solvent Comparison: The same reaction in a conventional solvent like hexane or toluene.

• Seal the vials tightly and place them in an orbital shaker set to the desired temperature (e.g., 50°C) and agitation speed (e.g., 200 rpm).

• Take aliquots at specified time intervals (e.g., 1, 2, 4, 8, 24 hours) for analysis. To do this, briefly stop the reaction, allow the immobilized enzyme to settle, and carefully remove a small sample of the supernatant.

4. Sample Analysis (GC Method Example):

• Dilute the aliquot (e.g., 10 µL) with a suitable solvent (e.g., 990 µL of hexane).

• Inject 1 µL of the diluted sample into the GC equipped with a suitable column (e.g., a polar capillary column) and a Flame Ionization Detector (FID).

• Quantify the product formation by comparing the peak area to a pre-established calibration curve.

Caption: General workflow for enzymatic transesterification in [Bdmim][PF6].

Protocol 2: Enzyme Recovery and IL Recycling

A significant advantage of using ionic liquids is the potential for catalyst and solvent recycling.

• After the reaction is complete, allow the immobilized enzyme to settle by gravity or gentle centrifugation.

• Carefully decant the ionic liquid phase containing the product and unreacted substrates.

• Enzyme Washing: Wash the immobilized enzyme beads 2-3 times with a dry, volatile organic solvent (e.g., tert-butanol or acetone) to remove any adsorbed products. Dry the enzyme under a gentle stream of nitrogen and store for reuse.

• Product Extraction: Extract the product from the ionic liquid phase using a non-polar organic solvent in which the IL is immiscible (e.g., hexane or diethyl ether). Perform the extraction 3-4 times.

• Combine the organic extracts and remove the solvent under reduced pressure to isolate the product.

• IL Recycling: The remaining ionic liquid can be dried under high vacuum to remove any residual extraction solvent and water, and then reused in subsequent reactions.

Troubleshooting and Optimization

Issue	Potential Cause	Recommended Solution
Low or No Activity	1. Insufficient water activity (aw).2. Enzyme denaturation.3. Incorrect temperature.	1. Systematically vary the water activity by conditioning the enzyme with different saturated salt solutions. Start with aw ≈ 0.6 as a baseline.[9]2. Ensure the IL is of high purity. Halide impurities can denature enzymes.3. Optimize the reaction temperature. For most lipases, 40-60°C is a good starting range.[18]
Poor Reproducibility	Inconsistent water content in the reaction system.	Rigorously control the pre-reaction drying and conditioning steps. Ensure all reagents and the IL are treated identically for each run.
Slow Reaction Rate	1. High viscosity of the IL.2. Mass transfer limitations.	1. Increase the reaction temperature to reduce viscosity.2. Increase the agitation speed to improve mixing. Consider using a smaller particle size for the immobilized enzyme support.
Product Extraction is Inefficient	Poor partitioning of the product into the extraction solvent.	Screen different extraction solvents. For polar products, a more polar solvent like ethyl acetate may be required.

Conclusion and Future Outlook

1-Butyl-2,3-dimethylimidazolium hexafluorophosphate represents a highly promising, albeit under-explored, medium for enzymatic reactions. Its unique structural feature—the C2-methyl group—offers a distinct advantage by eliminating potentially disruptive hydrogen bonding interactions with the enzyme. While much of the current knowledge is extrapolated from its close analogue, [Bmim][PF6], the principles outlined in this guide provide a solid foundation for leveraging [Bdmim][PF6] to achieve enhanced enzyme stability and catalytic efficiency. The key to success lies in the meticulous control of water activity, a parameter that governs the delicate balance of enzyme flexibility and structural integrity in this non-aqueous environment. As the field of biocatalysis continues to advance, the rational design and application of ionic liquids like [Bdmim][PF6] will be paramount in developing the next generation of sustainable and highly selective chemical processes.

References

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• Yang, R., et al. (2012). Effect of the physicochemical properties of binary ionic liquids on lipase activity and stability. Journal of Molecular Catalysis B: Enzymatic, 74(1-2), 112-118. [Link]

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• Koutsoukos, S., et al. (2021). Nature of the C2-methylation effect on the properties of imidazolium ionic liquids. The Journal of Physical Chemistry B, 125(1), 401-411. [Link][1][3]

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• Zekri, A., et al. (2022). Recent Advances in Imidazolium-Based Dicationic Ionic Liquids as Organocatalysts: A Mini-Review. Molecules, 27(3), 693. [Link]

• PubChem. (n.d.). 1-Butyl-2,3-dimethylimidazolium hexafluorophosphate. Retrieved from [Link][17]

• Ghorbani, M., et al. (2018). Effect of Water Clustering on the Activity of Candida antarctica Lipase B in Organic Medium. International Journal of Molecular Sciences, 19(11), 3388. [Link][8]

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• Magarkar, A., et al. (2013). Structural and dynamic features of Candida rugosa lipase 1 in water, octane, toluene, and ionic liquids BMIM-PF6 and BMIM-NO3. The Journal of Physical Chemistry B, 117(9), 2662-2670. [Link][6]

• ResearchGate. (n.d.). Properties of 1-butyl-2,3-dimethylimidazolium hexafluorophosphate mixtures. Retrieved from [Link]

• Kumar, R., & Malhotra, S. V. (2004). Lipase-catalysed polyester synthesis in 1-butyl-3-methylimidazolium hexafluorophosphate ionic liquid. Tetrahedron Letters, 45(29), 5671-5673. [Link][15]

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• Christopher, L. P., & Hemanathan, K. (2017). Enzymatic transesterification for biodiesel production: a comprehensive review. RSC Advances, 7(59), 37281-37303. [Link][11]

• Garcia-Galan, C., et al. (2014). Effect of Concentrated Salts Solutions on the Stability of Immobilized Enzymes: Influence of Inactivation Conditions and Immobilization Protocol. Molecules, 19(8), 12118-12139. [Link]

• Guldhe, A., et al. (2015). A Review of Enzymatic Transesterification of Microalgal Oil-Based Biodiesel Using Supercritical Technology. International Journal of Molecular Sciences, 16(12), 29917-29938. [Link][13]

• ResearchGate. (n.d.). Illustration of the procedure used in the enzymatic transesterification reaction to obtain biodiesel. Retrieved from [Link]

• Wang, Y., et al. (2022). Thermal Stability and Decomposition Kinetics of 1-Alkyl-2,3-Dimethylimidazolium Nitrate Ionic Liquids: TGA and DFT Study. Molecules, 27(19), 6296. [Link]

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Application Notes and Protocols for [BMMIM][PF6] in Transition-Metal Catalyzed Cross-Coupling Reactions

For: Researchers, scientists, and drug development professionals.

Introduction: A Paradigm Shift in Catalysis with Ionic Liquids

The quest for sustainable and efficient chemical synthesis has propelled the exploration of novel reaction media. Among these, ionic liquids (ILs) have emerged as a compelling alternative to conventional volatile organic compounds (VOCs). 1-Butyl-3-methylimidazolium hexafluorophosphate, [BMMIM][PF6], is a prominent member of this class of compounds, offering a unique combination of properties that make it an exceptional medium for transition-metal catalyzed cross-coupling reactions.[1][2] Its negligible vapor pressure, high thermal stability, and ability to dissolve a wide range of organic and inorganic compounds set the stage for cleaner, more efficient, and recyclable catalytic processes.[3]

This document provides a comprehensive guide to the practical application of [BMMIM][PF6] in key cross-coupling reactions. We will delve into the underlying principles that govern its efficacy, offering not just protocols, but also the scientific rationale behind the experimental design.

Physicochemical Properties and Handling of [BMMIM][PF6]

1-Butyl-3-methylimidazolium hexafluorophosphate is a viscous, colorless to pale yellow liquid at room temperature.[4][5] It is hydrophobic and generally immiscible with water, a property that is highly advantageous for product separation and catalyst recycling.[5]

Table 1: Physicochemical Properties of [BMMIM][PF6]

Property	Value	Reference(s)
CAS Number	174501-64-5	[5]
Molecular Formula	C₈H₁₅F₆N₂P	[5]
Molar Mass	284.18 g/mol	[5]
Melting Point	-8 °C	[5]
Density	~1.38 g/mL (at 20 °C)	[5]
Thermal Stability	Decomposes >300 °C	[3][4]

Handling and Storage:

While thermally stable, [BMMIM][PF6] is sensitive to moisture, especially at elevated temperatures, which can lead to the slow release of hydrogen fluoride (HF) due to the hydrolysis of the PF₆⁻ anion.[4] Therefore, it is crucial to handle and store [BMMIM][PF6] under an inert and dry atmosphere. It is recommended to store it in a tightly sealed container in a cool, dry place.[4]

Synthesis and Purification:

[BMMIM][PF6] is typically synthesized in a two-step process. The first step involves the quaternization of 1-methylimidazole with 1-chlorobutane or 1-bromobutane to form 1-butyl-3-methylimidazolium chloride ([BMIM]Cl) or bromide ([BMIM]Br).[5][6] The subsequent step is an anion metathesis reaction where the halide is exchanged for the hexafluorophosphate anion, usually by reacting with potassium hexafluorophosphate (KPF₆) or hexafluorophosphoric acid (HPF₆) in a suitable solvent like water or acetone.[5][6]

Purification is critical to remove residual halides and water, which can interfere with catalytic reactions. This is typically achieved by washing the ionic liquid with deionized water until a negative silver nitrate test is obtained (indicating the absence of halide ions), followed by drying under high vacuum at an elevated temperature (e.g., 70-80 °C) for several hours.[6]

The Role of [BMMIM][PF6] in Enhancing Catalysis

The efficacy of [BMMIM][PF6] in cross-coupling reactions stems from its multifaceted role beyond that of an inert solvent. The unique ionic environment it provides can significantly influence the course of the reaction.

Catalyst Stabilization: The imidazolium cation of [BMMIM][PF6] can interact with and stabilize palladium nanoparticles (PdNPs), which are often the active catalytic species in these reactions.[7][8] This stabilization prevents the aggregation and deactivation of the catalyst, leading to prolonged catalytic activity and enabling catalyst recycling.[8]

Ligand Effects: In some instances, the imidazolium cation can act as a precursor to N-heterocyclic carbene (NHC) ligands.[7][9] These NHCs can coordinate to the palladium center, forming highly active and stable catalyst complexes that promote efficient cross-coupling.[9]

Enhanced Reactivity: The high polarity of [BMMIM][PF6] can accelerate key steps in the catalytic cycle, such as oxidative addition, by stabilizing polar transition states and intermediates.[8]

Experimental Protocols

The following sections provide detailed, step-by-step protocols for three major transition-metal catalyzed cross-coupling reactions utilizing [BMMIM][PF6].

Suzuki-Miyaura Coupling

The Suzuki-Miyaura coupling is a versatile method for the formation of carbon-carbon bonds between organoboron compounds and organic halides or triflates.

Conceptual Workflow for Suzuki-Miyaura Coupling in [BMMIM][PF6]

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Application Notes and Protocols for 1-Butyl-2,3-dimethylimidazolium Hexafluorophosphate in Battery Technology

Introduction: The Imperative for Advanced Battery Electrolytes

The advancement of energy storage technologies, particularly lithium-ion (Li-ion) and sodium-ion (Na-ion) batteries, is intrinsically linked to the innovation of their core components.[1] The electrolyte, a critical element facilitating ion transport between the anode and cathode, has long been a focal point for safety and performance enhancements.[2][3] Conventional electrolytes, typically a lithium salt like LiPF₆ dissolved in a mixture of flammable organic carbonate solvents, present significant safety risks due to their volatility and flammability.[2][3][4] This has driven the exploration of safer, more stable alternatives.

Room Temperature Ionic Liquids (RTILs) have emerged as a compelling class of materials to address these challenges.[5] These are salts with melting points below 100 °C, exhibiting unique properties such as negligible vapor pressure, high thermal stability, non-flammability, and wide electrochemical windows.[2][5][6] Among the vast library of available ionic liquids, imidazolium-based salts are widely studied. This guide focuses on 1-Butyl-2,3-dimethylimidazolium hexafluorophosphate ([BMMIM][PF₆]) , an ionic liquid with significant potential for application in next-generation battery systems.[7][8][9] Its unique molecular structure, featuring a methyl group at the C2 position of the imidazolium ring, differentiates it from the more common 1-Butyl-3-methylimidazolium ([BMIM]) analogues, offering distinct physicochemical properties relevant to battery performance.

These application notes provide a comprehensive technical guide for researchers and professionals on the utilization of [BMMIM][PF₆] in battery research and development. We will delve into its fundamental properties, provide detailed protocols for electrolyte preparation and characterization, and outline the assembly of test battery cells.

Physicochemical Properties of [BMMIM][PF₆]

Understanding the fundamental properties of [BMMIM][PF₆] is crucial for its effective application. The causality behind its utility stems from a combination of high ionic conductivity, a wide potential window, and excellent thermal stability.[5] The bulky, asymmetric 1-butyl-2,3-dimethylimidazolium cation and the electrochemically robust hexafluorophosphate anion contribute to these characteristics.

Below is a summary of its key physicochemical properties.

Property	Value	Source(s)
CAS Number	227617-70-1	[7][8][10]
Molecular Formula	C₉H₁₇F₆N₂P	[7][8]
Molecular Weight	298.21 g/mol	[7][8]
Appearance	White to light yellow powder/crystal	[7]
Melting Point	38-42 °C	[7][9]
Density	1.345 g/mL at 20 °C	[7][8][10]
Purity	>97.0%	[7][9]

Note: Properties such as ionic conductivity and electrochemical stability window are highly dependent on purity and the concentration of any dissolved salts (e.g., LiPF₆). These must be experimentally determined for the specific electrolyte formulation.

Core Applications in Battery Systems

Non-Flammable Electrolyte Solvent

The primary application of [BMMIM][PF₆] is as a safe, non-flammable replacement for conventional carbonate solvents.[2][11] Its negligible vapor pressure and high thermal stability mitigate the risk of thermal runaway and fire, a critical safety concern in large-format battery packs for applications like electric vehicles.[3][11]

Causality: The ionic nature of [BMMIM][PF₆] results in strong electrostatic interactions between the cations and anions. This leads to an extremely low vapor pressure, meaning it does not readily evaporate to form flammable vapor-air mixtures, unlike volatile organic solvents.[12] The inherent stability of the imidazolium ring and the P-F bonds in the hexafluorophosphate anion contribute to its high decomposition temperature.[13]

Electrolyte Additive for Safety Enhancement

Even in small quantities (e.g., 5-10 wt%), [BMMIM][PF₆] can be used as a flame-retardant additive in traditional carbonate-based electrolytes.[11] This approach offers a compromise between the high cost of a pure ionic liquid electrolyte and the safety deficiencies of a standard electrolyte.

Causality: The presence of phosphorus and fluorine in the hexafluorophosphate anion imparts flame-retardant properties.[13] During a thermal event, these elements can act as radical scavengers, interrupting the combustion chain reaction and suppressing fire.

Wide Electrochemical Stability Window (ESW)

[BMMIM][PF₆] is expected to have a wide electrochemical stability window, a critical requirement for high-voltage battery chemistries.[5] The ESW is determined by the potentials at which the cation is reduced (cathodic limit) and the anion is oxidized (anodic limit).[14] The alkyl-imidazolium cation is relatively resistant to reduction, while the PF₆⁻ anion is known for its high oxidation stability.[14] This wide window allows for the use of high-voltage cathode materials without premature electrolyte decomposition, enabling higher energy density batteries.

Experimental Protocols

The following protocols provide a framework for the preparation, characterization, and implementation of [BMMIM][PF₆]-based electrolytes.

Critical Prerequisite: Inert Atmosphere Due to the hygroscopic nature of ionic liquids and the extreme moisture sensitivity of lithium and sodium salts (e.g., LiPF₆, NaPF₆), all handling, preparation, and battery assembly steps must be performed inside an argon-filled glovebox with H₂O and O₂ levels below 0.5 ppm. All glassware and equipment must be rigorously dried in a vacuum oven before being transferred into the glovebox.[15]

Protocol 1: Preparation of a [BMMIM][PF₆]-based Electrolyte

This protocol describes the preparation of a 1 M LiPF₆ in [BMMIM][PF₆] electrolyte, a common concentration for battery testing.

Materials:

• 1-Butyl-2,3-dimethylimidazolium hexafluorophosphate ([BMMIM][PF₆]), battery grade (>99% purity)

• Lithium hexafluorophosphate (LiPF₆), battery grade (>99.9% purity)

• Anhydrous solvent for rinsing (e.g., dimethyl carbonate, DMC)

• High-precision balance (readable to 0.1 mg)

• Glass vials with airtight caps

• Magnetic stirrer and stir bars

Procedure:

• Pre-Drying: Dry the [BMMIM][PF₆] under high vacuum at 100 °C for at least 24 hours to remove trace moisture.[15] Dry the LiPF₆ salt in a vacuum oven at 70-80 °C for at least 12 hours.[15]

• Transfer to Glovebox: Transfer the dried materials, vials, and stirring equipment into the glovebox antechamber and allow sufficient time for the atmosphere to purge.

• Weighing: Tare a clean, dry glass vial on the balance. Add the desired mass of [BMMIM][PF₆]. Based on this mass, calculate and add the required mass of LiPF₆ to achieve a 1 M concentration.

  • Calculation Example: To make ~5 mL of electrolyte:

    • Mass of [BMMIM][PF₆]: 5 mL * 1.345 g/mL = 6.725 g

    • Moles of [BMMIM][PF₆]: 6.725 g / 298.21 g/mol = 0.02255 mol

    • Volume of [BMMIM][PF₆]: 6.725 g / 1.345 g/mL = 5.00 mL

    • Moles of LiPF₆ needed for 1 M: 1 mol/L * 0.005 L = 0.005 mol

    • Mass of LiPF₆: 0.005 mol * 151.905 g/mol = 0.7595 g

• Dissolution: Add a magnetic stir bar to the vial, cap it tightly, and place it on a magnetic stirrer. Stir the mixture at room temperature overnight or until the LiPF₆ is fully dissolved.[15] Gentle heating (e.g., to 40-50 °C, which is above the melting point of [BMMIM][PF₆]) can aid dissolution but should be done with caution.

• Storage: Store the prepared electrolyte in the sealed vial inside the glovebox.

Protocol 2: Electrochemical Characterization

This protocol outlines key methods to validate the electrochemical properties of the prepared electrolyte.

A. Ionic Conductivity Measurement

• Setup: Use a conductivity meter with a two-electrode dip-in cell or a custom-built Swagelok-type cell for air-sensitive samples. Calibrate the cell constant using a standard KCl solution.

• Procedure: Inside the glovebox, fill the conductivity cell with the [BMMIM][PF₆] electrolyte.

• Measurement: Seal the cell and connect it to an impedance spectrometer. Measure the impedance over a wide frequency range (e.g., 1 MHz to 1 Hz).

• Analysis: Determine the bulk resistance (R) from the high-frequency intercept of the Nyquist plot with the real axis. Calculate conductivity (σ) using the formula: σ = L/A * (1/R), where L/A is the cell constant.

B. Electrochemical Stability Window (ESW) Measurement

• Cell Assembly: Assemble a three-electrode cell inside the glovebox.[16]

  • Working Electrode (WE): Glassy carbon or platinum macrodisk electrode.

  • Counter Electrode (CE): Platinum wire or foil.

  • Reference Electrode (RE): Lithium metal wire (pseudo-reference).[16]

• Procedure: Immerse the three electrodes in the prepared electrolyte, ensuring no contact between them. Seal the cell.

• Measurement: Connect the cell to a potentiostat. Perform Linear Sweep Voltammetry (LSV) or Cyclic Voltammetry (CV).[2][16]

  • Anodic Scan: Sweep the potential from the open-circuit potential (OCP) to a positive limit (e.g., 6.0 V vs. Li/Li⁺) at a slow scan rate (e.g., 1-5 mV/s).[16]

  • Cathodic Scan: Sweep the potential from OCP to a negative limit (e.g., -0.5 V vs. Li/Li⁺).

• Analysis: The ESW is the potential range between the onset of sharp increases in anodic and cathodic currents, which correspond to electrolyte oxidation and reduction, respectively.

Diagram 1: Conceptual workflow for determining the Electrochemical Stability Window (ESW).

Protocol 3: Assembly of a CR2032 Coin Cell

This protocol provides a step-by-step guide for assembling a laboratory-scale coin cell for electrochemical testing.[16]

Materials:

• CR2032 coin cell parts (case, cap, spacer, spring)

• Anode disk (e.g., lithium metal, graphite-coated copper)

• Cathode disk (e.g., LiCoO₂, NCM-coated aluminum)

• Separator disk (e.g., Celgard®, glass fiber)

• [BMMIM][PF₆]-based electrolyte

• Micropipette

• Plastic tweezers

• Coin cell crimper

Diagram 2: Step-by-step workflow for CR2032 coin cell assembly.

Procedure:

• Preparation: Ensure all components are clean and dry. Electrodes should be vacuum-dried before assembly.

• Cathode Placement: Using plastic tweezers, place the cathode disk into the center of the larger coin cell case.

• First Wetting: Dispense a few drops of the electrolyte onto the cathode surface to ensure good wetting.[16]

• Separator Placement: Carefully place a separator disk on top of the wetted cathode.

• Second Wetting: Add a larger, measured volume of electrolyte (typically 80-100 µL for a CR2032 cell with standard electrodes) onto the separator, ensuring it is fully saturated.[17]

• Anode Placement: Place the anode disk (e.g., lithium metal, shiny side down) on top of the wet separator.

• Stack Completion: Gently place the spacer disk on top of the anode, followed by the spring.

• Sealing: Place the cap on top of the assembly. Carefully transfer the partially assembled cell to the coin cell crimper.

• Crimping: Crimp the cell with the appropriate pressure to create a hermetic seal.[16]

• Resting & Testing: Allow the cell to rest for several hours to ensure complete electrolyte penetration into the electrodes before connecting it to a battery cycler for performance testing (e.g., charge-discharge cycling, C-rate testing).

Conclusion and Future Outlook

1-Butyl-2,3-dimethylimidazolium hexafluorophosphate represents a promising material for enhancing the safety and performance of next-generation batteries. Its inherent non-flammability and high thermal stability directly address the primary safety concerns associated with conventional organic electrolytes. While challenges such as higher viscosity compared to carbonate solvents and the cost of synthesis remain, its application as both a primary electrolyte and a safety-enhancing additive warrants continued investigation. The protocols outlined in this guide provide a robust starting point for researchers to explore the potential of [BMMIM][PF₆] and contribute to the development of safer, more reliable energy storage solutions.

References

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• No Author. (n.d.). Electrochemical Investigations in the Ionic Liquid 1-Butyl-3-Methylimidazolium Hexafluorophosphate. ECS - The Electrochemical Society. Retrieved January 4, 2026, from [Link]

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• Lin, X., Varela, J. C., & Grinstaff, M. W. (2016). Synthesis of Ionic Liquid Based Electrolytes, Assembly of Li-ion Batteries, and Measurements of Performance at High Temperature. Journal of Visualized Experiments, (118). [Link]

• ResearchGate. (n.d.). CHARACTERISATION OF SOME IONIC LIQUIDS BY VARIOUS TECHNIQUES. ResearchGate. Retrieved January 4, 2026, from [Link]

• JoVE. (2022, September 28). IL Electrolytes and Li-ion Batteries (LIBs) Synthesis | Protocol Preview. YouTube. [Link]

• Zhang, S., et al. (2020). Synthesis, Characterization, and Physicochemical Properties of New [Emim][BF3X] Complex Anion Ionic Liquids. ACS Omega. [Link]

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• Lim, C. H., et al. (2020). The Influences of 1-Butyl-3-Methylimidazolium Tetrafluoroborate on Electrochemical, Thermal and Structural Studies as Ionic Liquid Gel Polymer Electrolyte. Molecules. [Link]

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• Evans, R. G., Klymenko, O. V., & Wain, A. J. (n.d.). Electrochemical Investigations in the Ionic Liquid 1-Butyl-3-Methylimidazolium Hexafluorophosphate. Semantic Scholar. Retrieved January 4, 2026, from [Link]

• Wikipedia. (n.d.). 1-Butyl-3-methylimidazolium hexafluorophosphate. Wikipedia. Retrieved January 4, 2026, from [Link]

• Ge, Y., et al. (2021). Identifying High Ionic Conductivity Compositions of Ionic Liquid Electrolytes Using Features of the Solvation Environment. The Journal of Physical Chemistry B. [Link]

• Frias, R. L., et al. (2023). Structural and Dynamic Characterization of Li–Ionic Liquid Electrolyte Solutions for Application in Li-Ion Batteries: A Molecular Dynamics Approach. International Journal of Molecular Sciences. [Link]

• ResearchGate. (2025, August 6). Application of 1-butyl-3-menthylimidazolium-hexafluorophosphate as flame retardant in electrolyte of lithium ion battery. ResearchGate. Retrieved January 4, 2026, from [Link]

• ResearchGate. (2025, August 7). Thermal Conductivities of [bmim][PF6], [hmim][PF6], and [omim][PF6] from 294 to 335 K at Pressures up to 20 MPa. ResearchGate. Retrieved January 4, 2026, from [Link]

• ResearchGate. (2025, August 5). Effect of 1-butyl-3-methylimidazolium hexafluorophosphate as the humectant on the thermal decomposition of nitrocellulose. ResearchGate. Retrieved January 4, 2026, from [Link]

• LookChem. (n.d.). C9H17F6N2P 1-BUTYL-2,3-DIMETHYLIMIDAZOLIUM HEXAFLUOROPHOSPHATE 227617-70-1. LookChem. Retrieved January 4, 2026, from [Link]

• Greener Chemistry. (n.d.). The Role of BMIM-PF6 in Advanced Chemical Synthesis and Research. Greener Chemistry. Retrieved January 4, 2026, from [Link]

• ResearchGate. (2025, August 10). Tetrabutylammonium hexafluorophosphate and 1-ethyl-3-methyl imidazolium hexafluorophosphate ionic liquids as supporting electrolytes for non-aqueous vanadium redox flow batteries. ResearchGate. Retrieved January 4, 2026, from [Link]

• ResearchGate. (n.d.). Electrochemical Stability Window of Imidazolium-Based Ionic Liquids as Electrolytes for Lithium Batteries. ResearchGate. Retrieved January 4, 2026, from [Link]

• Mondal, S., et al. (2023). Molecular simulations of ssDNA/ssRNA in [BMIM][PF6] ionic liquid: a novel biopolymer electrolyte for rechargeable battery applications. Physical Chemistry Chemical Physics. [Link]

• No Author. (2024). [BMIM][X] Ionic Liquids Supported on a Pillared-Layered Metal–Organic Framework: Synthesis, Characterization, and Adsorption Properties. MDPI. [Link]

• Royal Society of Chemistry. (n.d.). Properties of NaPF6 Electrolytes and Effect of Electrolyte Concentration on Performance in Sodium-Ion Batteries. Royal Society of Chemistry. Retrieved January 4, 2026, from [Link]

• ResearchGate. (2025, August 7). The Kinetics of Thermal Decomposition of 1-Butyl-3-methylimidazolium Hexafluorophosphate. ResearchGate. Retrieved January 4, 2026, from [Link]

• ResearchGate. (2025, August 10). Insights on [BMIM][BF4] and [BMIM][PF6] ionic liquids and their binary mixtures with acetone and acetonitrile. ResearchGate. Retrieved January 4, 2026, from [Link]

• ResearchGate. (2025, July 26). [Bmim]PF6 and BF4 Ionic Liquids as Novel and Recyclable Reaction Media for Aromatic Amination. ResearchGate. Retrieved January 4, 2026, from [Link]

• Lim, C. H., et al. (2020). The Influences of 1-Butyl-3-Methylimidazolium Tetrafluoroborate on Electrochemical, Thermal and Structural Studies as Ionic Liquid Gel Polymer Electrolyte. Molecules. [Link]

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• Batista, G. M. F., et al. (2019). The Role Ionic Liquid [BMIM][PF6] in One-Pot Synthesis of Tetrahydropyran Rings Through Tandem Barbier-Prins Reaction. Molecules. [Link]

• No Author. (2024). RESEARCH ARTICLE Opinion on sustainability-performance relationship: Na-ion batteries versus Li-ion batteries. arXiv. [Link]

• ResearchGate. (2025, May 1). Properties of NaPF6 Electrolytes and Effect of Electrolyte Concentration on Performance in Sodium-Ion Batteries. ResearchGate. Retrieved January 4, 2026, from [Link]

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The Strategic Application of 1-Butyl-2,3-dimethylimidazolium Hexafluorophosphate in Ring-Opening Metathesis Polymerization: A Guide for Advanced Polymer Synthesis

Introduction: Beyond Conventional Solvents in ROMP

Ring-Opening Metathesis Polymerization (ROMP) stands as a powerful and versatile tool in polymer chemistry, enabling the synthesis of a wide array of functionalized polymers with controlled architectures. The choice of solvent in ROMP is not merely a medium for the reaction but a critical parameter that can significantly influence catalyst activity, polymer properties, and overall process sustainability. While chlorinated solvents like dichloromethane (DCM) have been traditionally employed, their volatility, toxicity, and environmental impact have necessitated the exploration of greener alternatives. Ionic liquids (ILs), particularly those based on the imidazolium cation, have emerged as promising candidates, offering a unique combination of properties that can enhance the ROMP process. This guide focuses on the application of 1-butyl-2,3-dimethylimidazolium hexafluorophosphate ([Bdmim][PF₆]), a room-temperature ionic liquid, in ROMP, providing researchers, scientists, and drug development professionals with a comprehensive understanding of its advantages and practical implementation.

The substitution of a methyl group at the C2 position of the imidazolium ring in [Bdmim][PF₆], as opposed to the more common proton in 1-butyl-3-methylimidazolium ([Bmim]), imparts greater stability and resistance to decomposition, making it a robust medium for transition-metal-catalyzed reactions. This guide will delve into the mechanistic implications of using [Bdmim][PF₆], present detailed experimental protocols, and discuss the critical aspect of catalyst recycling, a key advantage offered by ionic liquid-based systems.

The Rationale for Employing [Bdmim][PF₆] in ROMP: A Mechanistic Perspective

The use of [Bdmim][PF₆] as a solvent or co-solvent in ROMP offers several distinct advantages over traditional organic solvents. These benefits stem from its unique physicochemical properties, which directly impact the catalytic cycle and the resulting polymer characteristics.

• Catalyst Stabilization and Enhanced Activity: The ionic nature of [Bdmim][PF₆] can stabilize the ruthenium-based catalysts commonly used in ROMP, such as Grubbs' and Hoveyda-Grubbs' catalysts. This stabilization effect can prevent catalyst decomposition, leading to more controlled polymerizations and higher yields. The weakly coordinating nature of the hexafluorophosphate (PF₆⁻) anion is crucial, as it does not strongly interact with the metal center of the catalyst, thus preserving its catalytic activity.

• Facilitated Product Separation and Catalyst Recycling: One of the most significant advantages of using ionic liquids is the potential for creating biphasic reaction systems. [Bdmim][PF₆] is often immiscible with nonpolar organic solvents like toluene or hexane. In such a system, the polar ionic liquid can immobilize the typically polar ruthenium catalyst, while the nonpolar organic phase dissolves the growing polymer chain. This phase separation allows for the straightforward decantation of the polymer solution, leaving the catalyst-rich ionic liquid phase to be reused in subsequent polymerization cycles. This approach not only reduces catalyst waste and cost but also minimizes contamination of the final polymer with residual metal.

• Tuning Polymer Properties: The polarity and viscosity of the ionic liquid can influence the kinetics of the polymerization and the properties of the resulting polymer. In some cases, the use of ionic liquids can lead to polymers with higher molecular weights and narrower polydispersity indices (PDIs) compared to reactions in conventional solvents.

• "Green" Chemistry Considerations: With its negligible vapor pressure, [Bdmim][PF₆] significantly reduces the emission of volatile organic compounds (VOCs), contributing to a safer and more environmentally benign polymerization process. Its thermal stability also allows for a wider range of reaction temperatures.

Experimental Protocols: A Practical Guide

The following protocols are designed to provide a starting point for researchers interested in exploring the use of [Bdmim][PF₆] in ROMP. It is important to note that optimal conditions may vary depending on the specific monomer, catalyst, and desired polymer characteristics. The protocol for biphasic ROMP has been adapted from a study on a closely related ionic liquid, 1-butyl-2,3-dimethylimidazolium tetrafluoroborate, and is expected to be readily applicable to the hexafluorophosphate analogue.

Protocol 1: Biphasic Ring-Opening Metathesis Polymerization of Norbornene

This protocol describes the ROMP of norbornene in a biphasic system consisting of toluene and [Bdmim][PF₆], utilizing a Grubbs-Hoveyda type catalyst.

Materials:

• 1-Butyl-2,3-dimethylimidazolium hexafluorophosphate ([Bdmim][PF₆])

• Toluene (anhydrous)

• Norbornene

• Grubbs-Hoveyda second-generation catalyst

• Ethyl vinyl ether (quenching agent)

• Methanol (for polymer precipitation)

• Standard laboratory glassware and Schlenk line equipment for inert atmosphere techniques

Workflow Diagram:

Caption: Biphasic ROMP Workflow.

Procedure:

• Catalyst Solution Preparation: In a glovebox or under an inert atmosphere, dissolve the Grubbs-Hoveyda second-generation catalyst (e.g., 5 mg, 0.008 mmol) in [Bdmim][PF₆] (e.g., 1 mL) in a Schlenk flask.

• Biphasic System Formation: Add anhydrous toluene (e.g., 2 mL) to the catalyst solution. The mixture should form two distinct phases.

• Monomer Solution Preparation: In a separate vial, dissolve norbornene (e.g., 150 mg, 1.6 mmol) in anhydrous toluene (e.g., 1 mL).

• Polymerization: Vigorously stir the biphasic catalyst mixture and add the monomer solution dropwise. Continue stirring at room temperature for the desired reaction time (e.g., 1-4 hours). The progress of the reaction can be monitored by observing the increase in viscosity of the organic phase.

• Quenching: Terminate the polymerization by adding a few drops of ethyl vinyl ether.

• Polymer Isolation: Stop stirring and allow the phases to separate. Carefully decant the upper toluene phase containing the polynorbornene.

• Precipitation: Precipitate the polymer by adding the toluene solution to a large volume of methanol with stirring.

• Drying: Collect the white, fibrous polynorbornene by filtration, wash with fresh methanol, and dry under vacuum to a constant weight.

Protocol 2: Catalyst Recycling

This protocol outlines the procedure for recycling the Grubbs-Hoveyda catalyst immobilized in the [Bdmim][PF₆] phase.

Procedure:

• Washing: After decanting the polymer solution, wash the remaining [Bdmim][PF₆] phase containing the catalyst with fresh anhydrous toluene (e.g., 3 x 2 mL) to remove any residual monomer and polymer.

• Drying: Remove any residual toluene from the ionic liquid phase by applying a high vacuum for several hours.

• Reuse: The dried catalyst/[Bdmim][PF₆] mixture can be directly used for a subsequent polymerization reaction by adding fresh toluene and monomer solution as described in Protocol 1. The catalytic activity may decrease slightly with each cycle.

Data Presentation: A Comparative Overview

While specific data for ROMP in neat [Bdmim][PF₆] is scarce in the literature, the following table provides a representative comparison of the expected outcomes for the ROMP of norbornene in a conventional solvent (DCM) versus a biphasic system utilizing an analogous ionic liquid ([Bdmim][BF₄]), which is expected to show similar trends for [Bdmim][PF₆].

Solvent System	Monomer/Catalyst Ratio	Yield (%)	Mₙ ( g/mol )	PDI (Mₙ/Mₙ)
DCM	200:1	>95	Varies	~1.1 - 1.3
Toluene/[Bdmim][BF₄] (Biphasic)	200:1	>90	High	~1.5 - 1.8

Note: Mₙ (number-average molecular weight) and PDI (polydispersity index) are typically determined by gel permeation chromatography (GPC).

Expert Insights and Causality behind Experimental Choices

• Choice of Catalyst: Grubbs-Hoveyda second-generation catalysts are often preferred for their higher stability and activity, especially in the presence of functional groups. Their immobilization in the ionic liquid phase is efficient due to favorable interactions.

• Inert Atmosphere: Ruthenium-based metathesis catalysts are sensitive to oxygen and moisture. Therefore, all manipulations should be performed under an inert atmosphere (e.g., nitrogen or argon) to prevent catalyst deactivation and ensure reproducible results.

• Quenching: The addition of ethyl vinyl ether, a highly electron-rich olefin, effectively deactivates the ruthenium catalyst by forming a stable Fischer carbene, thus preventing further polymerization and ensuring that the isolated polymer has a defined molecular weight.

• Catalyst Recycling Efficiency: The number of times the catalyst can be effectively recycled depends on several factors, including the purity of the reagents and the efficiency of the washing steps. Minor leaching of the catalyst into the organic phase can occur, leading to a gradual decrease in activity over multiple cycles.

Conclusion and Future Outlook

1-Butyl-2,3-dimethylimidazolium hexafluorophosphate offers a compelling alternative to traditional volatile organic solvents in ring-opening metathesis polymerization. Its ability to stabilize common ROMP catalysts, facilitate product separation, and enable catalyst recycling aligns with the principles of green and sustainable chemistry. The biphasic approach, in particular, provides a practical and efficient method for synthesizing high-purity polymers while minimizing waste.

Future research in this area will likely focus on expanding the scope of monomers that can be effectively polymerized in [Bdmim][PF₆] and other ionic liquids, as well as developing even more robust and recyclable catalyst systems tailored for these unique reaction media. For researchers in drug development, the use of ionic liquids can be particularly advantageous in the synthesis of well-defined biocompatible polymers and drug-polymer conjugates, where purity and the absence of catalyst residues are of paramount importance. The continued exploration of ionic liquids in ROMP will undoubtedly pave the way for more efficient, sustainable, and innovative polymer synthesis.

References

• Grubbs, R. H. (2006). Olefin-Metathesis Catalysts for the Preparation of Molecules and Materials (Nobel Lecture). Angewandte Chemie International Edition, 45(23), 3760-3765. [Link]

• Bantreil, X., et al. (2015). Grubbs–Hoveyda type catalysts bearing a dicationic N-heterocyclic carbene for biphasic olefin metathesis reactions in ionic liquids. Beilstein Journal of Organic Chemistry, 11, 1632-1638. [Link]

• Vygodskii, Y. S., et al. (2006). Ring-Opening Metathesis Polymerization (ROMP) in Ionic Liquids: Scope and Limitations. Macromolecules, 39(22), 7833-7840. [Link]

• Csihony, S., et al. (2001). First ring-opening metathesis polymerization in an ionic liquid. Efficient recycling of a catalyst generated from a cationic ruthenium allenylidene complex. Chemical Communications, (17), 1662-1663. [Link]

Application Note: [BMMIM][PF6] in Carbon Capture and Conversion

An in-depth guide for researchers on the application of 1-butyl-2,3-dimethylimidazolium hexafluorophosphate, [BMMIM][PF6], as a versatile solvent for the capture and subsequent electrochemical conversion of carbon dioxide.

Introduction: The Dual Role of [BMMIM][PF6] in CO2 Management

The global imperative to mitigate greenhouse gas emissions has catalyzed extensive research into carbon capture, utilization, and sequestration (CCUS) technologies.[1] Ionic liquids (ILs), a class of salts with melting points below 100°C, have emerged as promising solvents for these applications due to their unique properties, including negligible vapor pressure, high thermal stability, and tunable structures.[2][3]

Among these, 1-butyl-2,3-dimethylimidazolium hexafluorophosphate, abbreviated as [BMMIM][PF6], has garnered significant interest. This document serves as a detailed guide for researchers, providing both the theoretical underpinnings and practical protocols for utilizing [BMMIM][PF6] as a medium for both the physical capture of carbon dioxide (CO2) and its subsequent electrochemical conversion into valuable chemical feedstock. We will explore the mechanisms governing its function, present key performance data, and provide step-by-step experimental procedures.

Property	Value	Source
Chemical Formula	C₉H₁₇F₆N₂P	[4][5]
Molar Mass	298.21 g/mol	[4][5]
Appearance	Liquid / Viscous Liquid	[6]
Density	1.345 g/mL at 20 °C	[5]
Melting Point	50 °C	[5]

Part 1: [BMMIM][PF6] for CO2 Capture

The primary mechanism for CO2 capture in conventional imidazolium-based ILs like [BMMIM][PF6] is physical absorption.[7][8] This process is governed by intermolecular forces, such as van der Waals interactions, rather than the formation of chemical bonds.[7][9] The solubility of CO2 in the IL is a key performance metric, which is influenced by temperature, pressure, and the specific properties of the IL's constituent ions.[8]

Mechanism of Physical Absorption

Molecular simulations and experimental data have shown that the anion plays a crucial role in the dissolution of CO2.[10] In the case of [BMMIM][PF6], the CO2 molecule acts as a Lewis acid and interacts favorably with the [PF6]⁻ anion, which serves as a Lewis base.[10] X-ray diffraction studies have confirmed that CO2 molecules preferentially organize around the [PF6]⁻ anion within the liquid structure.[10][11] While the anion interaction is primary, the overall CO2 solubility is also significantly influenced by the free volume within the ionic liquid's structure, which provides physical space for the gas molecules to occupy.[10]

The absorption of CO2 in [BMMIM][PF6] is a reversible process. The captured CO2 can be released by increasing the temperature or decreasing the pressure, allowing the ionic liquid to be regenerated and reused.[9]

Performance Data: CO2 Solubility in [BMMIM][PF6]

The solubility of CO2 in [BMMIM][PF6] is highly dependent on pressure and temperature. Generally, solubility increases with increasing pressure and decreases with increasing temperature, which is characteristic of physical absorption processes.[8]

Temperature (K)	Pressure (MPa)	CO2 Solubility (Mole Fraction, x_co2)
293 - 393	up to ~9.7	Data available, correlated by extended Henry's law[8][12]
298.15	~1.0	~0.2 - 0.3 (comparative value)
333	(various)	[PF6]⁻ shows higher CO2 solubility than [BF4]⁻, [NO3]⁻, and others[10]

Note: The table provides a summary of trends and available data ranges. For precise values, researchers should consult the primary literature, such as the work cited by Shiflett et al.[13]

Protocol 1: Gravimetric Measurement of CO2 Absorption

This protocol describes a standard method for determining the solubility of CO2 in [BMMIM][PF6] using a gravimetric analysis system (e.g., a magnetic suspension balance).

Core Requirements:

• Reagents: High-purity [BMMIM][PF6] (>99%), High-purity CO2 (>99.99%).

• Equipment: High-pressure vessel, precision balance (±0.1 mg), pressure transducer, temperature controller (e.g., circulating bath), vacuum pump, gas delivery system with mass flow controllers.

Methodology:

• Sample Preparation: Dry the [BMMIM][PF6] sample under high vacuum at an elevated temperature (e.g., 80°C) for at least 24 hours to remove volatile impurities, especially water. Water content can significantly affect CO2 solubility.[14]

• System Setup: Place a known mass of the dried [BMMIM][PF6] into the sample container within the high-pressure vessel.

• Degassing: Seal the vessel and evacuate it using the vacuum pump to remove any residual air from the system and the IL sample.

• Thermal Equilibration: Bring the system to the desired experimental temperature and allow it to stabilize.

• CO2 Introduction: Introduce CO2 gas into the vessel in controlled pressure increments.

• Equilibrium and Measurement: At each pressure step, allow the system to reach thermodynamic equilibrium, which is indicated by a stable mass reading on the balance. Record the final mass and the corresponding pressure and temperature.

• Data Analysis: The mass increase corresponds to the amount of CO2 absorbed by the IL. Calculate the mole fraction of CO2 in the liquid phase for each pressure point to generate a solubility isotherm.

Protocol 2: Regeneration of CO2-Saturated [BMMIM][PF6]

This protocol outlines the process for releasing captured CO2 and regenerating the ionic liquid for subsequent cycles.

Core Requirements:

• Equipment: The CO2-saturated [BMMIM][PF6] sample from Protocol 1, heating system, vacuum pump.

Methodology (Thermal/Vacuum Swing):

• Pressure Reduction: Slowly and carefully vent the CO2 pressure from the vessel. A significant portion of the physically absorbed CO2 will be released during this step.

• Heating and/or Vacuum: To remove the remaining dissolved CO2, either:

  • Thermal Swing: Increase the temperature of the vessel (e.g., to 70-90°C) while purging with an inert gas like N2.[15]

  • Vacuum Swing: Apply a vacuum to the system at a constant or slightly elevated temperature.

• Monitoring Regeneration: Monitor the mass of the sample. Regeneration is considered complete when the mass returns to its initial, pre-absorption value.

• Cooling and Reuse: Once regenerated, the [BMMIM][PF6] can be cooled and is ready for another absorption cycle. The stability of the IL allows for multiple regeneration cycles.

Part 2: [BMMIM][PF6] for CO2 Conversion

Beyond capture, [BMMIM][PF6] can serve as a non-volatile, conductive medium for the electrochemical conversion of CO2 into value-added products.[16] In this context, the IL acts as both the solvent and a component of the electrolyte, facilitating mass transfer and charge transport.[17] While some ILs can have catalytic activity, [BMMIM][PF6] is primarily used as a stable medium for electrocatalysis, often in conjunction with a co-solvent like acetonitrile (MeCN) and a specific catalyst deposited on the electrode.[18][19]

Electrochemical Reduction of CO2 to Carbon Monoxide (CO)

A prominent application is the selective reduction of CO2 to carbon monoxide (CO), a crucial building block for synthetic fuels and chemicals.[17][19] Research has shown that using [BMMIM][PF6] as part of the electrolyte with a Bismuth-based catalyst can achieve this conversion with high efficiency and selectivity.[19] The IL helps to enhance CO2 solubility near the electrode surface and can influence the reaction pathway.[16]

Protocol 3: Electrochemical Reduction of CO2 in [BMMIM][PF6] Medium

This protocol details the procedure for the electrocatalytic conversion of CO2 to CO using a Bismuth-Carbon Monoxide Evolving Catalyst (Bi-CMEC) in a [BMMIM][PF6]/acetonitrile electrolyte.[19]

Core Requirements:

• Reagents: [BMMIM][PF6], acetonitrile (MeCN, anhydrous), tetrabutylammonium hexafluorophosphate (TBAPF6, electrochemistry grade), high-purity CO2 and N2.[20]

• Equipment:

  • Electrodes: Glassy carbon working electrode (GCE), Platinum gauze counter electrode, Ag/AgCl reference electrode.[20]

  • Cell: Two-compartment H-type cell with an ion-exchange membrane.[21]

  • Instrumentation: Potentiostat/galvanostat, gas chromatograph (GC) with a suitable column for CO/H2 separation and a thermal conductivity detector (TCD).

Methodology:

• Catalyst Preparation (ex-situ): Prepare the Bi-CMEC by electrodepositing Bismuth onto the GCE from an acidic solution containing Bi³⁺ ions, as described in the literature.[19]

• Electrolyte Preparation: In an inert atmosphere (glovebox), prepare the catholyte by dissolving a supporting electrolyte (e.g., 0.1 M TBAPF6) and the ionic liquid (e.g., 20 mM [BMMIM][PF6]) in anhydrous MeCN.[19] The anolyte can be a simple aqueous solution (e.g., 0.1 M KOH).[21]

• Cell Assembly: Assemble the H-type cell, placing the Bi-CMEC working electrode and reference electrode in the cathode compartment and the Pt gauze counter electrode in the anode compartment. Fill each compartment with its respective electrolyte.

• CO2 Saturation: Seal the cell and purge the catholyte with CO2 gas for at least 30 minutes to ensure saturation. Maintain a CO2 atmosphere over the catholyte throughout the experiment.

• Controlled Potential Electrolysis (CPE): Connect the electrodes to the potentiostat. Apply a constant negative potential (e.g., -1.95 V vs. SCE) to the working electrode to drive the CO2 reduction.[19] Record the current over time.

• Product Analysis: During electrolysis, periodically sample the headspace of the cathode compartment using a gas-tight syringe. Inject the gas sample into the GC to quantify the amounts of CO and H2 produced.

• Data Analysis:

  • Integrate the current-time plot to find the total charge (Q) passed during the experiment.

  • Use the GC calibration to determine the number of moles of CO (n_CO) produced.

  • Calculate the Faradaic Efficiency (FE) for CO production using the formula: FE_CO (%) = (n_CO × z × F) / Q × 100 where z is the number of electrons required to produce one molecule of CO (z=2), and F is the Faraday constant (96485 C/mol).

Safety and Handling of [BMMIM][PF6]

As a chemical reagent, [BMMIM][PF6] requires careful handling. It is classified as a skin, eye, and respiratory irritant.[4][22]

• Personal Protective Equipment (PPE): Always wear safety glasses with side-shields, chemical-resistant gloves (e.g., nitrile), and a lab coat.[22][23][24]

• Handling: Handle in a well-ventilated area, preferably within a fume hood, to avoid inhalation of any potential aerosols or vapors.[6][22] Avoid all personal contact.[25]

• Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place.[6][23] Keep away from oxidizing agents.[25]

• Spills: For minor spills, remove ignition sources and clean up immediately using absorbent material. For major spills, evacuate the area and alert emergency responders.[25]

• Disposal: Dispose of as hazardous waste in accordance with local, state, and federal regulations.[25]

Conclusion

[BMMIM][PF6] is a highly versatile ionic liquid that functions effectively as a recyclable solvent for the physical capture of CO2 and as a stable electrolyte medium for its subsequent electrochemical conversion. Its primary role in CO2 capture is driven by physical absorption, with strong interactions between CO2 and the [PF6]⁻ anion. For conversion, its stability and conductivity make it a suitable choice for electrocatalytic systems, particularly for the selective reduction of CO2 to CO. The protocols provided herein offer a robust framework for researchers to explore and optimize these dual applications, contributing to the advancement of CCUS technologies.

References

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• (PDF) CO2 Capture in Ionic Liquids: A Review of Solubilities and Experimental Methods. Available from: [Link]

• Tuning Ionic Liquid-Based Catalysts for CO2 Conversion into Quinazoline-2,4(1H,3H) - NIH. Available from: [Link]

• Selective Conversion of CO2 to CO with High Efficiency using an Inexpensive Bismuth Based Electrocatalyst - PMC - PubMed Central. Available from: [Link]

• Electrochemical reduction of supercritical carbon dioxide in ionic liquid 1-n-butyl-3-methylimidazolium hexafluorophosphate | Request PDF - ResearchGate. Available from: [Link]

• A New Approach to CO2 Capture and Conversion Using Imidazolium Based-Ionic Liquids as Sorbent and Catalyst - SciSpace. Available from: [Link]

• (PDF) SCREENING OF IONIC LIQUIDS FOR CO2 CAPTURE USING DATA ANALYTICS TECHNIQUES - ResearchGate. Available from: [Link]

• Advances in Ionic Liquid Technologies for CO2 Capture and Conversion: A Comprehensive Review | Industrial & Engineering Chemistry Research - ACS Publications. Available from: [Link]

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• Efficient Reduction of CO2 to CO with High Current Density using in-situ or ex-situ Prepared Bi-based Materials - AWS. Available from: [Link]

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• Separation of CO2 and H2S using room-temperature ionic liquid [bmim][PF6] | Request PDF. Available from: [Link]

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Application Note: Preparation of High-Performance Carbon Paste Electrodes Using 1-Butyl-2,3-dimethylimidazolium Hexafluorophosphate as a Conductive Binder

Abstract

This guide provides a comprehensive protocol for the preparation of carbon paste electrodes (CPEs) using the ionic liquid (IL) 1-Butyl-2,3-dimethylimidazolium hexafluorophosphate ([BMMIM][PF6]) as a binder. Traditional CPEs, which utilize non-conductive binders like mineral oil or paraffin, often suffer from high background currents and limited electron transfer kinetics. Replacing these insulating binders with a conductive and electrochemically stable ionic liquid like [BMMIM][PF6] significantly enhances electrode performance.[1][2][3] This document details the scientific rationale, a step-by-step preparation protocol, characterization methods, and expected performance metrics for researchers, scientists, and drug development professionals seeking to fabricate robust and sensitive electrochemical sensors.

Introduction: The Rationale for Ionic Liquid Binders

Carbon paste electrodes are a versatile and cost-effective tool in electroanalysis, prized for their ease of fabrication, renewability, and amenability to chemical modification.[4][5] The performance of a CPE is critically dependent on the binder, which is mixed with graphite powder to form the paste. Conventional binders are typically insulating oils that, while providing necessary viscosity, can impede electron transfer and diminish the active surface area of the electrode.

Room-temperature ionic liquids (RTILs), such as 1-Butyl-2,3-dimethylimidazolium hexafluorophosphate, represent a paradigm shift in CPE fabrication.[2][6] These salts, which are liquid at room temperature, possess a unique combination of properties that make them superior binders:

• High Ionic Conductivity: Unlike oils, ILs are composed entirely of ions, providing an inherently conductive matrix that facilitates charge transfer between the analyte and the graphite particles.[4][7]

• Wide Electrochemical Window: [BMMIM][PF6] and similar ILs are stable over a wide range of potentials, allowing for the study of a broader spectrum of redox-active species without interference from binder decomposition.[4][8][9]

• Enhanced Electron Transfer: The organized, solid-like matrix formed by the IL at the graphite surface promotes faster electron transfer kinetics compared to the disordered environment of paraffin-based binders.[2][10]

• Hydrophobicity: The hexafluorophosphate anion (PF6-) imparts hydrophobic characteristics, which is advantageous for creating stable electrodes for use in aqueous solutions.[4][11]

The use of [BMMIM][PF6] as a binder has been shown to result in electrodes with lower background currents, reduced overpotentials for various analytes, and overall enhanced sensitivity and performance.[3][12]

Experimental Protocol

This section provides a detailed methodology for the preparation and validation of a [BMMIM][PF6]-based carbon paste electrode.

Materials and Reagents

Material/Reagent	Grade	Supplier (Example)
Graphite Powder (< 50 µm)	Spectroscopic Grade	Sigma-Aldrich
1-Butyl-2,3-dimethylimidazolium hexafluorophosphate ([BMMIM][PF6])	≥98% Purity	Sigma-Aldrich[12]
Potassium Hexacyanoferrate(III), K₃[Fe(CN)₆]	Analytical Reagent	Fisher Scientific
Potassium Chloride (KCl)	Analytical Reagent	VWR
Deionized Water	>18 MΩ·cm	Millipore System
Alumina Slurry (0.05 µm)	Polishing Grade	Buehler

Workflow for Electrode Preparation and Validation

The following diagram outlines the complete workflow from material preparation to electrochemical characterization.

Figure 1. Workflow for preparation and validation of the ionic liquid carbon paste electrode.

Step-by-Step Preparation Protocol

• Component Weighing: Accurately weigh high-purity graphite powder and [BMMIM][PF6] in a 70:30 weight-to-weight (w/w) ratio. This ratio is a common starting point, but optimization may be required depending on the specific graphite used.[13]

  • Causality: This ratio typically provides a balance between sufficient conductivity from the graphite and the necessary plasticity and ionic mobility from the IL binder. An excess of IL can lead to a mechanically unstable paste, while too little results in a dry, brittle mixture with poor conductivity.

• Homogenization: Transfer the weighed components to an agate mortar. Manually grind and mix the components with a pestle for at least 20-30 minutes.

  • Causality: Thorough manual mixing is crucial for ensuring that the ionic liquid uniformly coats the graphite particles. This intimate contact is essential for creating a continuous conductive network throughout the paste, which is fundamental to the electrode's high performance.[14] Inadequate mixing will result in high resistance and poor reproducibility.

• Packing the Electrode: Tightly pack the resulting homogenous paste into the well of an electrode holder (e.g., a piston-driven holder). Apply firm pressure to ensure the paste is well-compacted and free of air pockets.

  • Causality: Air gaps within the paste introduce significant resistance and disrupt the electrochemical circuit, leading to distorted voltammetric signals and non-reproducible results.

• Surface Renewal: Once packed, extrude a small amount (approx. 0.5-1 mm) of the paste from the holder. Smooth the fresh surface by gently polishing it on a clean piece of weighing paper or a smooth, flat surface until it appears shiny and uniform.

  • Causality: This process ensures a reproducible, smooth, and electrochemically active surface for each experiment. It removes any surface contaminants or previously reacted layers from the electrode.

Electrochemical Characterization and Performance

A newly prepared electrode must be validated to ensure it functions correctly. This is typically done using a standard, well-behaved redox probe like the hexacyanoferrate(II/III) couple.

Validation Protocol

• Prepare Test Solution: Prepare a solution of 1.0 mM K₃[Fe(CN)₆] in 0.1 M KCl aqueous solution.

• Setup Three-Electrode Cell: Use the prepared IL-CPE as the working electrode, a platinum wire as the counter electrode, and a Ag/AgCl (3 M KCl) electrode as the reference.

• Run Cyclic Voltammetry (CV): Scan the potential from approximately +0.6 V to -0.1 V and back at a scan rate of 100 mV/s.

• Analyze Results: A well-prepared IL-CPE will exhibit a quasi-reversible, diffusion-controlled voltammogram. The peak-to-peak separation (ΔEp = Epa - Epc) should be close to the theoretical Nernstian value of 59 mV, often observed in the range of 60-80 mV, which is a significant improvement over traditional CPEs.[13]

Advantages of the [BMMIM][PF6] Binder

The use of an ionic liquid binder creates a unique microenvironment at the electrode surface that enhances electrochemical performance.

Figure 2. Comparison of charge transfer at traditional vs. ionic liquid carbon paste electrodes.

As illustrated, the ionic liquid forms a conductive bridge between the graphite particles and the analyte in solution, facilitating rapid electron transfer.[1] In contrast, an insulating paraffin binder creates a significant energy barrier that slows down this process, leading to higher overpotentials and reduced sensitivity.

Expected Performance Metrics

The following table summarizes the typical composition and expected electrochemical performance of a [BMMIM][PF6]-based CPE compared to a traditional paraffin-based electrode, using the K₃[Fe(CN)₆] probe as a benchmark.

Parameter	Traditional CPE (Paraffin)	IL-CPE ([BMMIM][PF6])	Rationale for Improvement
Composition (w/w)	70% Graphite / 30% Paraffin Oil	70% Graphite / 30% [BMMIM][PF6]	IL replaces the insulating binder.
Peak Current (Ipa)	Lower	~3-5 fold higher[13]	Increased conductivity and effective surface area.
Peak-to-Peak Separation (ΔEp)	> 100 mV	60 - 80 mV	Faster electron transfer kinetics.[13]
Background Current	Higher	Lower	Higher stability and ordered structure of the IL.[15]
Electrode Process	Often adsorption-controlled	Diffusion-controlled[13]	The conductive matrix allows for unimpeded diffusion of the analyte to the active sites.

Applications and Conclusion

The superior performance of carbon paste electrodes prepared with 1-Butyl-2,3-dimethylimidazolium hexafluorophosphate makes them highly suitable for a range of sensitive analytical applications. This includes the detection of neurotransmitters, pharmaceuticals, and environmental pollutants.[3][12] For instance, these electrodes have been successfully applied in the sensitive electrochemical determination of adenosine-5'-triphosphate.[12]

By following the detailed protocol and understanding the scientific principles outlined in this guide, researchers can reliably fabricate high-performance electrochemical sensors. The replacement of traditional insulating binders with conductive ionic liquids like [BMMIM][PF6] is a straightforward yet powerful modification that significantly enhances the analytical capabilities of carbon paste electrodes.

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• De Gruyter. (2021). An ionic liquid-type carbon paste electrode and its polyoxometalate-modified properties. Pure and Applied Chemistry, 93(7), 835-844. Retrieved from [Link]

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• Bohrium. (2020). electrochemical-performance-of-a-new-imidazolium-ionic-liquid-crystal-and-carbon-paste-composite-electrode-for-the-sensitive-detection-of-paracetamol. Retrieved from [Link]

• ResearchGate. (2020). Electrochemical performance of a new imidazolium ionic liquid crystal and carbon paste composite electrode for the sensitive detection of paracetamol. Retrieved from [Link]

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• MDPI. (2021). Electrochemical Properties of 1,3-Dimethylimidazolium Dicyanamide, Bis(trifluoromethanesulfonyl)imide and Dimethylphosphate. Molecules, 26(20), 6127. Retrieved from [Link]

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• 10. Why is the electroanalytical performance of carbon paste electrodes involving an ionic liquid binder higher than paraffinic binders? A simulation investigation - Physical Chemistry Chemical Physics (RSC Publishing) [pubs.rsc.org]
• 11. Electrochemical determination of hydroquinone using hydrophobic ionic liquid-type carbon paste electrodes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. 1-Butyl-2,3-dimethylimidazolium hexafluorophosphate 227617-70-1 [sigmaaldrich.com]
• 13. researchgate.net [researchgate.net]
• 14. researchgate.net [researchgate.net]
• 15. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: Purification of 1-Butyl-2,3-dimethylimidazolium Hexafluorophosphate ([BMMIM][PF6])

Welcome to the technical support center for the purification of 1-Butyl-2,3-dimethylimidazolium hexafluorophosphate ([BMMIM][PF6]). This guide is designed for researchers, scientists, and drug development professionals who require high-purity ionic liquids for their applications. Impurities can significantly alter the physicochemical properties of an ionic liquid, leading to inconsistent and unreliable experimental results.[1][2][3] This resource provides answers to frequently asked questions and detailed troubleshooting protocols to address common purification challenges.

Section 1: Frequently Asked Questions (FAQs)

This section provides quick answers to the most common issues encountered during the synthesis and purification of [BMMIM][PF6].

Q1: Why is my synthesized [BMMIM][PF6] yellow or brown? It looks pure by NMR.

A1: The presence of color is a frequent issue in ionic liquid synthesis.[4][5] This discoloration is typically caused by trace amounts of organic impurities with very high molar extinction coefficients, meaning even parts-per-billion levels can impart significant color.[4] These chromophores can arise from side reactions during the alkylation step, especially if the reaction is overheated, or from impurities present in the starting materials.[5] While these impurities may be too low in concentration to be detected by standard NMR spectroscopy, they can be detrimental to sensitive applications like spectroscopy or catalysis.

Q2: I performed a metathesis reaction to synthesize [BMMIM][PF6] from a halide precursor. How can I be sure all the halide ions are gone?

A2: Residual halide ions (e.g., Cl⁻, Br⁻) are a critical impurity from metathesis reactions and can negatively impact viscosity and catalytic activity.[1] A common qualitative check is the "AgNO₃ test," where adding silver nitrate to an aqueous wash of the ionic liquid should not produce a silver halide precipitate.[1] However, this test is often not sensitive enough for high-purity requirements.[1] For quantitative analysis, ion chromatography is the recommended method, with limits of quantification below 8 ppm for chloride.[6][7]

Q3: My [BMMIM][PF6] is hydrophobic, so why is water content a concern?

A3: While [BMMIM][PF6] is immiscible with water, it is still hygroscopic and can absorb moisture from the atmosphere.[5][8] Water is a common impurity that can significantly influence the transport properties, density, and viscosity of the ionic liquid, even at low concentrations.[8] Furthermore, the presence of water can lead to the slow decomposition of the hexafluorophosphate ([PF₆]⁻) anion. Therefore, rigorous drying is essential for most applications.

Q4: Can I use distillation to purify [BMMIM][PF6]?

A4: No. Ionic liquids, by definition, have negligible vapor pressure, which makes purification by conventional distillation impossible.[9][10] Impurities must be removed using other techniques such as solvent extraction, adsorption, or crystallization.[11][12]

Section 2: In-Depth Troubleshooting Guides

This section provides detailed, step-by-step protocols for resolving the most common purification challenges.

Guide 1: Decolorization and Removal of Organic Impurities

Issue: The synthesized [BMMIM][PF6] is pale yellow to dark brown, indicating the presence of organic impurities or degradation products.

Underlying Principle: This protocol utilizes activated carbon, a highly porous material with a large surface area, to adsorb the chromophoric organic impurities from the ionic liquid.[13][14] To facilitate efficient mixing and subsequent filtration, the viscosity of the ionic liquid is temporarily reduced by dissolving it in a suitable volatile solvent.[15]

• Dissolution: Dissolve the colored [BMMIM][PF6] in a minimal amount of a volatile solvent such as methanol or acetonitrile. A concentration of 10-20% (w/v) is a good starting point. This step is crucial to lower the viscosity, allowing for effective contact with the activated carbon and easier filtration.[15]

• Adsorption: Add activated carbon to the solution (approximately 1-2% by weight of the ionic liquid). Stir the suspension vigorously at room temperature for 12-24 hours. For stubborn discoloration, gentle heating (40-50°C) can be applied, but care must be taken to avoid solvent loss.

• Filtration: Remove the activated carbon via filtration. Due to the fine particle size of activated carbon, a two-stage filtration is recommended:

  • Primary Filtration: Use a Buchner funnel with a medium-porosity filter paper to remove the bulk of the carbon.

  • Secondary Filtration: Pass the filtrate through a syringe filter (e.g., 0.45 µm or 0.22 µm PTFE) to remove any remaining fine carbon particles.

• Solvent Removal: Remove the volatile solvent from the purified ionic liquid using a rotary evaporator.

• Drying: Transfer the decolorized ionic liquid to a Schlenk flask and dry under high vacuum (see Guide 3) to remove any residual solvent and trace water.

Validation: The success of the decolorization can be confirmed by visual inspection and, more quantitatively, by taking a UV-Vis spectrum to ensure the absence of absorbance in the visible region.[4]

Caption: Decision workflow for the removal of halide impurities.

Guide 3: Water and Volatile Organics Removal

Issue: The purified [BMMIM][PF6] contains residual water from aqueous washing or absorption from the atmosphere, and/or residual volatile organic solvents from other purification steps.

Underlying Principle: This protocol uses high vacuum and moderate heat to remove volatile impurities like water and organic solvents without degrading the ionic liquid. The non-volatile nature of the ionic liquid allows these impurities to be selectively removed under reduced pressure.

• Apparatus: Place the ionic liquid in a Schlenk flask or a round-bottom flask equipped with a high-vacuum stopcock. The flask should be no more than half full to allow for a large surface area and prevent bumping.

• Initial Vacuum: Connect the flask to a high-vacuum line (preferably with a vacuum pressure ≤ 10⁻³ mbar) equipped with a cold trap (liquid nitrogen or dry ice/acetone). It is critical to start the vacuum before heating to prevent bumping of dissolved gases.

• Stirring & Heating: Begin vigorous stirring with a magnetic stir bar to increase the surface area and promote even drying. Once a stable vacuum is achieved, slowly heat the flask in an oil bath to 60-80°C.

  • Caution: Do not exceed 80-90°C, as higher temperatures can risk thermal decomposition of the imidazolium cation or the [PF₆]⁻ anion, especially in the presence of trace impurities.

• Drying Time: Continue drying under these conditions for at least 24-48 hours. The exact time will depend on the volume of the ionic liquid and the initial water content.

• Completion: The drying process is complete when no more volatiles are observed collecting in the cold trap.

• Storage: After cooling to room temperature under vacuum, backfill the flask with an inert gas (e.g., Argon or Nitrogen) before storage to prevent reabsorption of atmospheric moisture. [16] Validation: Water content can be accurately measured using Karl Fischer titration, which is the gold standard for determining trace amounts of water in solvents.

Section 3: Summary of Purification Strategies

The following table summarizes the common impurities found in [BMMIM][PF6] and the recommended purification methods.

Impurity Type	Common Source(s)	Potential Impact on Experiments	Primary Purification Method	Validation Method
Color (Organic)	Synthesis side-reactions, impure starting materials, thermal degradation. [5]	Interference in spectroscopic analysis, altered catalytic activity.	Adsorption on Activated Carbon.	Visual Inspection, UV-Vis Spectroscopy.
Halides (Cl⁻, Br⁻)	Incomplete metathesis reaction from halide precursors. [1]	Increased viscosity, catalyst poisoning, altered electrochemical window. [1]	Liquid-Liquid Extraction (Aqueous Washing).	AgNO₃ Test (Qualitative), Ion Chromatography (Quantitative). [6][7]
Water (H₂O)	Atmospheric absorption, aqueous washing steps. [8]	Altered viscosity, density, polarity; potential for anion decomposition. [8]	High-Vacuum Drying with gentle heat.	Karl Fischer Titration.
Volatile Organics	Residual solvents from synthesis or other purification steps.	Altered physical properties, potential side reactions.	High-Vacuum Drying.	¹H NMR Spectroscopy.

Section 4: References

• Ionic liquid - Wikipedia. (n.d.). Retrieved January 4, 2026, from

• Roosen, J., et al. (2014). Determination of Halide Impurities in Ionic Liquids by Total Reflection X-ray Fluorescence Spectrometry. Analytical Chemistry, 86(7), 3622-3628. Available from:

• Determination of Halide Impurities in Ionic Liquids by Total Reflection X-ray Fluorescence Spectrometry. (2014). Lirias - KU Leuven. Available from:

• Rivas, M. A., et al. (2015). Enhancing the adsorption of ionic liquids onto activated carbon by the addition of inorganic salts. Journal of Chemical Technology & Biotechnology, 90(11), 2029-2036. Available from:

• Gordon, C. M., et al. (2007). Decolorization of Ionic Liquids for Spectroscopy. Analytical Chemistry, 79(15), 5842-5848. Available from:

• Stark, A., et al. (2012). Effect of Ionic Liquid Impurities on the Synthesis of Silver Nanoparticles. Langmuir, 28(44), 15688-15696. Available from:

• IONIC LIQUIDS: PREPARATIONS AND LIMITATIONS. (2010). UI Scholars Hub. Available from:

• Palomar, J., et al. (2012). Composition and structural effects on the adsorption of ionic liquids onto activated carbon. Industrial & Engineering Chemistry Research, 51(22), 7831-7842. Available from:

• Modification of activated carbon using ionic liquids for concurrent elimination of micropollutants and antibiotic-resistant bacteria from wastewater. (n.d.). ResearchGate. Retrieved January 4, 2026, from

• Decolorization of Ionic Liquids for Spectroscopy. (2007). ACS Publications. Available from:

• Quantification of Halide in Ionic Liquids Using Ion Chromatography. (2004). Research Explorer. Available from:

• Quantification of Halide in Ionic Liquids Using Ion Chromatography. (n.d.). ResearchGate. Retrieved January 4, 2026, from

• Ionic liquids are viscus in nature , how to purify ?. (2018). ResearchGate. Available from:

• How to purify ionic liquids????. (2016). ResearchGate. Available from:

• Purification method of ionic liquids to obtain their high purity. (2004). Google Patents. Available from:

• Recovery and purification of ionic liquids from solutions: a review. (2018). PMC - PubMed Central. Available from:

• About the Purification Route of Ionic Liquid Precursors. (2015). MDPI. Available from:

• 1-Butyl-2, 3-dimethylimidazolium hexafluorophosphate, min 97%, 100 grams. (n.d.). Retrieved January 4, 2026, from

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• 2. kuleuven.limo.libis.be [kuleuven.limo.libis.be]
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• 4. researchgate.net [researchgate.net]
• 5. pubs.acs.org [pubs.acs.org]
• 6. research.manchester.ac.uk [research.manchester.ac.uk]
• 7. researchgate.net [researchgate.net]
• 8. Ionic liquid - Wikipedia [en.wikipedia.org]
• 9. scholarhub.ui.ac.id [scholarhub.ui.ac.id]
• 10. WO2004080974A1 - A purification method of ionic liquids to obtain their high purity - Google Patents [patents.google.com]
• 11. researchgate.net [researchgate.net]
• 12. Recovery and purification of ionic liquids from solutions: a review - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Enhancing the adsorption of ionic liquids onto activated carbon by the addition of inorganic salts - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Composition and structural effects on the adsorption of ionic liquids onto activated carbon - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]
• 16. calpaclab.com [calpaclab.com]

How to remove water and impurities from [BMMIM][PF6]

Technical Support Center: [BMMIM][PF6] Purification

Welcome to the technical support center for 1-butyl-2,3-dimethylimidazolium hexafluorophosphate ([BMMIM][PF6]). This guide is designed for researchers, scientists, and drug development professionals to address common challenges encountered during the handling and purification of this ionic liquid. Below, you will find troubleshooting guidance and frequently asked questions to ensure the integrity of your experiments.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

Water Contamination

Q1: My [BMMIM][PF6] has absorbed atmospheric moisture. What is the best way to dry it, and why is this important?

A1: Water is a critical impurity in [BMMIM][PF6] as the hexafluorophosphate ([PF6]⁻) anion is susceptible to slow hydrolysis, especially under acidic conditions or at elevated temperatures.[1][2][3][4] This hydrolysis can lead to the formation of hydrofluoric acid (HF) and various phosphate byproducts, which can interfere with your reactions and corrode equipment.[1][2] Therefore, maintaining an anhydrous environment is crucial.

Recommended Drying Protocol:

The most effective method for drying [BMMIM][PF6] is high-vacuum drying at an elevated temperature .

Step-by-Step Methodology:

• Preparation: Place the [BMMIM][PF6] sample in a clean, dry Schlenk flask or a similar vessel suitable for vacuum and heating.

• Initial Vacuum: Connect the flask to a high-vacuum line (≤0.1 mbar) at room temperature. This will remove any loosely bound or surface water.

• Heating: Once a stable vacuum is achieved, gently heat the sample to 70-80°C using an oil bath or heating mantle. Caution: Avoid excessive temperatures, as this can promote thermal decomposition of the ionic liquid.

• Drying Duration: Maintain these conditions for at least 24-48 hours. The exact duration will depend on the initial water content and the volume of the sample.

• Cooling and Storage: After the drying period, allow the [BMMIM][PF6] to cool to room temperature under vacuum before backfilling with an inert gas (e.g., Argon or Nitrogen). Store the dried ionic liquid in a tightly sealed container inside a glovebox or desiccator.

Why this method? Heating increases the vapor pressure of water, facilitating its removal, while the high vacuum efficiently removes the water vapor from the system. This combination is more effective than heating alone or applying a vacuum at room temperature.[5][6]

Q2: How can I verify the water content in my [BMMIM][PF6] sample after drying?

A2: The gold standard for determining water content in ionic liquids is Karl Fischer (KF) titration .[7][8] This coulometric or volumetric method is highly sensitive and specific for water.

For a rapid, qualitative assessment, Attenuated Total Reflectance Fourier-Transform Infrared (ATR-FTIR) spectroscopy can be used. The broad O-H stretching band for water appears around 3500-3200 cm⁻¹. A significant reduction in the intensity of this peak post-drying indicates successful water removal.

Electrochemical methods, such as measuring specific ion conductivity, can also be used to estimate water content, as the conductivity of the ionic liquid changes with the amount of dissolved water.[9]

Method	Principle	Pros	Cons
Karl Fischer Titration	Titration with an iodine-based reagent that reacts specifically with water.	Highly accurate and quantitative.[7]	Requires specialized equipment.
ATR-FTIR Spectroscopy	Measures the absorption of infrared radiation by the O-H bonds in water.	Quick and non-destructive.	Primarily qualitative; quantification requires careful calibration.
Electrochemical Methods	Measures changes in conductivity or other electrochemical properties due to water.[9]	Can be performed in-situ.[9]	Less direct and may be influenced by other impurities.

Impurity Removal

Q3: I suspect my [BMMIM][PF6] is contaminated with unreacted starting materials (e.g., 1-methylimidazole, 1-chlorobutane) and halide ions. How can I purify it?

A3: Impurities from the synthesis of [BMMIM][PF6], such as unreacted 1-methylimidazole, 1-chlorobutane, and halide ions (e.g., Cl⁻), can significantly affect its physicochemical properties and the outcome of your experiments.[10] A multi-step purification process is recommended.

Purification Workflow:

Caption: Troubleshooting colored [BMMIM][PF6].

References

• Counterion Lewis Acidity Determines the Rate of Hexafluorophosphate Hydrolysis in Nonaqueous Battery Electrolytes. PubMed. Available at: [Link]

• Hydrolysis of Tetrafluoroborate and Hexafluorophosphate Counter Ions in Imidazolium-Based Ionic Liquids. ACS Publications. Available at: [Link]

• Electrochemically-induced reactions of hexafluorophosphate anions with water in negative ion electrospray mass spectrometry of undiluted ionic liquids. PubMed. Available at: [Link]

• Effect of Ionic Liquid Impurities on the Synthesis of Silver Nanoparticles. ACS Publications. Available at: [Link]

• 1-Butyl-3-methylimidazolium hexafluorophosphate. Wikipedia. Available at: [Link]

• The analytical and descriptive inorganic chemistry of the hydrolysis of hexafluoropnictate ions, PnF 6 − (Pn = P, As, Sb, Bi). ResearchGate. Available at: [Link]

• Drying of Ionic Liquid by Mohammad Norazry bin Sulaiman (ID: 11140) Dissertation submitted in partial fulfillment. UTPedia. Available at: [Link]

• Hydrolysis of Tetrafluoroborate and Hexafluorophosphate Counter Ions in Imidazolium-Based Ionic Liquids† (2010) | Mara G. Freire | 614 Citations. SciSpace. Available at: [Link]

• Extraction of organic impurities using 1-butyl-3-methylimidazolium hexafluorophosphate [BMIM][PF6]. Polish Journal of Chemical Technology. Available at: [Link]

• Extraction of organic impurities using 1-butyl-3-methylimidazolium hexafluorophosphate [BMIM][PF 6 ] | Request PDF. ResearchGate. Available at: [Link]

• Aqueous solution of [bmim][PF6]: ion and solvent effects on structure and dynamics. PubMed. Available at: [Link]

• Aqueous Solution of [bmim][PF6]: Ion and Solvent Effects on Structure and Dynamics. ResearchGate. Available at: [Link]

• Water sorption by ionic liquids. ScienceDirect. Available at: [Link]

• SYNTHESIS OF [BMIM][PF6] AND ITS APPLICATION IN LIQUID-LIQUID EXTRACTION. Shodhbhagirathi @ IITR. Available at: [Link]

• In Situ Determination of the Water Content of Ionic Liquids. ResearchGate. Available at: [Link]

• (PDF) Solvent Properties of the 1-Butyl-3-Methylimidazolium Hexafluorophosphate Ionic Liquid. ResearchGate. Available at: [Link]

• Quantitative analysis of free water in ionic liquid-water mixtures. PubMed. Available at: [Link]

• Effect of water on structure and dynamics of [BMIM][PF6] ionic liquid: An all-atom molecular dynamics simulation investigation | Request PDF. ResearchGate. Available at: [Link]

• Preparation of 1-Butyl-3-methyl imidazolium-based Room Temperature Ionic Liquids. Organic Syntheses Procedure. Available at: [Link]

• Synthesis of Ionic Liquids [BMIM]BF₄ and [BMIM]PF₆ under Microwave Irradiation by One-Pot. R Discovery. Available at: [Link]

• Optimization of ionic liquid 1-butyl-3-methylimidazolium hexafluorophosphate ([Bmim] PF6)-based microwave assisted extraction me. SciSpace. Available at: [Link]

• HPLC Analysis of Components of Ionic Liquids by Mixed-Mode Chromatography. SIELC Technologies. Available at: [Link]

• The Role Ionic Liquid [BMIM][PF 6 ] in One-Pot Synthesis of Tetrahydropyran Rings Through Tandem Barbier-Prins Reaction. PubMed. Available at: [Link]

• The Role of BMIM-PF6 in Advanced Chemical Synthesis and Research. Acme Chem. Available at: [Link]

• [Bmim]PF6 and BF4 ionic liquids as novel and recyclable reaction media for aromatic amination. ElectronicsAndBooks. Available at: [Link]

• 1-butyl-3-methylimidazolium hexafluorophosphate – Knowledge and References. Zebrafish Information Network. Available at: [Link]

• Effect of 1-Butyl-3-Methylimdazolium Hexafluorophosphate [BMImPF6] on the Precipitation of Insoluble Organic Solid Residues from Organic Solvents. Science Publishing Group. Available at: [Link]

• 1-Butyl-3-methylimidazolium hexafluorophosphate | C8H15F6N2P. PubChem. Available at: [Link]

• Do ion-pairs exist in imidazolium-based ionic liquids and their mixtures with co-solvents. ScienceDirect. Available at: [Link]

• Investigation of Imidazolium-Based Ionic Liquids as Additives for the Separation of Urinary Biogenic Amines via Capillary Electrophoresis. MDPI. Available at: [Link]

• Recycling Rare Earth Elements: Overcoming the $50 Billion Market Inefficiency. Discovery Alert. Available at: [Link]

• 1-Butyl-3-methylimidazolium hexafluorophosphate, >99%. RoCo Global. Available at: [Link]

• Biochemical toxicity and DNA damage of imidazolium-based ionic liquid with different anions in soil on Vicia faba seedlings. PubMed. Available at: [Link]

• Effect of Water on the Solvatochromic Probe Behavior Within Room-Temperature Ionic Liquid 1-Butyl-3-Methylimidazolium Hexafluorophosphate | Request PDF. ResearchGate. Available at: [Link]

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• 3. 1-Butyl-3-methylimidazolium hexafluorophosphate - Wikipedia [en.wikipedia.org]
• 4. roco.global [roco.global]
• 5. utpedia.utp.edu.my [utpedia.utp.edu.my]
• 6. Shodhbhagirathi @ IITR: SYNTHESIS OF [BMIM][PF6] AND ITS APPLICATION IN LIQUID-LIQUID EXTRACTION [shodhbhagirathi.iitr.ac.in:8081]
• 7. Electrochemically-induced reactions of hexafluorophosphate anions with water in negative ion electrospray mass spectrometry of undiluted ionic liquids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. ac1.hhu.de [ac1.hhu.de]
• 9. researchgate.net [researchgate.net]
• 10. pubs.acs.org [pubs.acs.org]

Technical Support Center: Strategies to Reduce the Viscosity of 1-Butyl-2,3-dimethylimidazolium Hexafluorophosphate ([BMMIM][PF6]) Mixtures

Welcome to the technical support center for researchers, scientists, and drug development professionals working with 1-Butyl-2,3-dimethylimidazolium hexafluorophosphate ([BMMIM][PF6]). This guide provides in-depth troubleshooting advice and frequently asked questions to address challenges associated with the high viscosity of this ionic liquid in your experimental workflows. Our aim is to equip you with the knowledge and practical strategies to effectively manage and reduce the viscosity of [BMMIM][PF6] mixtures, ensuring the success and reproducibility of your research.

Understanding the Challenge: Why is [BMMIM][PF6] So Viscous?

1-Butyl-2,3-dimethylimidazolium hexafluorophosphate ([BMMIM][PF6]) is a room-temperature ionic liquid characterized by its negligible vapor pressure, high thermal stability, and unique solvent properties. However, its high viscosity at ambient temperatures can present significant challenges in handling, mixing, and mass transfer during experiments.

The high viscosity of ionic liquids like [BMMIM][PF6] is primarily due to the strong intermolecular forces between the constituent ions. These include:

• Coulombic Interactions: Strong electrostatic attractions between the imidazolium cations and the hexafluorophosphate anions create a highly ordered, "sticky" liquid structure.[1][2]

• Van der Waals Forces: These forces, although weaker than Coulombic interactions, contribute to the overall intermolecular attraction, especially with longer alkyl chains on the cation.[3]

• Hydrogen Bonding: While not as prominent as in protic ionic liquids, weak hydrogen bonds can still form between the cation and anion, further contributing to the viscosity.

These strong interactions hinder the free movement of ions, resulting in high resistance to flow. Effectively reducing the viscosity of [BMMIM][PF6] involves disrupting this intricate network of intermolecular forces.

Frequently Asked Questions (FAQs)

Q1: My [BMMIM][PF6] mixture is too viscous to pipette accurately. What can I do?

A1: This is a common issue. The most straightforward solution is to gently heat the mixture. Even a modest increase in temperature can significantly reduce the viscosity. For precise liquid handling, consider using a positive displacement pipette. Alternatively, adding a low-viscosity, miscible co-solvent can also be effective.

Q2: I'm concerned that adding a solvent will interfere with my reaction. How do I choose the right one?

A2: Solvent selection is critical. The ideal solvent should be chemically inert under your reaction conditions, miscible with [BMMIM][PF6], and have a low viscosity. It's also important to consider the solvent's polarity and its potential to influence reaction kinetics or equilibrium. We recommend starting with a small-scale trial to screen for compatible solvents. Common choices include acetone, acetonitrile, and short-chain alcohols.

Q3: Will heating my [BMMIM][PF6] mixture cause it to decompose?

A3: [BMMIM][PF6] generally exhibits good thermal stability. However, the stability of your reactants and products at elevated temperatures must be considered. It is advisable to consult the literature for the thermal decomposition profile of your specific mixture. As a general precaution, use the minimum temperature necessary to achieve the desired viscosity reduction and consider performing your experiment under an inert atmosphere (e.g., nitrogen or argon) to prevent oxidative degradation.

Q4: How can I remove the co-solvent after my experiment is complete?

A4: If you've used a volatile co-solvent, it can typically be removed under reduced pressure (e.g., using a rotary evaporator). The negligible vapor pressure of [BMMIM][PF6] allows for efficient separation. Ensure your vacuum and temperature settings are appropriate to avoid any degradation of your products.

Troubleshooting Guides

Issue 1: Inconsistent Reaction Rates or Yields

High viscosity can lead to poor mixing and diffusion limitations, resulting in inconsistent reaction outcomes.

Troubleshooting Steps:

• Improve Agitation: Ensure your stirring mechanism is adequate for the viscous medium. A mechanical overhead stirrer is often more effective than a magnetic stir bar.

• Temperature Control: Implement precise temperature control. As shown in the table below for the analogous ionic liquid 1-Butyl-3-methylimidazolium hexafluorophosphate ([BMIM][PF6]), a small change in temperature can drastically alter viscosity.

• Solvent Addition: Introduce a low-viscosity co-solvent to improve mass transfer.

Data Presentation: Effect of Temperature on the Viscosity of [BMIM][PF6]

Temperature (°C)	Viscosity (mPa·s)
0	> 5000
25	378
50	89
80	29

Data for 1-Butyl-3-methylimidazolium hexafluorophosphate ([BMIM][PF6]) is presented as a close analog to [BMMIM][PF6]. Data sourced from Harris et al. (2002).[4]

Issue 2: Difficulty in Product Extraction or Purification

The high viscosity of the ionic liquid phase can make phase separation and subsequent extraction steps challenging.

Troubleshooting Steps:

• Solvent-Assisted Extraction: Add a low-viscosity solvent that is immiscible with your extraction solvent but miscible with the ionic liquid to reduce the viscosity of the IL phase before extraction.

• Centrifugation: To improve phase separation, centrifuge the mixture after extraction.

• Temperature Modification: Gently warming the mixture can lower the viscosity and promote cleaner phase separation.

Experimental Protocols

Protocol 1: Viscosity Reduction by Temperature Adjustment

This protocol outlines the steps to determine the optimal temperature for reducing the viscosity of your [BMMIM][PF6] mixture for a specific application.

Materials:

• [BMMIM][PF6] mixture

• Jacketed reaction vessel with a circulating water bath or a heating mantle with a temperature controller

• Viscometer or rheometer

• Thermometer or thermocouple

Procedure:

• Place a known volume of the [BMMIM][PF6] mixture into the jacketed reaction vessel.

• Insert the thermometer or thermocouple into the mixture to monitor the temperature accurately.

• Begin heating the mixture in small increments (e.g., 5 °C).

• Allow the mixture to equilibrate at each temperature for at least 15 minutes.

• After equilibration, measure the viscosity using a calibrated viscometer or rheometer.

• Record the viscosity at each temperature.

• Plot viscosity as a function of temperature to identify the optimal working temperature for your experiment.

Diagram: Workflow for Temperature-Based Viscosity Reduction

Sources

• 1. Pressing matter: why are ionic liquids so viscous? - Chemical Science (RSC Publishing) DOI:10.1039/D1SC06857A [pubs.rsc.org]
• 2. Pressing matter: why are ionic liquids so viscous? - Chemical Science (RSC Publishing) [pubs.rsc.org]
• 3. mdpi.com [mdpi.com]
• 4. pubs.acs.org [pubs.acs.org]

Technical Support Center: Optimizing Reaction Outcomes in [BMMIM][PF6]

Welcome to the technical support center for researchers, scientists, and drug development professionals utilizing 1-Butyl-3-methylimidazolium hexafluorophosphate, [BMMIM][PF6], as a reaction solvent. This guide is designed to provide in-depth troubleshooting assistance and answer frequently asked questions to help you optimize your reaction yield and selectivity. Our approach is rooted in practical, field-proven insights to ensure the integrity and success of your experiments.

Troubleshooting Guide: Diagnosing and Resolving Common Experimental Challenges

This section addresses specific issues you may encounter when using [BMMIM][PF6] and provides actionable solutions based on established chemical principles.

Issue 1: Consistently Low or No Reaction Yield

You've set up your reaction in [BMMIM][PF6] based on a literature precedent, but the yield is disappointingly low or you're recovering only starting material.

Possible Causes and Solutions:

• Cause A: Impurities in [BMMIM][PF6]

  • Explanation: Commercially available [BMMIM][PF6] can contain impurities such as water, halide ions (from synthesis), or organic starting materials.[1] These impurities can interfere with your reaction by poisoning catalysts, reacting with your reagents, or altering the solvent's properties. Water, in particular, is known to affect the stability of the PF6⁻ anion, potentially leading to the formation of HF which can impact acid-sensitive reactions.[2]

  • Solution: Purification of [BMMIM][PF6]

    • Drying: Heat the ionic liquid under high vacuum (e.g., 70-80 °C, <0.1 mbar) for several hours to remove volatile impurities and water. The effectiveness of drying can be monitored by Karl Fischer titration to ensure water content is below a critical threshold for your specific reaction.

    • Washing: For removal of halide and other water-soluble impurities, perform a liquid-liquid extraction with deionized water. Since [BMMIM][PF6] is hydrophobic, it will form a separate phase.[3] Repeat the washing step several times.

    • Drying Post-Washing: After aqueous washing, it is crucial to rigorously dry the ionic liquid as described in step 1 to remove any residual water.

    • Activated Carbon Treatment: For colored impurities, stirring with activated charcoal followed by filtration can be effective.

• Cause B: Mass Transfer Limitations

  • Explanation: [BMMIM][PF6] is a viscous ionic liquid, which can lead to poor mixing and slow diffusion of reactants and catalysts.[4][5] This is especially problematic in heterogeneous reactions or with viscous starting materials.

  • Solution: Enhancing Mass Transfer

    • Increase Agitation: Ensure vigorous stirring to promote better mixing.

    • Elevate Temperature: Increasing the reaction temperature will decrease the viscosity of [BMMIM][PF6] and improve diffusion rates.[6] However, be mindful of the thermal stability of your reactants and the ionic liquid itself.[7][8]

    • Co-solvent Addition: The addition of a small amount of a less viscous, miscible co-solvent can significantly reduce the overall viscosity of the reaction medium. The choice of co-solvent should be carefully considered to ensure it does not interfere with the reaction.

• Cause C: Incomplete Reaction

  • Explanation: The reaction may not have reached completion due to insufficient reaction time, non-optimal temperature, or catalyst deactivation.[9][10]

  • Solution: Reaction Monitoring and Optimization

    • Time Study: Run the reaction and take aliquots at different time points to determine the optimal reaction time. Analyze the aliquots by a suitable technique (e.g., TLC, GC, HPLC, NMR) to monitor the consumption of starting materials and the formation of the product.

    • Temperature Optimization: Systematically vary the reaction temperature to find the optimal balance between reaction rate and potential side reactions or decomposition.

    • Catalyst Loading: If using a catalyst, optimize the catalyst loading. Too little catalyst may result in a slow reaction, while too much can sometimes lead to unwanted side reactions.

Issue 2: Poor Selectivity and Formation of Byproducts

Your reaction is proceeding, but you are observing a significant amount of undesired byproducts, leading to low selectivity for your target molecule.

Possible Causes and Solutions:

• Cause A: Side Reactions Promoted by Solvent

  • Explanation: The unique solvating properties of [BMMIM][PF6] can sometimes stabilize intermediates that lead to side reactions not observed in conventional solvents.[11] Additionally, impurities in the ionic liquid can catalyze side reactions.[10]

  • Solution: Re-evaluate Reaction Conditions

    • Temperature Profile: Lowering the reaction temperature can often disfavor side reactions which may have a higher activation energy than the desired reaction.

    • Solvent Purity: Ensure the ionic liquid is of high purity by following the purification steps outlined in Issue 1, Cause A .

    • Catalyst Choice: If applicable, screen different catalysts that may offer higher selectivity for the desired transformation.

• Cause B: Product Instability

  • Explanation: The desired product may be unstable under the reaction conditions, leading to decomposition or further reaction.[10]

  • Solution: In-situ Product Protection or Extraction

    • Reaction Time: As determined by a time study, stop the reaction once the maximum concentration of the desired product is reached to minimize subsequent decomposition.

    • Biphasic System: If the product has low solubility in [BMMIM][PF6] and is soluble in a non-miscible co-solvent (e.g., a hydrocarbon), a biphasic system can be employed. This allows for the continuous extraction of the product from the ionic liquid phase as it is formed, thus protecting it from degradation.

Frequently Asked Questions (FAQs)

Q1: How can I efficiently extract my product from [BMMIM][PF6]?

A1: Product extraction from [BMMIM][PF6] is a critical step and can be achieved through several methods depending on the properties of your product:

• Liquid-Liquid Extraction: If your product is soluble in a volatile organic solvent that is immiscible with [BMMIM][PF6] (e.g., diethyl ether, hexane, ethyl acetate), you can perform a standard liquid-liquid extraction.[12][13]

• Supercritical Fluid Extraction: Supercritical CO2 is an excellent green solvent for extracting non-polar to moderately polar compounds from ionic liquids. This method allows for easy separation of the product and solvent.

• Distillation/Sublimation: For volatile or sublimable products, separation can be achieved by distillation or sublimation under reduced pressure, taking advantage of the negligible vapor pressure of [BMMIM][PF6].

Q2: Can I recycle and reuse [BMMIM][PF6]? How do I test its purity after a reaction?

A2: Yes, one of the key advantages of ionic liquids is their recyclability.[14][15][16] After extracting your product, the [BMMIM][PF6] can be purified and reused.

• Recycling Protocol:

  • After product extraction, wash the ionic liquid with a suitable solvent to remove any residual impurities.

  • Dry the ionic liquid under high vacuum to remove any traces of the extraction solvent and water.

• Purity Assessment:

  • NMR Spectroscopy: ¹H and ¹⁹F NMR are powerful tools to check for the presence of residual organic compounds or decomposition of the PF6⁻ anion.

  • Water Content: Use Karl Fischer titration to determine the water content, as this can significantly impact future reactions.[17][18]

  • Color: A change in color can indicate the presence of impurities.

Q3: What is the thermal stability of [BMMIM][PF6] and at what temperature can I safely run my reactions?

A3: [BMMIM][PF6] generally exhibits good thermal stability. However, its decomposition temperature can be influenced by impurities, especially water.[2]

• General Guideline: Most studies indicate that [BMMIM][PF6] is stable up to around 300-350 °C under an inert atmosphere.[8][19]

• Practical Considerations: For prolonged reactions at elevated temperatures, it is advisable to stay well below the decomposition temperature, for instance, below 200 °C, to minimize the risk of degradation.[7] The presence of certain reactants can also affect the stability of the ionic liquid.[2] It is recommended to perform a thermogravimetric analysis (TGA) on your specific batch of [BMMIM][PF6] if you plan to conduct reactions at high temperatures for extended periods.

Data and Workflow Visualizations

Table 1: Influence of Water Content on the Viscosity of [BMMIM][PF6] at 298 K

Water Content (wt%)	Viscosity (cP)	Implication for Reactions
< 0.1	~381	High viscosity, potential for mass transfer limitations.[4]
1.0	Significantly Reduced	Lower viscosity, improved mixing and diffusion rates.[18]
> 2.0	Further Reduced	Enhanced mass transfer, but may affect reaction chemistry.[17]

Diagram 1: Troubleshooting Workflow for Low Reaction Yield

Caption: A decision-making workflow for troubleshooting low reaction yields.

References

• 20

• 14

• 15

• 4

• 21

• 7

• 22

• 12

• 17

• 18

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• 13. Extraction of organic impurities using 1-butyl-3-methylimidazolium hexafluorophosphate [BMIM][PF6] - Polish Journal of Chemical Technology - Tom Vol. 10, nr 1 (2008) - BazTech - Yadda [yadda.icm.edu.pl]
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Technical Support Center: Managing Thermal Runaway in Reactions Involving 1-Butyl-2,3-dimethylimidazolium Hexafluorophosphate ([BMMIM][PF6])

Welcome to the Technical Support Center for researchers, scientists, and drug development professionals working with 1-Butyl-2,3-dimethylimidazolium hexafluorophosphate ([BMMIM][PF6]). This guide is designed to provide you with in-depth technical assistance, troubleshooting guides, and frequently asked questions to ensure the safe and effective use of this ionic liquid in your experiments. As a Senior Application Scientist, my goal is to synthesize technical accuracy with field-proven insights to help you navigate the challenges of managing reaction thermochemistry in this unique solvent.

A Word on Safety and Scientific Integrity

Ionic liquids, while offering significant advantages such as low vapor pressure and high thermal stability, are not inherently "safe" solvents.[1] The risk of thermal runaway in a chemical reaction is a complex interplay between the reactants, the solvent, and the process conditions. This guide is built on the principles of Expertise, Experience, and Trustworthiness. Every protocol and recommendation is designed to be a self-validating system, grounded in established scientific principles and supported by authoritative references.

Troubleshooting Guide: Real-Time Issues and Solutions

This section addresses specific issues you might encounter during your experiments. The question-and-answer format is designed for quick reference in the lab.

Q1: I'm observing a sudden, unexpected temperature spike in my reaction. What should I do?

A1: An unexpected temperature spike is a primary indicator of a potential thermal runaway. Immediate and calm action is required.

Immediate Actions:

• Alert Personnel: Immediately inform your lab colleagues of the situation.

• Remove Heat Source: If the reaction is being heated, immediately remove the heat source.

• Initiate Cooling: If not already in place, immerse the reaction vessel in an ice-water bath. Be cautious if the temperature difference is extreme to avoid thermal shock to glassware.

• Increase Stirring: If it is safe to do so, increase the stirring rate to improve heat transfer to the cooling bath.

• Prepare for Quenching: Have your pre-selected quenching agent ready. Do not proceed with quenching unless you are confident it is necessary and you have a clear plan.

• Do NOT Seal the System: Ensure the reaction vessel is not a closed system to prevent pressure buildup.

Causality: A sudden temperature spike occurs when the rate of heat generation from the reaction exceeds the rate of heat removal. This can be due to an accumulation of unreacted reagents that then react quickly, a change in reaction mechanism, or insufficient cooling capacity for the scale of the reaction.

Q2: My Grignard reaction in [BMMIM][PF6] seems to have a long induction period and I'm worried about adding too much reagent before it starts. What are the risks and how can I mitigate them?

A2: This is a classic scenario for a potential runaway reaction. Grignard reactions are notoriously exothermic and can have unpredictable induction periods.

Risks:

• Reagent Accumulation: Adding the electrophile before the Grignard reagent has fully formed and the reaction has initiated can lead to a dangerous accumulation of reactants. Once the reaction starts, the entire accumulated amount may react almost instantaneously, overwhelming the cooling system.[2][3]

• Runaway Exotherm: The rapid release of heat can cause the temperature to rise uncontrollably, leading to solvent boiling, pressure buildup, and potentially a fire or explosion.[2]

Mitigation Strategies:

• Confirm Grignard Formation: Before adding your electrophile, confirm the initiation of the Grignard reaction. This can often be observed by a slight exotherm, a change in color, or the disappearance of magnesium turnings.

• Controlled Addition: Add the electrophile slowly and monitor the temperature closely. The addition rate should be such that you can maintain a stable internal temperature with your cooling system.

• Reaction Calorimetry: For scaling up, it is highly recommended to perform a reaction calorimetry study to determine the heat of reaction and the maximum heat evolution rate. This data is crucial for ensuring your cooling capacity is sufficient.[4][5]

• Use of a Base-Stable Ionic Liquid: While [BMMIM][PF6] can be used, consider employing a more base-stable ionic liquid for Grignard reactions to minimize potential side reactions with the imidazolium cation.[6]

Q3: I've noticed the formation of fumes and a white solid around the neck of my flask during a reaction in [BMMIM][PF6] at elevated temperatures. What is happening?

A3: This is a strong indication of the hydrolysis of the hexafluorophosphate ([PF6]⁻) anion.

Explanation: The [PF6]⁻ anion is susceptible to hydrolysis, especially in the presence of trace amounts of water and at elevated temperatures.[1] The hydrolysis reaction produces hydrogen fluoride (HF), which is a highly corrosive and toxic gas. The HF can then react with glass (silicon dioxide) to form silicon tetrafluoride (SiF₄), which is a gas, and other silicon fluorides. The white solid you are observing is likely a result of these secondary reactions.

Immediate Actions & Prevention:

• Work in a Fume Hood: Ensure all work with [BMMIM][PF6] at elevated temperatures is performed in a certified chemical fume hood.

• Use Dry Glassware and Reagents: Thoroughly dry all glassware and ensure your starting materials are anhydrous to minimize the water content in your reaction.

• Consider an Alternative Anion: If your reaction requires high temperatures and is sensitive to acidic conditions, consider using an ionic liquid with a more hydrolytically stable anion, such as bis(trifluoromethylsulfonyl)imide ([Tf₂N]⁻).

Frequently Asked Questions (FAQs)

This section provides answers to common questions to aid in proactive safety planning for your experiments.

Q1: What are the primary triggers for thermal runaway in reactions involving [BMMIM][PF6]?

A1: The primary triggers are generally the same as in conventional solvents, but the unique properties of ionic liquids can influence the scenario.

• Highly Exothermic Reactions: Reactions with a large negative enthalpy of reaction (ΔH), such as nitrations, hydrogenations, and some polymerizations, are inherently hazardous if not properly controlled.[7]

• Reagent Accumulation: As discussed in the troubleshooting guide, slow or delayed reaction initiation can lead to a dangerous buildup of reactants.

• Insufficient Cooling: This is a critical factor. If the heat generated by the reaction surpasses the heat removal capacity of your apparatus, a thermal runaway is inevitable. This is a major concern during reaction scale-up.

• Contamination: Impurities in either the ionic liquid or the reactants can sometimes catalyze decomposition pathways or unwanted side reactions, leading to an unexpected increase in heat output. For instance, by-products in nitration reactions can lower the thermal stability of the mixture.[8]

• Incompatible Reagents: The use of strong oxidizing or reducing agents with the ionic liquid or other reactants without a proper risk assessment can lead to rapid, uncontrolled reactions.

Q2: How does the high viscosity of [BMMIM][PF6] impact reaction safety?

A2: The viscosity of [BMMIM][PF6] is significantly higher than that of common organic solvents, and this has important safety implications:

• Heat Transfer: High viscosity can impede efficient heat transfer from the reaction mixture to the vessel walls and the cooling medium. This can lead to the formation of localized hot spots within the reactor, which can accelerate reaction rates and potentially initiate a runaway.

• Mass Transfer: Inefficient stirring due to high viscosity can lead to poor mixing of reactants. This can cause localized high concentrations of reagents, leading to rapid, uncontrolled reactions when they do mix.

• Quenching Efficiency: In an emergency, the high viscosity can make it difficult to rapidly and effectively introduce and disperse a quenching agent throughout the reaction mixture.

Recommendations:

• Use a robust overhead mechanical stirrer for reactions in ionic liquids, especially at larger scales.

• Consider the effect of temperature on viscosity. In some cases, running the reaction at a slightly elevated temperature (with appropriate cooling capacity) can lower the viscosity and improve heat and mass transfer.

Q3: What are the recommended calorimetric screening methods before scaling up a reaction in [BMMIM][PF6]?

A3: Before any scale-up, a thorough thermal hazard assessment is crucial. The following calorimetric methods are recommended:

• Differential Scanning Calorimetry (DSC): DSC can be used to determine the onset temperature of decomposition for the ionic liquid, reactants, and the final reaction mixture. A significant decrease in the decomposition onset temperature of the mixture compared to the individual components indicates a potential thermal hazard.[9]

• Reaction Calorimetry (RC1, TSu, etc.): This is the gold standard for process safety assessment.[4][5] A reaction calorimeter measures the heat evolved during a reaction under controlled conditions that mimic the intended process. It provides critical data such as:

  • Heat of Reaction (ΔH_rxn): The total energy released.

  • Heat Flow: The rate of heat generation.

  • Adiabatic Temperature Rise (ΔT_ad): The theoretical temperature increase if all cooling were lost. This is a key indicator of runaway potential.

A reaction calorimetry study allows for the proper design of cooling systems and emergency relief systems for larger-scale production.

Experimental Protocols

Protocol 1: Emergency Quenching of Exothermic Reactions in [BMMIM][PF6]

This protocol provides a general framework for quenching a runaway reaction. The specific quenching agent should be chosen based on the chemistry of the reaction.

Objective: To rapidly halt an exothermic reaction that is showing signs of thermal runaway.

Materials:

• Pre-selected quenching agent (e.g., a cold, inert solvent; a chemical scavenger for a specific reactant). The quenching agent should be miscible with the reaction mixture if possible and should not have a violent reaction itself.

• Large ice-water bath.

• Appropriate Personal Protective Equipment (PPE): Flame-retardant lab coat, safety glasses, face shield, and appropriate gloves.

Procedure:

• Assess the Situation: This protocol should only be initiated if there is a clear and present danger of thermal runaway that cannot be controlled by cooling alone.

• Alert and Evacuate: Announce the emergency to all personnel in the lab and evacuate non-essential personnel.

• Maximize Cooling: Ensure the reaction vessel is fully submerged in a large ice-water bath.

• Controlled Addition of Quenching Agent:

  • If the reaction is proceeding in a controlled manner but at an undesirably high rate, slowly add the quenching agent dropwise or via an addition funnel. The goal is to dilute the reactants and absorb heat.

  • In a true emergency where the temperature is rising rapidly and uncontrollably, and if you are trained and it is safe to do so, add a larger portion of the cold quenching agent at once. Be prepared for vigorous boiling.

• Monitor: Continuously monitor the temperature. If the temperature continues to rise after the addition of the quenching agent, evacuate the immediate area and follow your institution's emergency procedures.

• Post-Quench: Once the temperature is stable and decreasing, leave the reaction to cool completely in the ice bath with continued stirring.

Protocol 2: Safe Handling and Disposal of [BMMIM][PF6] Reaction Waste

Objective: To safely handle and dispose of waste generated from reactions in [BMMIM][PF6].

Materials:

• Designated, labeled waste container.

• Appropriate PPE.

Procedure:

• Quench Reactive Species: Before disposal, ensure that any unreacted, energetic, or water-reactive species in the reaction mixture are safely quenched according to established laboratory procedures.

• Segregate Waste: Do not mix ionic liquid waste with other organic solvent waste streams unless specifically permitted by your institution's waste management guidelines.

• Labeling: Clearly label the waste container with the full chemical names of all components, including "[BMMIM][PF6]" and any dissolved reactants or products.

• Extraction (Optional): For recovery of the ionic liquid, products can often be extracted with a suitable organic solvent. The recyclability of ionic liquids is a key advantage, but the recycling process must also be assessed for safety.[10]

• Disposal: Dispose of the waste through your institution's hazardous waste management program. Due to their low volatility, ionic liquids do not evaporate, so they should never be left in an open container in a fume hood for disposal.

Visualization and Data

Diagrams

Caption: The thermal runaway feedback loop.

Caption: Decision tree for responding to temperature excursions.

Data Table: Incompatibility and Thermal Stability

Parameter	Value / Information	Source
Molecular Formula	C₉H₁₇F₆N₂P	[11][12]
Molecular Weight	298.21 g/mol	[12]
Decomposition Onset (TGA)	Typically >300 °C, but can be influenced by impurities and heating rate.	[13]
Incompatible Materials	Strong Oxidizing Agents: Can cause violent reactions.	General Chemical Safety
Strong Reducing Agents: Can cause violent reactions.	General Chemical Safety
Water/Moisture (at high temp.): Can lead to hydrolysis of [PF6]⁻ to form HF.	[1]
Strong Bases: May react with the imidazolium ring, especially at the C2 position.	[6]

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• 13. researchgate.net [researchgate.net]

Part 1: Foundational Understanding - Why is My Substrate Not Dissolving?

Welcome to the Technical Support Center for [BMMIM][PF6] Applications. As Senior Application Scientists, we have compiled this guide to help you navigate and resolve one of the most common challenges encountered when working with 1-butyl-2,3-dimethylimidazolium hexafluorophosphate ([BMMIM][PF6]): substrate solubility.

This guide is structured to provide a logical, step-by-step approach to troubleshooting, grounded in the physicochemical properties of this unique ionic liquid. We will explore the causality behind solubility issues and provide validated protocols to overcome them.

[BMMIM][PF6] is a room-temperature ionic liquid (IL) composed of a 1-butyl-2,3-dimethylimidazolium cation and a hexafluorophosphate anion. Its solvent properties are governed by a complex interplay of electrostatic, hydrogen bonding, and van der Waals interactions. While it is a powerful solvent for many polar and organometallic compounds, solubility issues often arise from a mismatch in polarity between the IL and the substrate.

[BMMIM][PF6] is considered a hydrophobic ionic liquid, meaning it is immiscible with water.[1] Its solubility characteristics are more aligned with polar aprotic solvents. Saturated aliphatic compounds generally show poor solubility, while more polar molecules or those with aromatic rings tend to be more soluble.[2] Understanding your substrate's polarity is the first step in diagnosing the problem.

Part 2: Troubleshooting Guide: A Step-by-Step Approach

If you are facing poor substrate solubility, follow this workflow to systematically identify and implement a solution.

Diagram: Troubleshooting Workflow for Substrate Solubility

Below is a decision-making workflow to guide your experimental choices.

Caption: Decision workflow for resolving solubility issues.

Strategy 1: Physical Methods to Enhance Solubilization

Before altering the chemical composition of your system, simple physical methods can often overcome the activation energy barrier of dissolution.

A. Controlled Heating

• Why it works: Increasing the temperature provides thermal energy to the system. This energy increases the kinetic energy of both the solvent ions and the substrate molecules, helping to overcome the lattice energy of a solid substrate and promoting mixing. Ionic liquids like [BMIM][PF6] (a close analogue to [BMMIM][PF6]) have high thermal stability, often exceeding 300°C, making heating a viable option.[3]

• Protocol:

  • Add the substrate to the [BMMIM][PF6] in a sealed reaction vessel equipped with a magnetic stirrer.

  • Begin stirring to ensure good mechanical mixing.

  • Slowly heat the mixture in an oil bath or on a heating mantle with temperature control. Start at 40°C and incrementally increase by 10°C.

  • Hold at each temperature for 15-20 minutes to observe for dissolution.

  • Caution: Do not exceed the known decomposition temperature of your substrate. For most applications, a practical limit of 80-100°C is sufficient to see a significant effect without risking thermal degradation of sensitive substrates.

B. Sonication

• Why it works: Sonication uses high-frequency sound waves to induce acoustic cavitation—the formation and collapse of microscopic bubbles. This process generates localized high-energy jets and shockwaves that break apart substrate agglomerates and enhance mass transfer at the solid-liquid interface, effectively accelerating dissolution.

• Protocol:

  • Prepare the substrate-[BMMIM][PF6] mixture in a vial or flask.

  • Place the vessel in an ultrasonic bath. Ensure the liquid level inside the vessel is slightly below the water level in the bath for efficient energy transfer.

  • Sonicate the mixture in 15-minute intervals.

  • After each interval, visually inspect for dissolution. If necessary, briefly remove the vessel to vortex or stir the mixture before continuing sonication.

  • Note: Sonication can cause a slight increase in temperature. Monitor the bath temperature if your substrate is thermally sensitive.

Strategy 2: The Use of Co-solvents

If physical methods are insufficient, introducing a co-solvent can modify the overall polarity and solvating power of the medium.

• Why it works: A co-solvent acts as a bridge between the ionic liquid and the poorly soluble substrate. For a non-polar substrate, a less polar co-solvent can create hydrophobic pockets within the IL structure, facilitating solubilization. For a very polar substrate, a polar co-solvent can enhance the hydrogen-bonding network. The key is choosing a co-solvent that is miscible with [BMMIM][PF6] and also a good solvent for your substrate. [BMMIM][PF6] is soluble in solvents like acetone, acetonitrile, and dichloromethane.[3][4]

• Selection and Protocol:

  • Choose a Co-solvent: Refer to Table 1 for a list of common co-solvents compatible with imidazolium-based ILs. Select one that is known to dissolve your substrate and will not interfere with your downstream reaction.

  • Start with a Small Amount: Begin by adding the co-solvent to constitute 10% (v/v) of the total liquid phase.

  • Add the co-solvent to the [BMMIM][PF6] and mix thoroughly until a single phase is formed.

  • Add your substrate to the IL/co-solvent mixture and stir.

  • If the substrate remains insoluble, incrementally increase the co-solvent concentration to 20% or 25%. Avoid using excessive amounts, as this can dilute the unique properties of the ionic liquid.

  • Important: The addition of a volatile co-solvent will impart a vapor pressure to the system, negating one of the key "green" benefits of ionic liquids.[5][6] This must be considered for experimental design and safety.

Table 1: Properties of Potential Co-solvents for [BMMIM][PF6]

Co-solvent	Polarity Index (Reichardt)	Boiling Point (°C)	Key Considerations
Dichloromethane (DCM)	0.309	39.6	Excellent for many non-polar to moderately polar organics. Volatile.
Acetone	0.355	56.0	Good general-purpose polar aprotic solvent. Miscible with [BMMIM][PF6].[4]
Acetonitrile (ACN)	0.460	81.6	Polar aprotic solvent, often used in electrochemistry and organic synthesis.[4]
Dimethyl Sulfoxide (DMSO)	0.444	189.0	Highly polar aprotic solvent. High boiling point. May be difficult to remove.
Toluene	0.099	110.6	Useful for non-polar substrates. Can form biphasic systems with some ILs.[7]

Part 3: Frequently Asked Questions (FAQs)

Q1: Is [BMMIM][PF6] soluble in water? A: No, [BMMIM][PF6], like its close analogue [BMIM][PF6], is hydrophobic and not soluble in water.[1][3] This property is often exploited for product separation, where water-soluble byproducts can be removed by simple extraction.[5]

Q2: My reaction involves water as a byproduct. Is this a problem? A: It can be. While [BMMIM][PF6] is water-immiscible, the hexafluorophosphate ([PF6]⁻) anion is known to slowly decompose in the presence of water, especially with heating, to release hydrofluoric acid (HF).[1][8] This is a critical consideration for both reaction integrity and safety. If water is unavoidable, consider using an IL with a more hydrolytically stable anion, such as bis(trifluoromethylsulfonyl)imide ([NTf₂]⁻).

Q3: Can I change the ionic liquid to improve solubility? A: Absolutely. This is a key advantage of ionic liquids, often referred to as "designer solvents".[5] If your substrate is highly non-polar, switching to an imidazolium IL with a longer alkyl chain (e.g., hexyl- or octyl-) can increase the non-polar character of the IL and improve solubility. Conversely, changing the anion can also have a significant effect on the IL's properties.[9]

Q4: How pure does my [BMMIM][PF6] need to be? A: Very pure. Impurities, particularly water and halide ions (e.g., Cl⁻) from the synthesis, can significantly affect the physicochemical properties of the IL and the outcome of your reaction.[3] Always use high-purity grade (>99%) ionic liquid and store it under an inert atmosphere in a desiccator to prevent moisture absorption.[3]

Q5: Will adding a co-solvent affect my enzyme-catalyzed reaction? A: Yes, potentially. While many enzymes show remarkable stability in ionic liquids compared to traditional organic solvents, the addition of a co-solvent can alter this.[8] Some co-solvents, like DMSO or ethanol, can denature enzymes even at low concentrations. It is crucial to run control experiments to assess the impact of the chosen co-solvent on enzyme activity and stability in your specific system.

References

• Ionic liquid - Wikipedia. Wikipedia. [Link]

• Toward advanced ionic liquids. Polar, enzyme-friendly solvents for biocatalysis - PMC - NIH. National Institutes of Health. [Link]

• BMIM PF6 1-Butyl-3-MethylImidazolium hexaFluoroPhosphate. Greenchem ILs. [Link]

• 1-Butyl-3-methylimidazolium hexafluorophosphate - Wikipedia. Wikipedia. [Link]

• Methods for stabilizing and activating enzymes in ionic liquids — A review - ResearchGate. ResearchGate. [Link]

• Ionic Liquids - Organic Chemistry Portal. Organic Chemistry Portal. [Link]

• The Synthesis and Chemical Properties of 1-Butyl-3-methylimidazolium Hexafluorophosphate - NINGBO INNO PHARMCHEM CO.,LTD. NINGBO INNO PHARMCHEM CO.,LTD. [Link]

• 1-butyl-3-methylimidazolium hexafluorophosphate – Knowledge and References. Scite.ai. [Link]

• Preparation of 1-Butyl-3-methyl imidazolium-based Room Temperature Ionic Liquids - Organic Syntheses Procedure. Organic Syntheses. [Link]

• Room Temperature Ionic Liquids as Green Solvent Alternatives in the Metathesis of Oleochemical Feedstocks - PMC - NIH. National Institutes of Health. [Link]

• Advances Achieved by Ionic-Liquid-Based Materials as Alternative Supports and Purification Platforms for Proteins and Enzymes - MDPI. MDPI. [Link]

• The Role of BMIM-PF6 in Green Chemistry and Sustainable Processes. NINGBO INNO PHARMCHEM CO.,LTD. [Link]

• Unlocking Green Chemistry: The Role of 1-Butyl-3-methylimidazolium Hexafluorophosphate in Sustainable Synthesis - NINGBO INNO PHARMCHEM CO.,LTD. NINGBO INNO PHARMCHEM CO.,LTD. [Link]

• The Solubility Parameters of Ionic Liquids - MDPI. MDPI. [Link]

Sources

• 1. 1-Butyl-3-methylimidazolium hexafluorophosphate - Wikipedia [en.wikipedia.org]
• 2. Ionic liquid - Wikipedia [en.wikipedia.org]
• 3. nbinno.com [nbinno.com]
• 4. 1-Butyl-3-methylimidazolium-hexafluorophosphate, C8H15F6N2P, 174501-64-5, BMIM-PF6 [mallakchemicals.com]
• 5. Ionic Liquids [organic-chemistry.org]
• 6. nbinno.com [nbinno.com]
• 7. Room Temperature Ionic Liquids as Green Solvent Alternatives in the Metathesis of Oleochemical Feedstocks - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Toward advanced ionic liquids. Polar, enzyme-friendly solvents for biocatalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 9. mdpi.com [mdpi.com]

Impact of halide impurities on catalytic reactions in 1-Butyl-2,3-dimethylimidazolium hexafluorophosphate

Welcome to the technical support center for researchers utilizing 1-Butyl-2,3-dimethylimidazolium hexafluorophosphate ([BMMIM][PF6]) in catalytic applications. This guide is designed to provide in-depth troubleshooting advice and answers to frequently asked questions regarding the impact of halide impurities on your catalytic reactions. My aim is to equip you with the expertise to diagnose, mitigate, and ultimately eliminate issues arising from these common contaminants, ensuring the integrity and success of your experiments.

Frequently Asked Questions (FAQs)

Q1: My catalytic reaction in [BMMIM][PF6] is underperforming (low yield, slow rate, or complete inhibition). Could halide impurities be the cause?

A1: Absolutely. Halide impurities, particularly chloride (Cl⁻) and bromide (Br⁻), are notorious for negatively impacting a wide range of catalytic reactions conducted in ionic liquids.[1][2][3] These impurities are often remnants from the synthesis of the ionic liquid itself, which commonly involves a metathesis reaction starting from a halide salt.[2][4][5]

The detrimental effects of halides can manifest in several ways:

• Catalyst Poisoning: Halide ions can act as strong ligands, coordinating to the metal center of your catalyst. This can block active sites, alter the electronic properties of the metal, and ultimately deactivate the catalyst.[6][7] For instance, in palladium-catalyzed cross-coupling reactions like the Heck reaction, even trace amounts of chloride can significantly inhibit the catalytic cycle.[8]

• Altered Reaction Pathways: The presence of halides can change the coordination sphere of the catalyst, potentially leading to undesired side reactions or a decrease in selectivity.

• Changes in Physical Properties: Halide impurities can increase the viscosity and alter the density of the ionic liquid, which can in turn affect mass transfer and reaction kinetics.[2][4]

If you are observing unexpected results, halide contamination should be a primary suspect.

Q2: How are halide impurities introduced into [BMMIM][PF6], and what are the typical levels?

A2: The most common route for halide contamination is during the synthesis of the ionic liquid. The preparation of [BMMIM][PF6] often starts with the quaternization of 1,2-dimethylimidazole with a butyl halide (e.g., 1-chlorobutane or 1-bromobutane) to form the corresponding 1-butyl-2,3-dimethylimidazolium halide.[9] This is followed by an anion metathesis (exchange) reaction with a hexafluorophosphate salt, such as potassium hexafluorophosphate (KPF₆).[10][11]

If this anion exchange is incomplete, or if the purification process is not rigorous enough, residual halide ions will remain in the final product. The concentration of these impurities can vary significantly depending on the supplier and the purification method, ranging from parts per million (ppm) to higher levels. It is crucial to either purchase high-purity ionic liquids or purify them in-house before use in sensitive catalytic reactions.

Q3: What are some common catalytic reactions that are particularly sensitive to halide impurities in [BMMIM][PF6]?

A3: Transition metal-catalyzed reactions are especially susceptible to halide poisoning. Some notable examples include:

• Palladium-Catalyzed Cross-Coupling Reactions: This includes the Heck, Suzuki, and Sonogashira reactions. The halide-free nature of the catalytic species is often crucial for efficient oxidative addition and reductive elimination steps.[12][13][14]

• Hydrogenation and Hydroformylation Reactions: Catalysts based on rhodium, ruthenium, and iridium can be inhibited by halide coordination.

• Olefin Metathesis: Grubbs' and Schrock's catalysts can be deactivated by halide impurities.

• Enzymatic Reactions: While not transition metal catalysis, some enzymatic reactions can also be negatively affected by the presence of halide ions in the ionic liquid medium.[2]

Troubleshooting Guide

Issue: My Palladium-Catalyzed Heck Reaction Shows No Conversion.

Causality: The most probable cause is the poisoning of the palladium catalyst by chloride or bromide impurities. Halides can coordinate strongly to the palladium center, preventing the oxidative addition of the aryl halide, a critical step in the catalytic cycle.

Troubleshooting Workflow:

Caption: Troubleshooting workflow for a failed Heck reaction.

This is a quick and simple initial test, though it is not quantitative.[2]

Protocol:

• Dissolve a small amount of your [BMMIM][PF6] in deionized water. If the ionic liquid is not fully miscible, create a saturated aqueous solution.

• Add a few drops of a dilute silver nitrate (AgNO₃) solution.

• Observation: The formation of a white (AgCl) or cream-colored (AgBr) precipitate indicates the presence of halide impurities. The absence of a precipitate suggests low halide levels, but a more sensitive quantitative method is recommended for confirmation.

For a precise measurement of halide concentration, ion chromatography (IC) is a reliable method.

Protocol:

• Prepare a standard solution of your [BMMIM][PF6] in deionized water.

• Analyze the sample using an ion chromatograph equipped with an appropriate anion-exchange column and a conductivity detector.

• Compare the resulting chromatogram to calibration curves generated from known concentrations of chloride and bromide standards. Limits of quantification are often below 8 ppm for chloride.[4]

Quantitative Data Summary:

Catalyst System	Tolerable Halide Level (ppm)	Potential Impact of Higher Levels
Pd(OAc)₂ in Heck Reaction	< 10	Significant decrease in yield and rate
Grubbs' Catalyst (2nd Gen)	< 5	Catalyst decomposition and inactivity
Rh-based Hydrogenation	< 20	Reduced turnover frequency

Note: These are general guidelines. The actual tolerance will depend on the specific catalyst, ligands, and reaction conditions.

If halide levels are found to be unacceptably high, you can purify the ionic liquid in-house.

Protocol:

• Dissolve the contaminated [BMMIM][PF6] in a suitable solvent (e.g., dichloromethane).

• Wash the organic phase repeatedly with deionized water to remove water-soluble impurities.

• Perform an anion exchange by stirring the solution with an excess of a high-purity hexafluorophosphate salt (e.g., KPF₆ or NH₄PF₆) in water. This will drive the equilibrium towards the formation of the desired [BMMIM][PF6] and the water-soluble halide salt.

• Separate the organic phase and wash it again with deionized water to remove any remaining salts.

• Dry the purified ionic liquid under high vacuum to remove all traces of water and solvent.

• Re-test for halide content using ion chromatography to confirm purity.

Mechanism of Halide Poisoning in Palladium Catalysis:

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. solvomet.eu [solvomet.eu]
• 3. Determination of halide impurities in ionic liquids by total reflection X-ray fluorescence spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. pstorage-acs-6854636.s3.amazonaws.com [pstorage-acs-6854636.s3.amazonaws.com]
• 5. researchgate.net [researchgate.net]
• 6. Halide effects in transition metal catalysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. pcliv.ac.uk [pcliv.ac.uk]
• 9. US7763186B2 - Preparation and purification of ionic liquids and precursors - Google Patents [patents.google.com]
• 10. 1-Butyl-3-methylimidazolium hexafluorophosphate - Wikipedia [en.wikipedia.org]
• 11. Organic Syntheses Procedure [orgsyn.org]
• 12. The Heck Reaction in Ionic Liquids: Progress and Challenges - PMC [pmc.ncbi.nlm.nih.gov]
• 13. The Mizoroki–Heck reaction between in situ generated alkenes and aryl halides: cross-coupling route to substituted olefins - RSC Advances (RSC Publishing) DOI:10.1039/D3RA03533F [pubs.rsc.org]
• 14. researchgate.net [researchgate.net]

Preventing decomposition of 1-Butyl-2,3-dimethylimidazolium hexafluorophosphate during experiments

A Guide to Ensuring Experimental Integrity and Safety

Welcome to the technical support center for 1-Butyl-2,3-dimethylimidazolium Hexafluorophosphate ([BMMIM][PF6]). As a Senior Application Scientist, I have designed this guide to provide you with in-depth technical knowledge and practical, field-proven solutions to prevent the decomposition of this ionic liquid during your experiments. This resource is structured in a question-and-answer format to directly address the challenges you may encounter.

Frequently Asked Questions (FAQs)

Q1: I've noticed a sharp, acidic odor during my experiment involving [BMMIM][PF6] at a slightly elevated temperature. What could be the cause?

A1: The sharp, acidic odor you are detecting is likely due to the formation of hydrogen fluoride (HF) gas. This is a primary indicator of the decomposition of the hexafluorophosphate ([PF6]⁻) anion. The decomposition is primarily initiated by the presence of water, even in trace amounts, and is accelerated by increased temperatures. The reaction proceeds via the hydrolysis of the P-F bond in the [PF6]⁻ anion.

The overall hydrolysis reaction can be summarized as:

[PF6]⁻ + 4H₂O → [PO₄]³⁻ + 6HF + 2H⁺

This reaction is highly corrosive and the generation of HF poses a significant safety hazard. Therefore, it is crucial to handle [BMMIM][PF6] in a well-ventilated area, preferably a fume hood, especially when heating.

Q2: My sample of [BMMIM][PF6] has turned a yellowish color over time. Is this a sign of decomposition?

A2: Yes, a color change, typically to yellow or brown, is a common visual indicator of the decomposition of imidazolium-based ionic liquids. While the hydrolysis of the [PF6]⁻ anion is a major concern, the 1-butyl-2,3-dimethylimidazolium ([BMMIM]⁺) cation can also degrade, although it is generally more stable. The coloration can be due to the formation of oligomeric or polymeric species resulting from reactions of the imidazolium ring, especially in the presence of impurities, light, or oxygen.

Q3: Can I use [BMMIM][PF6] in aqueous solutions?

A3: It is strongly advised to avoid using [BMMIM][PF6] in aqueous solutions, particularly for applications requiring heating or long-term storage. The presence of water will inevitably lead to the hydrolysis of the [PF6]⁻ anion and the formation of corrosive HF. If your application requires the use of an ionic liquid in the presence of water, consider using an ionic liquid with a more hydrolytically stable anion, such as bis(trifluoromethylsulfonyl)imide ([NTf₂]⁻) or tetrafluoroborate ([BF₄]⁻), although the latter can also hydrolyze under certain conditions.

Troubleshooting Guide

Issue 1: Suspected Hydrolysis and HF Formation

Symptoms:

• Sharp, acidic odor.

• Corrosion of glassware or metal components in your experimental setup.

• Inconsistent experimental results.

Root Cause Analysis: The primary cause is the presence of water in the [BMMIM][PF6] or in the experimental environment, leading to the hydrolysis of the [PF6]⁻ anion.

Solutions:

• Rigorous Drying of the Ionic Liquid:

  • Before use, dry the [BMMIM][PF6] under high vacuum (e.g., < 0.1 mbar) at a moderately elevated temperature (e.g., 70-80 °C) for several hours (typically 12-24 hours). This will help remove residual water.

  • The temperature should be kept well below the decomposition temperature of the ionic liquid.

• Inert Atmosphere:

  • Handle and store [BMMIM][PF6] under an inert atmosphere, such as nitrogen or argon, to minimize its exposure to atmospheric moisture. A glovebox is the ideal environment for handling highly sensitive experiments.

• Use of Dried Solvents and Reagents:

  • Ensure that all solvents and reagents used in your experiment are thoroughly dried using appropriate methods (e.g., molecular sieves, distillation from a drying agent).

Issue 2: Ionic Liquid Discoloration

Symptoms:

• The initially colorless [BMMIM][PF6] has developed a yellow or brownish tint.

Root Cause Analysis: This indicates the decomposition of the imidazolium cation, potentially triggered by impurities, prolonged exposure to air and light, or excessive temperatures.

Solutions:

• Purification:

  • If you suspect impurities are contributing to the discoloration, you can purify the [BMMIM][PF6]. A common method involves dissolving the ionic liquid in a minimal amount of a suitable solvent (e.g., acetonitrile), treating it with activated carbon to remove colored impurities, followed by filtration and removal of the solvent under vacuum.

• Proper Storage:

  • Store [BMMIM][PF6] in a tightly sealed, amber glass container to protect it from light.

  • Store the container in a cool, dark, and dry place. For long-term storage, consider refrigeration, but allow the container to warm to room temperature before opening to prevent condensation of atmospheric moisture.

Experimental Protocols

Protocol 1: Karl Fischer Titration for Water Content Determination

This protocol is essential for quantifying the water content in your [BMMIM][PF6] sample, which is a critical parameter for preventing hydrolysis.

Materials:

• Karl Fischer titrator (coulometric or volumetric)

• Anhydrous methanol or a specialized Karl Fischer solvent

• Gastight syringe

• [BMMIM][PF6] sample

Procedure:

• Prepare the Karl Fischer titrator according to the manufacturer's instructions.

• Allow the solvent in the titration cell to stabilize until the drift is within an acceptable range.

• Using a gastight syringe, accurately weigh and inject a known amount of the [BMMIM][PF6] sample into the titration cell.

• Start the titration. The instrument will automatically dispense the Karl Fischer reagent until the endpoint is reached.

• The instrument will calculate the water content, typically expressed in parts per million (ppm) or weight percentage.

Data Interpretation:

Water Content (ppm)	Risk of Hydrolysis	Recommended Action
< 50	Low	Suitable for most applications.
50 - 200	Moderate	Consider drying before use, especially if heating.
> 200	High	Drying is required before use.

Protocol 2: Halide Content Test (Qualitative)

This simple test can indicate the presence of halide impurities, including fluoride from [PF6]⁻ decomposition.

Materials:

• [BMMIM][PF6] sample

• Deionized water

• Silver nitrate (AgNO₃) solution (0.1 M)

• Test tube

Procedure:

• Dissolve a small amount of [BMMIM][PF6] in deionized water in a test tube.

• Add a few drops of the silver nitrate solution.

• Observe for the formation of a precipitate.

Interpretation: The formation of a white precipitate (AgF is slightly soluble, but other silver halides are insoluble) suggests the presence of halide impurities, which could include fluoride ions from decomposition.

Visualizing the Decomposition Pathway and Prevention Workflow

Below are diagrams illustrating the key concepts discussed.

Caption: Hydrolysis of the [PF6]⁻ anion in the presence of water and heat.

Caption: Recommended workflow for handling [BMMIM][PF6] to prevent decomposition.

References

• Swatloski, R. P., Holbrey, J. D., & Rogers, R. D. (2003). Ionic liquids: What's new and exciting?. Green Chemistry, 5(4), 361-363. Available at: [Link]

• Bara, J. E., Gabriel, C. J., Lessmann, S., Carlisle, T. K., Finotello, A., Gin, D. L., & Noble, R. D. (2007). The effect of water on the transport properties of imidazolium-based room-temperature ionic liquids. Industrial & Engineering Chemistry Research, 46(17), 5397-5404. Available at: [Link]

Reference Data & Comparative Studies

A Comparative Guide to Imidazolium-Based Ionic Liquids: 1-Butyl-2,3-dimethylimidazolium Hexafluorophosphate vs. 1-Butyl-3-methylimidazolium Hexafluorophosphate

In the landscape of ionic liquids, the choice of cation and anion dictates the physicochemical properties that, in turn, govern their suitability for specific applications. This guide provides an in-depth, objective comparison of two closely related imidazolium-based ionic liquids: 1-Butyl-2,3-dimethylimidazolium hexafluorophosphate ([BMMIM][PF6]) and 1-Butyl-3-methylimidazolium hexafluorophosphate ([BMIM][PF6]). This analysis is tailored for researchers, scientists, and drug development professionals seeking to understand the nuanced differences imparted by a subtle structural modification—the methylation of the C2 position on the imidazolium ring.

Introduction: The Significance of C2 Methylation

The imidazolium cation is a cornerstone of ionic liquid research due to its inherent stability and tunable nature. [BMIM][PF6] has emerged as one of the most widely studied ionic liquids, valued for its hydrophobicity, thermal stability, and wide electrochemical window.[1] The substitution of the acidic proton at the C2 position with a methyl group to form [BMMIM][PF6] is a strategic modification aimed at enhancing stability, particularly in basic environments where the C2 proton can be abstracted. This guide will dissect the consequences of this structural alteration on the key performance indicators of these ionic liquids.

Synthesis Pathways: A Tale of Two Cations

The synthesis of both [BMMIM][PF6] and [BMIM][PF6] follows a similar two-step process involving the quaternization of an imidazole precursor followed by an anion exchange reaction. The key difference lies in the initial imidazole starting material.

Synthesis of 1-Butyl-3-methylimidazolium Hexafluorophosphate ([BMIM][PF6])

The synthesis of [BMIM][PF6] is a well-established procedure.[1][2] It begins with the alkylation of 1-methylimidazole with a butyl halide, typically 1-chlorobutane or 1-bromobutane, to form the intermediate 1-butyl-3-methylimidazolium halide ([BMIM][Cl] or [BMIM][Br]). This is followed by a metathesis reaction with a hexafluorophosphate salt, such as potassium or ammonium hexafluorophosphate, to yield the final product.[1][2]

• Quaternization: In a round-bottomed flask, 1-methylimidazole is reacted with an equimolar amount of 1-chlorobutane. The reaction is typically carried out neat or in a suitable solvent and may require heating to proceed at a reasonable rate. The resulting 1-butyl-3-methylimidazolium chloride is often a solid at room temperature.

• Anion Exchange: The crude [BMIM][Cl] is dissolved in water and treated with an equimolar amount of potassium hexafluorophosphate (KPF6).

• Phase Separation and Purification: A two-phase system forms, with the hydrophobic [BMIM][PF6] separating from the aqueous phase containing the potassium chloride byproduct. The [BMIM][PF6] layer is separated, washed with deionized water to remove any remaining impurities, and then dried under vacuum to yield the final product.

Synthesis of 1-Butyl-2,3-dimethylimidazolium Hexafluorophosphate ([BMMIM][PF6])

The synthesis of [BMMIM][PF6] follows a parallel route, starting with 1,2-dimethylimidazole.

Experimental Protocol: Synthesis of [BMMIM][PF6]

• Quaternization: 1,2-dimethylimidazole is reacted with 1-chlorobutane to form 1-butyl-2,3-dimethylimidazolium chloride. Similar to the synthesis of [BMIM][Cl], this reaction may require elevated temperatures to drive it to completion.

• Anion Exchange: The resulting 1-butyl-2,3-dimethylimidazolium chloride is then subjected to an anion exchange reaction with a hexafluorophosphate salt (e.g., KPF6 or NH4PF6) in an aqueous medium.

• Purification: The [BMMIM][PF6] product is isolated, washed with water to remove inorganic salts, and dried under vacuum.

Caption: Comparative synthesis pathways for [BMIM][PF6] and [BMMIM][PF6].

Physicochemical Properties: A Head-to-Head Comparison

The methylation at the C2 position, while seemingly minor, exerts a tangible influence on the macroscopic properties of the ionic liquid. The following table summarizes the key physicochemical properties of [BMMIM][PF6] and [BMIM][PF6] based on available experimental data.

Property	1-Butyl-2,3-dimethylimidazolium Hexafluorophosphate ([BMMIM][PF6])	1-Butyl-3-methylimidazolium Hexafluorophosphate ([BMIM][PF6])
Molecular Weight ( g/mol )	298.21[5]	284.18[1]
Melting Point (°C)	50	-8[1]
Density (g/mL at 20°C)	1.345	1.38[1]
Viscosity (cP at 25°C)	Not available	~310-450
Conductivity (mS/cm at 20°C)	Not available	~1.37
Thermal Stability (Tonset)	High (by inference from tetrafluoroborate analog)	>300°C
Electrochemical Window (V)	Not explicitly found	~4.0-4.5[3]

Discussion of Key Differences:

• Melting Point: The most striking difference is the melting point. [BMMIM][PF6] is a solid at room temperature with a melting point of 50°C, whereas [BMIM][PF6] is a room-temperature ionic liquid with a melting point of -8°C.[1] This can be attributed to the increased symmetry and potentially more efficient crystal packing of the [BMMIM]+ cation.

• Density: The densities of the two ionic liquids are comparable, with [BMIM][PF6] being slightly denser.

• Thermal Stability: Both ionic liquids are expected to exhibit high thermal stability. Studies on [BMIM][PF6] show its decomposition temperature to be above 300°C.[2] While direct TGA data for [BMMIM][PF6] was not found, its tetrafluoroborate analog, [BMMIM][BF4], has been shown to have a high onset decomposition temperature, suggesting a similar high stability for the hexafluorophosphate salt.

• Electrochemical Window: [BMIM][PF6] is known for its wide electrochemical window of approximately 4.0-4.5 V.[3] Although a precise value for [BMMIM][PF6] is not available in the reviewed literature, its use in electrochemical applications suggests a reasonably wide window of stability. The methylation at the C2 position is anticipated to enhance its cathodic stability by removing the acidic proton, potentially leading to a wider electrochemical window.

Experimental Protocols for Property Determination

To ensure the scientific integrity of comparative studies, standardized experimental protocols are essential.

Protocol: Determination of Electrochemical Window via Cyclic Voltammetry [6][7]

• Electrolyte Preparation: The ionic liquid is dried under high vacuum to remove residual water, which can significantly narrow the electrochemical window.

• Cell Assembly: A three-electrode electrochemical cell is assembled using a working electrode (e.g., glassy carbon or platinum), a reference electrode (e.g., Ag/Ag+ or a quasi-reference electrode), and a counter electrode (e.g., platinum wire).

• Measurement: Cyclic voltammetry is performed by scanning the potential from the open-circuit potential to cathodic and anodic limits at a defined scan rate (e.g., 50 mV/s).

• Data Analysis: The electrochemical window is determined by identifying the potentials at which the current density begins to increase significantly, indicating the onset of the reduction of the cation and the oxidation of the anion. A current density cutoff (e.g., 1 mA/cm²) is often used to define these limits.

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• 5. 1-Butyl-2,3-dimethylimidazolium hexafluorophosphate | C9H17F6N2P | CID 11243457 - PubChem [pubchem.ncbi.nlm.nih.gov]
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• 7. Application of Ionic Liquids in Electrochemistry—Recent Advances - PMC [pmc.ncbi.nlm.nih.gov]

Physicochemical differences between 1-Butyl-2,3-dimethylimidazolium and 1-Butyl-3-methylimidazolium cations

A Comparative Physicochemical Analysis of [BMMIM] and [BMIM] Cations for Advanced Applications

This guide provides a detailed comparative analysis of the physicochemical properties of two closely related imidazolium-based ionic liquid cations: 1-Butyl-2,3-dimethylimidazolium ([BMMIM]) and 1-Butyl-3-methylimidazolium ([BMIM]). Understanding the subtle yet significant structural difference between these cations—the methylation at the C2 position—is critical for researchers, chemists, and drug development professionals in selecting the appropriate ionic liquid for a specific application. This document synthesizes experimental data from peer-reviewed literature to elucidate these differences, providing both quantitative comparisons and the underlying mechanistic explanations.

Introduction: The Critical Role of the C2 Position

Ionic liquids (ILs) are salts with melting points below 100°C, often existing as liquids at room temperature. Their unique properties, such as negligible vapor pressure, high thermal stability, and tunable solvency, make them highly attractive for applications ranging from electrochemistry to catalysis and pharmaceuticals. The 1-Butyl-3-methylimidazolium ([BMIM]) cation is one of the most widely studied and utilized components of ILs.

The seemingly minor modification of adding a second methyl group to the C2 position of the imidazolium ring, creating the 1-Butyl-2,3-dimethylimidazolium ([BMMIM]) cation, induces profound changes in the resulting IL's bulk properties. This guide will explore how this single structural alteration impacts key physicochemical parameters, including viscosity, ionic conductivity, thermal stability, and density.

Caption: Molecular structures of the [BMIM] and [BMMIM] cations.

The C2-Methylation Effect: A Mechanistic Overview

The dramatic shifts in physical properties upon methylation of the C2 carbon are not arbitrary; they are rooted in fundamental changes to intermolecular forces and ion packing. The proton at the C2 position in the [BMIM] cation is notably acidic, making it a primary site for forming hydrogen bonds with the corresponding anion.

The substitution of this acidic proton with a bulkier, non-acidic methyl group in [BMMIM] has two major consequences:

• Elimination of C2-H Hydrogen Bonding: The primary hydrogen bond donor site on the cation is removed. This was initially expected to decrease viscosity by reducing strong cation-anion interactions. However, experimental data often show the opposite.

• Increased Steric Hindrance and Reduced Free Volume: The methyl group is significantly larger than a proton, creating steric hindrance that restricts the rotation of the anion around the cation. This leads to a more ordered, less dynamic ion pair structure, which is described as an entropic effect.[1][2] This hindered dynamic also results in less efficient packing and a reduction in the "free volume" within the liquid, making it harder for ions to move past one another.[3]

Caption: Impact of C2-methylation on cation-anion interactions.

Comparative Analysis of Physicochemical Properties

For a valid comparison, it is essential to analyze ILs composed of [BMIM] and [BMMIM] cations paired with an identical anion. The bis(trifluoromethylsulfonyl)imide ([NTf2]⁻) anion is commonly used in these comparative studies due to its stability and weak coordinating nature.

Viscosity (η)

Viscosity is a measure of a fluid's resistance to flow and is a critical parameter for applications involving mass transport, such as in electrolytes and reaction media.

Key Insight: Contrary to initial hypotheses that breaking hydrogen bonds would decrease viscosity, C2-methylation consistently and significantly increases the viscosity of imidazolium-based ILs.[3][4] This is primarily attributed to the reduction in free volume and the hindered dynamics of the ion pair, which outweighs the effect of removing the C2-H hydrogen bond.[1][3]

Table 1: Comparison of Viscosity for [NTf2]⁻-based Ionic Liquids at 298.15 K (25°C)

Cation	Viscosity (mPa·s or cP)	Source(s)
[BMIM] (1-Butyl-3-methylimidazolium)	~52	[3][5]
[BMMIM] (1-Butyl-2,3-dimethylimidazolium)	~81	[6] (Value for C2-methylated isomer)

Note: Exact values can vary slightly based on purity (especially water content) and measurement technique.

Ionic Conductivity (σ)

Ionic conductivity measures the ability of a material to conduct an electric current via ion movement. It is inversely related to viscosity, as described by the Stokes-Einstein and Walden relations. High conductivity is paramount for electrochemical applications.

Key Insight: As a direct consequence of the increased viscosity, C2-methylation leads to a marked decrease in ionic conductivity. The more viscous medium impedes the mobility of ions under an electric field.

Table 2: Comparison of Ionic Conductivity for [NTf2]⁻-based Ionic Liquids at ~298 K (25°C)

Cation	Ionic Conductivity (mS/cm)	Source(s)
[BMIM] (1-Butyl-3-methylimidazolium)	~3.9	[6]
[BMMIM] (1-Butyl-2,3-dimethylimidazolium)	~2.9	[6][7] (Value for C2-methylated isomer)

Thermal Stability (Td)

Thermal stability, typically assessed by the decomposition temperature (Td), defines the upper-temperature limit at which an IL can be used without significant degradation. This is crucial for high-temperature synthesis, catalysis, and processing.

Key Insight: C2-methylation generally enhances the thermal stability of imidazolium ILs. The mechanism for the thermal degradation of [BMIM]-based ILs often involves the abstraction of the acidic C2 proton to form an N-heterocyclic carbene (NHC).[8] By replacing this proton with a more stable methyl group, this primary degradation pathway is blocked, resulting in a higher decomposition temperature.[4] The stability, however, is also strongly influenced by the anion's basicity.[8]

Table 3: General Trend in Onset Decomposition Temperature (Tonset)

Cation	General Tonset Trend	Mechanistic Reason	Source(s)
[BMIM]	Lower	Susceptible to degradation via C2-H abstraction to form an NHC intermediate.	[4][8]
[BMMIM]	Higher	The C2-methyl group blocks the primary NHC formation pathway, enhancing stability.	[4]

Note: Absolute Td values are highly dependent on the anion (e.g., [BF4]⁻ ILs decompose at lower temperatures than [NTf2]⁻ ILs) and experimental conditions (e.g., heating rate).

Density (ρ)

Density is a fundamental property that influences solvation environments and is required for calculating various thermodynamic properties, such as excess molar volumes.

Key Insight: The less efficient ion packing and reduced free volume caused by the bulky C2-methyl group in [BMMIM] typically results in a slightly lower density compared to its [BMIM] counterpart with the same anion.[3]

Table 4: Comparison of Density for Select Ionic Liquids at 298.15 K (25°C)

Cation	Anion	Density (g/cm³)	Source(s)
[BMIM]	[NTf2]⁻	~1.43	[3][5][9]
[BMIM]	[BF4]⁻	~1.20	[2][10][11][12]
[BMMIM]	[BF4]⁻	Expected to be slightly lower than [BMIM][BF4]	[3][13] (Principle)

Experimental Methodologies

The accurate determination of these physicochemical properties relies on standardized, well-controlled experimental protocols. The following sections detail the methodologies for the key measurements discussed.

Caption: Generalized workflow for physicochemical property measurement.

Protocol 1: Determining Dynamic Viscosity using a Rotational Viscometer

• Sample Preparation: Dry the ionic liquid sample under high vacuum (e.g., <1 mbar) at a moderate temperature (e.g., 70-80°C) for at least 24 hours to remove residual water, which significantly lowers viscosity.

• Instrument Setup:

  • Select an appropriate spindle and viscometer model (e.g., low-viscosity L-model, medium-viscosity R-model) based on the expected viscosity range of the IL.[14]

  • Calibrate the instrument using a certified viscosity standard fluid at the target temperature.

• Measurement:

  • Place a precise volume of the dried IL into the sample cup.

  • Connect the instrument to a circulating bath to ensure precise temperature control (±0.1°C), as IL viscosity is highly temperature-dependent.

  • Lower the spindle into the sample to the correct immersion mark.

  • Allow the sample to thermally equilibrate for at least 20-30 minutes.

  • Begin spindle rotation at a set speed. The speed should be chosen to yield a torque reading between 10% and 100% of the instrument's full-scale range for optimal accuracy.[14]

  • Record the stable viscosity reading in mPa·s or cP. Repeat the measurement at multiple rotational speeds to check for Newtonian behavior.

• Cleaning: Thoroughly clean the spindle and sample cup with an appropriate solvent (e.g., acetone, isopropanol) immediately after use.

Protocol 2: Assessing Thermal Stability via Thermogravimetric Analysis (TGA)

• Instrument Calibration: Perform temperature and mass calibrations as per the instrument manufacturer's guidelines.

• Sample Preparation: Place a small, accurately weighed amount of the dried IL (typically 4-8 mg) into a clean TGA pan (e.g., platinum or ceramic).[1]

• Temperature-Ramped TGA:

  • Place the pan in the TGA furnace.

  • Purge the furnace with a high-purity inert gas (e.g., nitrogen or helium) at a constant flow rate (e.g., 20-40 mL/min) to prevent oxidative degradation.[1][15]

  • Heat the sample from ambient temperature to a final temperature (e.g., 600°C) at a constant heating rate (e.g., 10°C/min).[1]

• Data Analysis:

  • Plot the sample mass (%) as a function of temperature.

  • Determine the onset decomposition temperature (Tonset), which is often calculated as the temperature at which a significant mass loss begins, typically identified by the intersection of the baseline tangent and the inflection point tangent of the mass loss curve.[16]

Protocol 3: Measuring Ionic Conductivity

• Sample Preparation: Use a dried IL sample, as water content can artificially increase conductivity.

• Cell Calibration:

  • Use a conductivity cell with two parallel platinum electrodes.

  • Determine the cell constant (KCell) by measuring the resistance of a standard solution with a known conductivity (e.g., a certified KCl solution).[17]

  • The cell constant is calculated as KCell = Rknown × σknown.

• Measurement using Electrochemical Impedance Spectroscopy (EIS):

  • Fill the conductivity cell with the IL sample, ensuring no air bubbles are trapped between the electrodes.

  • Place the cell in a temperature-controlled environment (e.g., oven or jacketed beaker) and allow it to equilibrate.

  • Connect the cell to an impedance analyzer.

  • Perform an EIS measurement over a wide frequency range (e.g., 1 MHz to 1 Hz) with a small AC voltage amplitude (e.g., 10 mV).

• Data Analysis:

  • Plot the impedance data on a Nyquist plot (-Im(Z) vs. Re(Z)).

  • The bulk resistance of the electrolyte (RBulk) is determined from the high-frequency intercept of the semicircle with the real axis.[17]

  • Calculate the ionic conductivity (σ) using the formula: σ = KCell / RBulk.

Implications for Applications

The choice between a [BMIM]- or [BMMIM]-based ionic liquid is a functional decision dictated by the specific requirements of an application:

• For Electrochemical Devices (Batteries, Supercapacitors): High ion mobility is critical. Therefore, the lower viscosity and higher conductivity of [BMIM] -based ILs make them the superior choice for electrolyte applications.

• For High-Temperature Catalysis and Synthesis: Thermal stability is the primary concern. The enhanced stability of [BMMIM] -based ILs makes them more suitable for processes requiring harsh thermal conditions, provided the higher viscosity does not negatively impact reaction kinetics.

• For Gas Capture and Separations: Properties like viscosity and gas solubility are key. While [BMMIM] is more viscous, the change in cation-anion interaction may alter gas solubility in ways that could be beneficial, requiring specific experimental validation.

Conclusion

The methylation of the C2 position on the imidazolium ring is a powerful tool for tuning the physicochemical properties of ionic liquids. The substitution of the acidic C2 proton in [BMIM] with a methyl group in [BMMIM] fundamentally alters the nature of cation-anion interactions. This change blocks a key thermal degradation pathway and introduces significant steric hindrance, leading to ionic liquids that are generally more thermally stable and significantly more viscous, but less conductive. This guide provides the foundational data and mechanistic understanding necessary for researchers to make informed, application-driven decisions when designing and selecting imidazolium-based ionic liquids.

References

• Koutsoukos, S., et al. (2022). Nature of the C2-methylation effect on the properties of imidazolium ionic liquids. Physical Chemistry Chemical Physics, 24(2), 933-942).

• Ciocirlan, O., Croitoru, O., & Iulian, O. (2012). Densities and Viscosities for Binary Mixtures of 1-Butyl-3-Methylimidazolium Tetrafluoroborate Ionic Liquid with Molecular Solvents. Journal of Chemical & Engineering Data, 57(7), 1944-1951).

• García-Chávez, L. Y., et al. (2021). Thermal analysis of a ionic liquids family based on N,N- dialkylimidazolium. American Journal of Engineering Research (AJER), 10(4), 36-43).

• Chen, Y. H., & Lee, L. T. (2014). Role of C2 methylation and anion type on the physicochemical and thermal properties of imidazolium-based ionic liquids. Arabian Journal of Chemistry, 10, S2930-S2937).

• Chen, C. T., et al. (2014). Free volume model for the unexpected effect of C2-methylation on the properties of imidazolium ionic liquids. Physical Chemistry Chemical Physics, 16(10), 4579-4587).

• Zhang, Y., et al. (2019). Densities and viscosities for ionic liquids [BMIM][BF4] and [BMIM][Cl] and their binary mixtures at various temperatures and atmospheric pressure. Chinese Journal of Chemical Engineering, 27(12), 2959-2967).

• Su, Y., et al. (2011). Physical and Chemical Properties of 1-Butyl-3-methylimidazolium bis(trifluoromethanesulfonyl)imide [Bmim]NTf2 Ionic Liquid. Asian Journal of Chemistry, 23(10), 4358-4360).

• Cao, Y., & Mu, T. (2014). Comprehensive Investigation on the Thermal Stability of 66 Ionic Liquids by Thermogravimetric Analysis. Industrial & Engineering Chemistry Research, 53(20), 8651-8664).

• Gomes, M. F. C., et al. (2017). On the experimental determination of the properties of ionic liquids. The Journal of Chemical Thermodynamics, 110, 104-112).

• Drawell. (n.d.). How to Use the Rotational Viscometer. Drawell Instrument Co., Ltd.

• Manan, N. S. A., et al. (2022). Vapor Pressure Estimation of Imidazolium-Based Ionic Liquids via Non-Isothermal Thermogravimetric Analysis (TGA) and Its Implications for Process Design. Industrial & Engineering Chemistry Research, 61(3), 1509-1521).

• IoLiTec Ionic Liquids Technologies GmbH. (n.d.). 1-Butyl-3-methylimidazolium bis(trifluoromethylsulfonyl)imide, >99.5%. Product Data Sheet.

• Zhang, Z., et al. (2018). Viscosity, Conductivity, and Electrochemical Property of Dicyanamide Ionic Liquids. Frontiers in Chemistry, 6, 68).

• Wang, Y., et al. (2021). Thermal Stability of Ionic Liquids: Current Status and Prospects for Future Development. Energies, 14(21), 7096).

• Li, W., et al. (2018). A study on the viscosity, density, and derivative properties of 1-alkyl-3-methylimidazolium bis((trifluoromethyl)sulfonyl)imides with benzo-15-crown-5 binary mixtures. Journal of Molecular Liquids, 249, 76-84).

• Hovington, P., et al. (2019). Physicochemical properties of neat BMIm NTf 2 and BMIm FcNTf. Dalton Transactions, 48(3), 961-968).

• Uslu, B., et al. (2022). Effect of anion and methylation on the interionic interactions and reactivity of 1-butyl-2,3-dimethyl imidazolium-based ionic liquids. Journal of Molecular Structure, 1265, 133423).

• IoLiTec Ionic Liquids Technologies GmbH. (2012). Technical Data Sheet: 1-Butyl-3-methylimidazolium tetrafluoroborate.

• Lee, S.-Y., et al. (2015). The densities and viscosities of a binary liquid mixture of 1-n-butyl-3-methylimidazolium tetrafluoroborate, ([Bmim][BF4]) with acetone, methyl ethyl ketone and N,N-dimethylformamide, at 303.15 to 333.15 K. Journal of the Taiwan Institute of Chemical Engineers, 50, 259-267).

• Desari, S., et al. (2022). Conductivity prediction model for ionic liquids using machine learning. AIP Advances, 12(6), 065104).

• Metrohm Autolab. (n.d.). In-temperature ionic conductivity measurements with the Autolab Microcell HC setup. Application Note EC21.

• Neves, C. M. S. S., et al. (2013). Physical Properties of Ionic Liquids Consisting of the 1-Butyl-3-Methylimidazolium Cation with Various Anions and the Bis(trifluoromethylsulfonyl)imide Anion with Various Cations. Journal of Chemical & Engineering Data, 58(11), 3098-3109).

• Samaras, I. (2015). What is the common way to measure ionic conductivity of a liquid electrolyte? How shall be the cell designed? ResearchGate.

• Anton Paar. (n.d.). Rotational viscometry. Anton Paar Wiki.

• Magee, J. W. (2022). Electrolytic Conductivity Measurements for Ten Ionic Liquids. National Institute of Standards and Technology.

• Gardas, R. L., et al. (2007). Physical Properties of Ionic Liquids Consisting of the 1-Butyl-3-methylimidazolium Cation with Various Anions and the Bis(trifluoromethylsulfonyl)imide Anion with Various Cations. Journal of Chemical & Engineering Data, 52(1), 80-88).

• Lewandowski, A., & Galiński, M. (2004). Conductivity of ionic liquids in mixtures. Journal of Molecular Liquids, 109(2-3), 103-109).

• wikiHow. (2023). How to Measure Viscosity. wikiHow.

• Lovelock, K. R. J., et al. (2013). Spectroscopic analysis of 1-butyl-2,3-dimethylimidazolium ionic liquids: Cation-anion interactions. Physical Chemistry Chemical Physics, 15(31), 13046-13061).

• Smirnov, V., et al. (2022). New Insights into the Thermal Stability of 1-Butyl-3-methylimidazolium-Based Ionic Liquids. International Journal of Molecular Sciences, 23(18), 10966).

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A Comparative Guide to [BMMIM][PF6] Ionic Liquid vs. Volatile Organic Compounds in Green Chemistry

This guide provides an in-depth technical comparison of 1-Butyl-3-methylimidazolium hexafluorophosphate ([BMMIM][PF6]), a prominent ionic liquid (IL), and traditional volatile organic compounds (VOCs). We will explore the fundamental physicochemical differences, performance in synthetic applications, and the quantifiable impact on process sustainability, offering researchers, scientists, and drug development professionals a clear, data-driven perspective for solvent selection in the context of green chemistry.

Introduction: The Imperative for Greener Solvents

The principles of green chemistry call for the design of chemical products and processes that minimize the use and generation of hazardous substances.[1] Solvents are a primary target for improvement, as they often constitute the largest mass component of a reaction mixture and contribute significantly to a process's environmental footprint.[2] For decades, volatile organic compounds (VOCs) have been the workhorses of the chemical industry, valued for their solvation capabilities and ease of removal.[3] However, their high vapor pressure leads to significant atmospheric emissions, contributing to air pollution, smog formation, and health hazards for laboratory personnel.[3][4]

Ionic liquids have emerged as a promising class of alternative solvents, often dubbed "designer solvents" due to their tunable properties.[3][4] [BMMIM][PF6] is one of the most widely studied ILs, offering a unique set of properties that align with the goals of sustainable chemistry.[1][5] This guide will dissect the advantages of [BMMIM][PF6], moving beyond the simple "green" label to provide a nuanced, evidence-based comparison with VOCs.

Physicochemical Properties: A Fundamental Departure from Volatility

The most significant advantages of [BMMIM][PF6] stem from its inherent physicochemical nature as an ionic salt that is liquid at or near room temperature.[5][6] These properties stand in stark contrast to those of conventional VOCs.

Property	[BMMIM][PF6]	Representative VOCs (Toluene, Dichloromethane)	Advantage of [BMMIM][PF6]
Vapor Pressure	Negligible[7]	High (e.g., Toluene: ~29 mmHg @ 25°C)	Reduced Air Pollution & Exposure: Virtually eliminates fugitive emissions, creating a safer work environment and preventing the release of VOCs into the atmosphere.[1][4][8]
Flammability	Non-flammable[9]	Highly Flammable (Toluene) / Non-flammable but volatile (DCM)	Enhanced Safety: Drastically reduces fire hazards in the laboratory and at industrial scale.[9]
Thermal Stability	High (Decomposition >350-400°C)[10][11]	Low Boiling Points (e.g., DCM: 39.6°C, Toluene: 111°C)	Wider Operational Window: Allows for reactions at higher temperatures, potentially increasing reaction rates and efficiency without solvent loss.[1][10]
Solubility	Hydrophobic, immiscible with water, soluble in some organic solvents[5][6]	Varies (Toluene: immiscible with water; DCM: slightly soluble)	Facilitates Biphasic Systems: Simplifies product separation and catalyst retention, enabling easier work-up procedures.[12]
Recyclability	High potential for recovery and reuse[7][13][14]	Often single-use, recovery via energy-intensive distillation	Waste Reduction: Directly addresses a core principle of green chemistry by enabling a circular solvent economy, significantly reducing process waste.[15]

Performance in Chemical Synthesis: Beyond a Passive Medium

[BMMIM][PF6] is not merely a non-volatile replacement for VOCs; its unique properties can be leveraged to enhance chemical transformations, particularly in catalysis.[16]

Case Study: Catalyst Immobilization and Reuse in Olefin Dihydroxylation

The immobilization of expensive or toxic catalysts is a key goal in sustainable synthesis. [BMMIM][PF6] can serve as a stable reservoir for catalysts, allowing for simple product extraction and reuse of the catalytic system.

Experimental Protocol: OsO₄-Catalyzed Dihydroxylation in [BMMIM][PF6]

• Catalyst Dissolution: Dissolve Osmium Tetroxide (OsO₄) and a co-catalyst like 4-methylmorpholine N-oxide (NMO) in [BMMIM][PF6]. The ionic liquid effectively entraps the osmium catalyst.

• Reaction: Add the olefin substrate (e.g., cyclohexene) to the ionic liquid phase. The reaction proceeds to form the corresponding diol.

• Product Extraction: Upon reaction completion, add a non-miscible organic solvent (e.g., diethyl ether). The organic product (diol) is selectively extracted into the ether layer, while the OsO₄ catalyst remains in the [BMMIM][PF6] phase.

• Separation: Separate the two phases via simple decantation.

• Recycling: The [BMMIM][PF6] phase containing the catalyst can be directly reused for subsequent batches by adding fresh substrate.[14]

Illustrative Data:

Cycle Number	Product Yield (%)
1	95%
2	94%
3	94%
4	92%
5	91%

Data synthesized from typical results reported for similar systems.[14][17] This demonstrates the remarkable stability and reusability of the catalytic system, a feat difficult to achieve with volatile organic solvents where catalyst leaching and complex recovery procedures are common.

Caption: Workflow for Catalyst Recycling using [BMMIM][PF6].

Quantifying the Green Advantage: Process Mass Intensity (PMI)

Green chemistry metrics provide a way to measure the "greenness" of a process. Process Mass Intensity (PMI) is a simple and effective metric, calculated as the total mass of inputs (raw materials, solvents, reagents) used to produce a certain mass of the final product.[18]

PMI = Total Mass In (kg) / Mass of Product (kg)

Solvents are often the largest contributor to PMI.[15] The recyclability of [BMMIM][PF6] dramatically reduces its impact on PMI over the lifetime of a process compared to a VOC that is used once and then discarded.

Hypothetical PMI Comparison (1 kg Product Synthesis):

Input	Scenario A: VOC (e.g., Toluene)	Scenario B: [BMMIM][PF6] (5 Cycles)
Reactants	5 kg	5 kg
Solvent	20 kg (Used once)	4 kg (Initial charge, reused 4 times)
Total Mass In	25 kg	9 kg
PMI	25	9

This simplified calculation illustrates a >60% reduction in waste simply by choosing a recyclable solvent system. This aligns with findings that IL-assisted extractions can decrease solvent consumption significantly.[13]

Caption: Core advantages of [BMMIM][PF6] over VOCs.

Environmental, Health, and Safety (EHS): A Balanced View

While [BMMIM][PF6] offers clear advantages in reducing air pollution and fire risk, it is crucial to approach the term "green solvent" with scientific rigor. "Green" is not synonymous with "harmless."

• Toxicity: [BMMIM][PF6] is classified as a hazardous substance, known to cause skin, eye, and respiratory irritation.[19][20] However, this hazard profile is often less severe than that of many VOCs, such as benzene (a known carcinogen) or chlorinated solvents. The primary safety advantage of the IL lies in its low volatility, which minimizes the primary route of exposure—inhalation.[4]

• Environmental Fate: A significant concern with many ionic liquids is their behavior in the environment. Unlike VOCs, which pollute the atmosphere, ILs are more likely to be released into aquatic systems.[8] Due to their stability, they can be persistent, and the hexafluorophosphate anion (PF₆⁻) has been shown to exhibit toxicity to aquatic organisms.[8][21][22] This underscores the importance of proper waste management and recycling to prevent environmental release.

The choice of solvent is therefore a trade-off. [BMMIM][PF6] effectively trades the known atmospheric and inhalation risks of VOCs for potential, and manageable, aquatic risks. The key is that the high recyclability of [BMMIM][PF6] provides a clear pathway to minimize this risk.

Conclusion and Outlook

For researchers and drug development professionals, 1-Butyl-3-methylimidazolium hexafluorophosphate ([BMMIM][PF6]) presents a compelling alternative to volatile organic compounds. Its primary advantages are rooted in its physical properties:

• Negligible vapor pressure reduces air pollution and worker exposure.

• Non-flammability enhances laboratory and process safety.

• High thermal stability allows for a broader range of reaction conditions.

• Excellent recyclability drastically cuts down on solvent waste, leading to vastly improved Process Mass Intensity.

While challenges related to its cost, viscosity, and aquatic toxicity remain, these are subjects of ongoing research, with a focus on designing the next generation of "benign-by-design" ionic liquids.[9] When implemented with proper handling and recycling protocols, [BMMIM][PF6] is not just a substitute solvent but a powerful tool that enables safer, more efficient, and fundamentally more sustainable chemical synthesis.

References

• Soh, L., & Neefe, S. (n.d.). Green solvent selection using end-of-life metrics. ACS Green Chemistry.
• (n.d.). Green Chemistry with BMIM PF6: Find a Leading Supplier in China.
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A Comparative Performance Evaluation of [BMMIM][PF6] in Catalysis: A Guide for Researchers

In the ever-evolving landscape of chemical synthesis, the quest for efficient, selective, and sustainable catalytic systems is paramount. Ionic liquids (ILs) have emerged as a compelling class of solvents and catalysts, offering a unique combination of properties that can enhance reaction performance and facilitate greener chemical processes. Among the vast array of available ionic liquids, 1-butyl-3-methylimidazolium hexafluorophosphate, commonly abbreviated as [BMMIM][PF6], has garnered significant attention. This guide provides an in-depth, objective comparison of the catalytic performance of [BMMIM][PF6] against other prominent ionic liquids, supported by experimental data, detailed protocols, and mechanistic insights to empower researchers, scientists, and drug development professionals in their experimental design.

The Unique Position of [BMMIM][PF6] in Catalysis

[BMMIM][PF6] is a room-temperature ionic liquid characterized by its hydrophobicity, high thermal stability, and a wide electrochemical window.[1] Its chemical structure, featuring a 1-butyl-3-methylimidazolium cation and a hexafluorophosphate anion, imparts a distinct set of physicochemical properties that influence its behavior as a reaction medium. The choice of both the cation and anion in an ionic liquid is crucial as it dictates properties like viscosity, polarity, and coordinating ability, which in turn affect catalytic activity and selectivity.[2][3]

The imidazolium cation, a common feature in many popular ionic liquids, can play a direct role in catalysis. The C2 proton on the imidazolium ring can act as a hydrogen bond donor, activating electrophiles.[1] Conversely, the anion's ability to act as a hydrogen bond acceptor can activate nucleophiles. This potential for dual activation is a key feature of imidazolium-based ionic liquids in promoting various chemical transformations.

This guide will delve into a comparative analysis of [BMMIM][PF6] in three critical areas of catalysis: hydrogenation, oxidation, and carbon-carbon (C-C) coupling reactions. We will examine how its performance stacks up against other ionic liquids with varying cationic and anionic components.

Comparative Performance in Key Catalytic Reactions

The efficacy of an ionic liquid in a catalytic system is a multi-faceted issue, dependent on the specific reaction, catalyst, and substrates involved. The following sections provide a comparative overview of [BMMIM][PF6]'s performance in key catalytic transformations, with quantitative data summarized for ease of comparison.

Hydrogenation Reactions

Hydrogenation is a fundamental process in organic synthesis, and ionic liquids have been extensively explored as media for these reactions, often leading to enhanced catalyst stability and recyclability.[4]

Table 1: Comparison of Ionic Liquids in the Hydrogenation of 2-Hexyne [5]

Ionic Liquid	Catalyst	Conversion (%)	Selectivity to cis-2-Hexene (%)
[BMMIM][PF6]	1 wt% Pd/SiO₂	>95	~80
[BMMIM][NTf₂]	1 wt% Pd/SiO₂	>95	~85
[BMPL][DCA]	1 wt% Pd/SiO₂	>95	>90
No Ionic Liquid	1 wt% Pd/SiO₂	>95	~75

Reaction Conditions: 30 wt% ionic liquid loading on the catalyst.

The data suggests that while [BMMIM][PF6] improves selectivity compared to the reaction without an ionic liquid, other ILs like [BMPL][DCA] (N-butyl-N-methylpyrrolidinium dicyanamide) can offer superior performance in this specific hydrogenation. This highlights the critical role of the anion in modulating catalytic performance.

Oxidation Reactions

The selective oxidation of alcohols to aldehydes and ketones is a cornerstone of organic synthesis. Ionic liquids can offer a controlled environment for these reactions, often preventing over-oxidation to carboxylic acids.

Table 2: Comparison of Ionic Liquids in the Oxidation of Benzyl Alcohol [6][7]

Ionic Liquid	Oxidant	Catalyst	Time (h)	Yield (%)
[BMMIM][Br]	KMnO₄	None	1.5	95
[BMMIM][BF₄]	H₂O₂	FeCl₃/BHDC	0.25	98
[EMIM][BF₄]	[dibmim]⁺[BF₄]⁻	Br⁻	2	96
Acetonitrile	KMnO₄	None	3	85

[BMMIM][Br]: 1-butyl-3-methylimidazolium bromide; [EMIM][BF₄]: 1-ethyl-3-methylimidazolium tetrafluoroborate; FeCl₃/BHDC: Ferric chloride/benzyl hexadecyl dimethyl ammonium chloride; [dibmim]⁺[BF₄]⁻: 1-(4-diacetoxy-iodobenzyl)-3-methylimidazolium tetrafluoroborate

In this comparison, different catalytic systems are employed, making a direct one-to-one comparison of the ionic liquids' intrinsic properties challenging. However, it is evident that imidazolium-based ionic liquids, including a bromide analogue of [BMMIM][PF6], can serve as highly effective media for selective oxidation, often outperforming conventional organic solvents.[6][7]

Carbon-Carbon (C-C) Coupling Reactions

Palladium-catalyzed C-C coupling reactions, such as the Heck and Suzuki reactions, are indispensable tools for the synthesis of complex organic molecules. Ionic liquids have been shown to stabilize palladium catalysts, often allowing for their efficient recycling.[8][9]

Table 3: Comparison of Ionic Liquids in the Heck Reaction of Iodobenzene and Ethyl Acrylate [9]

Ionic Liquid	Catalyst	Base	Time (min)	Yield (%)
[C₁₂mim]Cl	Pd₂(allyl)₂Cl₂	K₂CO₃	60	51 (at 10 mM)
[C₁₂m₂im]Cl	Pd₂(allyl)₂Cl₂	K₂CO₃	60	>90 (at 100 mM)
Water	Pd₂(allyl)₂Cl₂	K₂CO₃	60	~30

[C₁₂mim]Cl: 1-dodecyl-3-methylimidazolium chloride; [C₁₂m₂im]Cl: 1-dodecyl-2,3-dimethylimidazolium chloride

Recyclability and Stability: A Key Advantage of [BMMIM][PF6]

A major driver for the adoption of ionic liquids in catalysis is the potential for catalyst and solvent recycling, contributing to more sustainable chemical processes. [BMMIM][PF6], being immiscible with many organic solvents, facilitates straightforward product extraction and catalyst retention.

Table 4: Recyclability of Catalysts in [BMMIM][PF6]

| Reaction | Catalyst | Substrates | Number of Cycles | Final Yield (%) | Reference | |---|---|---|---|---| | Barbier-Prins Reaction | SnBr₂ | Allyl bromide, Aldehydes | 5 | >85 |[2] | | Amide Synthesis | Cu-based IL | Various | 5 | >90 |[11] | | Glycolysis of PET | [Bmim]ZnCl₃ | PET, Ethylene Glycol | 5 | ~80 |[12] |

The data clearly demonstrates the excellent potential for recycling catalysts immobilized in [BMMIM][PF6] and its derivatives across various reaction types. The ability to reuse the catalytic system multiple times without a significant loss in activity is a critical factor in assessing the economic and environmental viability of a process. Studies on the long-term stability of [BMMIM][PF6] have shown that it can form stable composites with metal nanoparticles, contributing to its effectiveness in catalytic applications.[13] However, it is important to note that the stability of [BMMIM][PF6] can be affected by factors such as the presence of water, reaction temperature, and the nature of the substrates and catalysts, which can lead to decomposition.[14]

Experimental Protocols

To provide practical insights for researchers, this section details representative experimental protocols for the catalytic reactions discussed.

Protocol 1: Selective Oxidation of Benzyl Alcohol in [BMMIM][Br]

This protocol describes a mild and efficient method for the selective oxidation of benzyl alcohol to benzaldehyde using potassium permanganate in 1-butyl-3-methylimidazolium bromide.[6][7]

Materials:

• Benzyl alcohol

• 1-Butyl-3-methylimidazolium bromide ([BMMIM][Br])

• Potassium permanganate (KMnO₄)

• Diethyl ether

• Thin-layer chromatography (TLC) plates

• Round-bottomed flask

• Magnetic stirrer and stir bar

• Heating mantle or oil bath

Procedure:

• To a round-bottomed flask, add benzyl alcohol (2 mmol) and [BMMIM][Br] (1 mmol, 0.219 g).

• Add KMnO₄ (1.6 mmol, 0.253 g) to the mixture.

• Stir the reaction mixture at 50 °C.

• Monitor the progress of the reaction by TLC (eluent: n-hexane:EtOAc 75:25).

• Upon completion, cool the reaction mixture to room temperature.

• Dilute the mixture with diethyl ether (10 mL).

• Filter the mixture to remove the solid manganese dioxide byproduct and unreacted KMnO₄.

• The filtrate contains the product, benzaldehyde, dissolved in diethyl ether. The ionic liquid can be recovered from the solid residue.

Causality Behind Experimental Choices:

• [BMMIM][Br] as the medium: The ionic liquid acts as a phase transfer catalyst and moderates the reactivity of KMnO₄, leading to selective oxidation to the aldehyde without significant over-oxidation to the carboxylic acid.

• Solvent-free conditions: This minimizes the use of volatile organic compounds (VOCs), aligning with the principles of green chemistry.

• Monitoring by TLC: This allows for real-time tracking of the reaction's progress to determine the optimal reaction time and prevent byproduct formation.

• Diethyl ether extraction: The low polarity of diethyl ether allows for the selective extraction of the relatively nonpolar benzaldehyde product, leaving the polar ionic liquid and inorganic salts behind.

Protocol 2: Mizoroki-Heck Reaction in an Imidazolium-Based Ionic Liquid

This protocol outlines a general procedure for the Mizoroki-Heck reaction, a palladium-catalyzed C-C bond-forming reaction, in an ionic liquid medium.[15][16]

Materials:

• Aryl halide (e.g., iodobenzene)

• Alkene (e.g., ethyl acrylate)

• Palladium catalyst (e.g., Pd(OAc)₂)

• Base (e.g., Na₂CO₃)

• Ionic Liquid (e.g., [BMMIM][PF6] or a task-specific IL)

• Organic solvent for extraction (e.g., hexane or diethyl ether)

• Schlenk flask or similar reaction vessel

• Inert atmosphere (e.g., nitrogen or argon)

Procedure:

• In a Schlenk flask under an inert atmosphere, combine the aryl halide (1 mmol), alkene (1.2 mmol), base (1.5 mmol), and palladium catalyst (0.01-1 mol%).

• Add the ionic liquid (2-3 mL) to the reaction mixture.

• Stir the mixture at the desired temperature (typically 80-120 °C) for the required time (monitored by TLC or GC).

• After the reaction is complete, cool the mixture to room temperature.

• Extract the product from the ionic liquid phase with an appropriate organic solvent (e.g., hexane or diethyl ether) by vigorous stirring.

• Separate the organic layer containing the product. The ionic liquid layer containing the palladium catalyst can be washed with fresh organic solvent and reused for subsequent reactions.

• The combined organic extracts are then dried over an anhydrous salt (e.g., MgSO₄), filtered, and the solvent is removed under reduced pressure to yield the crude product, which can be further purified by column chromatography if necessary.

Causality Behind Experimental Choices:

• Inert atmosphere: This is crucial to prevent the oxidation and deactivation of the Pd(0) active catalyst.

• Ionic Liquid as solvent: The IL serves to dissolve the reactants and the catalyst, and its high polarity can stabilize the charged intermediates in the catalytic cycle. It also facilitates the retention of the catalyst for recycling.

• Base: The base is required to neutralize the hydrogen halide (HX) that is formed during the catalytic cycle, regenerating the active Pd(0) catalyst.

• Extraction with a non-polar solvent: The choice of a non-polar organic solvent allows for the selective removal of the typically less polar organic product from the highly polar ionic liquid phase.

Visualizing the Logic: Workflows and Mechanisms

To further elucidate the experimental processes and the underlying chemical transformations, the following diagrams are provided.

Experimental Workflow for a Catalyzed Reaction in an Ionic Liquid

Caption: A generalized workflow for a catalytic reaction in an ionic liquid.

Simplified Catalytic Cycle of the Heck Reaction

Caption: A simplified representation of the Heck reaction catalytic cycle.

Conclusion and Future Outlook

This guide has provided a comparative analysis of the performance of [BMMIM][PF6] in catalysis, benchmarking it against other ionic liquids in key synthetic transformations. The evidence suggests that [BMMIM][PF6] is a versatile and effective medium for a range of catalytic reactions, often facilitating high yields, good selectivity, and excellent catalyst recyclability. However, the optimal choice of ionic liquid remains highly dependent on the specific reaction conditions and desired outcomes. The subtle interplay between the cation, anion, catalyst, and substrates underscores the importance of a rational, data-driven approach to solvent and catalyst system selection.

Future research in this field will likely focus on the design of task-specific ionic liquids with enhanced catalytic activities and stabilities. The development of more cost-effective and environmentally benign ionic liquids will also be crucial for their widespread industrial adoption. As our understanding of the intricate mechanisms of catalysis in ionic liquids deepens, so too will our ability to harness their full potential to drive innovation in chemical synthesis.

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Comparative electrochemical stability of imidazolium-based ionic liquids

An In-Depth Guide to the Comparative Electrochemical Stability of Imidazolium-Based Ionic Liquids

Authored by: A Senior Application Scientist

For distribution to: Researchers, scientists, and drug development professionals.

Introduction: The Indispensable Role of Imidazolium Ionic Liquids in Modern Electrochemistry

Imidazolium-based ionic liquids (ILs) have emerged as pivotal materials in the advancement of electrochemical applications, from high-performance energy storage systems like batteries and supercapacitors to sophisticated electrocatalysis and biosensing.[1][2][3] Their appeal stems from a unique combination of properties: negligible vapor pressure, high ionic conductivity, excellent thermal stability, and a remarkable degree of chemical tunability.[1][3][4] Unlike conventional volatile organic solvents, ILs provide a safer and often more efficient medium for electrochemical reactions.[2]

The performance and longevity of any electrochemical device, however, are fundamentally dictated by the stability of its electrolyte under operational voltages. For imidazolium-based ILs, this stability is defined by their Electrochemical Stability Window (ESW) . The ESW represents the potential range within which the IL remains electrochemically inert, without undergoing oxidation or reduction.[5] A wider ESW is highly desirable as it allows for higher operating voltages, leading to devices with greater energy density and power.[5]

This guide provides a comprehensive comparison of the electrochemical stability of various imidazolium-based ILs. We will delve into the structural factors that govern their stability, present standardized protocols for accurate measurement, offer comparative data for common ILs, and explore their degradation mechanisms. Our objective is to equip researchers with the foundational knowledge and practical insights required to select and utilize these remarkable solvents effectively.

I. The Electrochemical Stability Window (ESW): Foundational Principles

The ESW is delineated by two key potentials: the anodic limit and the cathodic limit. These are the potentials at which the electrolyte begins to oxidize and reduce, respectively.[5] Generally, the stability of an ionic liquid is governed by its constituent ions:

• Oxidative Stability (Anodic Limit): This is primarily determined by the anion's resistance to oxidation.[6]

• Reductive Stability (Cathodic Limit): This is predominantly influenced by the cation's resistance to reduction.[6]

It is a common rule of thumb that the anion sets the anodic limit and the cation sets the cathodic limit; however, the interplay between the ions can also affect overall stability, and in some cases, the cation may be the limiting species at the anodic potential.[6][7] The ESW is therefore a critical parameter that dictates the viable operating voltage of an electrochemical device.[6]

II. Key Factors Governing the Electrochemical Stability of Imidazolium ILs

The electrochemical stability of an imidazolium-based IL is not an intrinsic constant but is influenced by a combination of its molecular structure and external experimental conditions.

A. The Decisive Role of the Anion

The choice of anion is arguably the most critical factor in defining the oxidative stability of the IL. Anions with high oxidation potentials are essential for applications requiring high voltages.

• Fluorinated Anions: Anions such as tetrafluoroborate ([BF₄]⁻), hexafluorophosphate ([PF₆]⁻), and bis(trifluoromethylsulfonyl)imide ([TFSI]⁻) are known to confer high redox stability due to the strong electron-withdrawing nature of the fluorine atoms.[1][8][9] This makes them highly resistant to oxidation.

• Halide Anions: Simple halide anions like Cl⁻ and Br⁻ generally exhibit poor anodic stability, limiting their use in high-voltage applications.[10]

• Other Anions: Dicyanamide ([DCA]⁻) has been shown to provide a wide electrochemical stability window.[11]

B. The Influence of the Imidazolium Cation

While the anion typically governs oxidation, the imidazolium cation dictates the reductive limit.

• The Imidazolium Core: The aromatic ring structure of the imidazolium cation is a key contributor to its resistance to reduction.[1]

• Alkyl Chain Substituents: Computational studies and experimental data suggest that simply varying the length of the alkyl side chains (e.g., from ethyl to butyl to hexyl) on the imidazolium ring has a minimal impact on the core redox potentials.[4][8][9]

• Functional Groups: Introducing electron-donating groups or π-conjugated systems to the imidazolium ring can lower the oxidation potential, demonstrating that while the anion is primary, the cation's structure can also modulate anodic stability.[4][8][9]

C. External and Experimental Factors

The measured ESW can be significantly affected by the experimental setup and the purity of the ionic liquid.

• Working Electrode Material: The nature of the electrode surface plays a crucial role. Different metals possess different catalytic activities for electrolyte decomposition. For a given IL, the widest potential window is often observed when using a glassy carbon (GC) electrode compared to platinum (Pt) or gold (Au) electrodes.[11][12]

• Impurities (especially Water): The presence of water or other protic impurities can drastically narrow the ESW. Water can be electrochemically active and its decomposition products can react with the IL ions. Therefore, rigorous drying and purification of ILs are paramount for obtaining accurate and wide ESWs.

• Cutoff Current Density: The ESW is not an absolute value but is defined by a pre-determined "cutoff" current density in a voltammetry experiment (e.g., 0.1, 0.5, or 1.0 mA/cm²).[5][13] A higher cutoff value will result in a wider reported ESW. It is crucial to be consistent with this parameter for valid comparisons.

III. Standardized Experimental Protocols for Assessing Electrochemical Stability

Accurate determination of the ESW requires meticulous experimental technique. Cyclic Voltammetry (CV) and Linear Sweep Voltammetry (LSV) are the primary methods employed.[5] Electrochemical Impedance Spectroscopy (EIS) is a complementary technique used to probe the stability of the electrode-electrolyte interface over time.

A. Protocol for ESW Determination via Linear Sweep Voltammetry (LSV)

LSV is a robust method for determining the oxidation and reduction limits of an electrolyte.[14][15][16] It involves sweeping the potential in one direction and measuring the resulting current.[15]

1. Preparation and Setup:

• IL Purity: Ensure the ionic liquid is of high purity and has been thoroughly dried under vacuum at an elevated temperature to minimize water content.
• Electrode Polishing: Polish the working electrode (typically glassy carbon, ~3 mm diameter) to a mirror finish using progressively finer alumina slurries (e.g., 1.0, 0.3, and 0.05 µm). Rinse with deionized water and a suitable organic solvent (e.g., acetone or acetonitrile) and dry completely.
• Cell Assembly: Assemble a three-electrode electrochemical cell.[14][17]
• Working Electrode (WE): Polished glassy carbon electrode.
• Counter Electrode (CE): Platinum wire or mesh.
• Reference Electrode (RE): A quasi-reference electrode such as a silver wire (Ag/Ag⁺). It is crucial to calibrate the potential against an internal standard like the Ferrocene/Ferrocenium (Fc/Fc⁺) redox couple post-measurement for accurate, comparable data.[18]
• Inert Atmosphere: Purge the assembled cell containing the IL with an inert gas (e.g., Argon or Nitrogen) for at least 30 minutes to remove dissolved oxygen and moisture. Maintain an inert atmosphere blanket over the IL for the duration of the experiment.

2. Measurement Procedure:

• Anodic Limit: Perform an LSV scan starting from the Open Circuit Potential (OCP) and sweeping towards positive potentials at a slow scan rate (e.g., 5-10 mV/s).[13]
• Cathodic Limit: Using a fresh, clean electrode and a fresh sample of IL, perform a separate LSV scan starting from the OCP and sweeping towards negative potentials at the same scan rate.
• Data Acquisition: Record the current response as a function of the applied potential using a potentiostat.[15]

3. Data Analysis:

• Determine Limits: The anodic (Ea) and cathodic (Ec) limits are defined as the potentials at which the current density reaches a predetermined cutoff value (e.g., 0.5 mA/cm²).[5]
• Calculate ESW: The electrochemical stability window is the difference between these two limits: ESW = Eₐ - Eₑ .

B. Protocol for Interfacial Stability Analysis via Electrochemical Impedance Spectroscopy (EIS)

EIS is a powerful non-destructive technique used to study the electrode-electrolyte interface.[19][20][21] It is particularly useful for assessing the formation and stability of passivation layers on the electrode surface over time.

1. Setup:

• Use the same three-electrode cell configuration as for LSV/CV.[22]
• The experiment is typically performed at the open-circuit potential.

2. Measurement Procedure:

• Apply a small amplitude AC voltage (e.g., 10 mV) over a wide frequency range (e.g., 100 kHz to 100 mHz).
• Measure the resulting current and phase shift to determine the impedance of the system.

3. Data Analysis:

• The resulting data is often plotted as a Nyquist plot (Z'' vs. Z').
• This data can be fitted to an equivalent circuit model to extract quantitative information about the bulk electrolyte resistance and the interfacial resistance and capacitance.[21] Changes in these parameters over time can indicate degradation or passivation layer formation.[23]

Visualization of Experimental Workflow

The following diagram outlines the logical flow for the experimental determination of the Electrochemical Stability Window.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Application of Ionic Liquids in Electrochemistry—Recent Advances - PMC [pmc.ncbi.nlm.nih.gov]
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• 9. pubs.acs.org [pubs.acs.org]
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• 13. mdpi.com [mdpi.com]
• 14. mtxlabsglobal.com [mtxlabsglobal.com]
• 15. ossila.com [ossila.com]
• 16. Linear Sweep Voltammetry (LSV) | Pine Research Instrumentation [pineresearch.com]
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• 18. pubs.acs.org [pubs.acs.org]
• 19. pubs.acs.org [pubs.acs.org]
• 20. The metal–ionic liquid interface as characterized by impedance spectroscopy and in situ scanning tunneling microscopy - Physical Chemistry Chemical Physics (RSC Publishing) DOI:10.1039/C8CP02074D [pubs.rsc.org]
• 21. researchgate.net [researchgate.net]
• 22. Charge transfer and electrical double layer of an amphiphilic protic ionic liquid in bulk and when confined in nanochannels - Physical Chemistry Chemical Physics (RSC Publishing) DOI:10.1039/D2CP01634F [pubs.rsc.org]
• 23. Electrochemical Impedance Spectroscopy and X-ray Photoelectron Spectroscopy Study of Lithium Metal Surface Aging in Imidazolium-Based Ionic Liquid Electrolytes Performed at Open-Circuit Voltage. | Semantic Scholar [semanticscholar.org]

A Senior Application Scientist's Guide to Validating Experimental Outcomes with Computational Models of [BMMIM][PF6] Systems

Introduction

The ionic liquid 1-butyl-3-methylimidazolium hexafluorophosphate, commonly abbreviated as [BMMIM][PF6], stands as one of the most extensively studied materials in its class. Its unique properties, including negligible vapor pressure, high thermal stability, and tunable solvency, have positioned it as a compelling medium for applications ranging from synthesis and catalysis to electrochemistry.[1][2] However, unlocking its full potential requires a deep, molecular-level understanding of its structure and dynamics. While experimental techniques provide macroscopic and ensemble-averaged properties, computational models, particularly molecular dynamics (MD) and Monte Carlo (MC) simulations, offer a window into the microscopic world.

The true power of these computational approaches is only realized when they are rigorously validated against experimental reality. A computational model that cannot reproduce known physical properties is of little predictive value. This guide provides a comprehensive framework for researchers, scientists, and drug development professionals on how to synergistically use experimental data to validate and refine computational models of [BMMIM][PF6] systems. We will move beyond simple checklists to explain the causality behind methodological choices, ensuring a robust and self-validating workflow that bridges the gap between the virtual and the real.

Pillar 1: The Experimental Ground Truth

Before any computational model can be validated, a reliable set of experimental data must be established. The choice of experiments should be guided by the properties you intend to predict with your model. For [BMMIM][PF6], these typically fall into three categories: thermodynamic, transport, and structural properties.

Key Experimental Techniques & Protocols

1. Thermodynamic Properties: These are fundamental state variables and are often the first checkpoint for any simulation.

• Density (ρ): A primary indicator of how well a model captures the packing of ions.

  • Protocol: Vibrating Tube Densitometry. A U-shaped tube is filled with the sample and subjected to electromagnetic oscillation. The density is calculated from the oscillation frequency. Measurements should be conducted over a range of temperatures (e.g., 298 K to 353 K) and pressures.[3][4][5]

• Heat Capacity (Cₚ): Reflects the energy required to raise the temperature of the system, providing insight into the available degrees of freedom.

  • Protocol: Differential Scanning Calorimetry (DSC). A sample and a reference are heated at a constant rate. The difference in heat flow required to maintain the same temperature provides the heat capacity. This technique is also crucial for identifying phase transitions, such as the glass transition (T₉ ≈ 190.6 K) and melting point (Tₘ ≈ 283.5 K) of [BMMIM][PF6].[6][7][8]

2. Transport Properties: These dynamic properties are highly sensitive to the intermolecular forces and are a more stringent test of a model's accuracy.

• Viscosity (η): Measures the fluid's resistance to flow, directly related to the friction between ions.

  • Protocol: Falling-Ball or Rotational Viscometry. The viscosity of [BMMIM][PF6] is high, so methods suitable for viscous liquids are necessary. Measurements should span a range of temperatures, as viscosity is strongly temperature-dependent.[4][5][9]

• Self-Diffusion Coefficients (D): Quantifies the translational motion of individual cations and anions.

  • Protocol: Pulsed-Field Gradient Nuclear Magnetic Resonance (PFG-NMR) Spectroscopy. This technique measures the displacement of ions over a known time interval, allowing for the calculation of diffusion coefficients for both the [BMMIM]⁺ cation and the [PF6]⁻ anion.[10][11]

• Ionic Conductivity (κ): Measures the collective charge transport through the liquid.

  • Protocol: Impedance Spectroscopy. An alternating current is applied across two electrodes immersed in the ionic liquid, and the impedance is measured over a range of frequencies to determine the bulk conductivity.[10][12]

3. Structural Properties: These provide direct, albeit averaged, information on the spatial arrangement of ions.

• Protocol: High-Energy X-ray and Neutron Diffraction. These techniques provide the total scattering structure factor, which can be Fourier transformed to yield radial distribution functions (RDFs). RDFs describe the probability of finding another atom at a certain distance from a central atom, offering a direct comparison to simulation results.[13]

Summary of Experimental Data for [BMMIM][PF6]

Property	Value	Temperature (K)	Pressure	Reference(s)
Density (ρ)	~1.36 g/cm³	298.15	0.1 MPa	[3][4]
Viscosity (η)	~230-370 mPa·s	298.15	0.1 MPa	[4][14]
Self-Diffusion [BMMIM]⁺ (D)	~1.3 x 10⁻¹¹ m²/s	298.15	High Pressure	[10][11]
Self-Diffusion [PF6]⁻ (D)	~1.1 x 10⁻¹¹ m²/s	298.15	High Pressure	[10][11]
Ionic Conductivity (κ)	~0.35 S/m	298.15	Ambient	[12]
Heat Capacity (Cₚ, liquid)	~530 J/(mol·K)	298.15	Ambient	[6]

Note: Experimental values can vary depending on sample purity (especially water content) and measurement technique.

Pillar 2: The Computational Model

The most common approach for simulating ionic liquids is classical Molecular Dynamics (MD). MD simulations solve Newton's equations of motion for a system of atoms and molecules, allowing their trajectories to be tracked over time.

The Heart of the Model: The Force Field

The accuracy of an MD simulation is entirely dependent on the force field , a set of mathematical functions and parameters that describe the potential energy of the system.[15] The force field dictates how atoms interact through bonded (bonds, angles, dihedrals) and non-bonded (van der Waals and electrostatic) forces.

• Common Force Fields: For [BMMIM][PF6], force fields like OPLS-AA (Optimized Potentials for Liquid Simulations - All Atom) and CHARMM are common starting points.[16][17] These are non-polarizable, all-atom force fields, meaning each atom is treated as a distinct particle.

• The Causality of Charge: A critical choice in modeling ionic liquids is the treatment of atomic partial charges. Quantum mechanical calculations show that in the condensed phase, charge is transferred between ions, meaning the true charge on a cation or anion is less than ±1.0e.[16] Many modern force fields for ionic liquids employ a charge scaling factor (typically ~0.8) to account for polarization effects in a computationally efficient manner.[18][19] This choice significantly impacts the calculated dynamic properties like viscosity and diffusion.[19]

Typical MD Simulation Workflow

The process involves setting up the simulation box, minimizing its energy, equilibrating it to the desired temperature and pressure, and then running a production simulation from which properties are calculated.

Caption: A typical workflow for a Molecular Dynamics simulation of [BMMIM][PF6].

Pillar 3: The Validation & Refinement Cycle

Validation is not a single step but an iterative process. The goal is to minimize the discrepancy between experimental observation and computational prediction.

Caption: The iterative cycle of computational model validation and refinement.

Step-by-Step Validation Protocol

• Initial Comparison: Thermodynamic Properties.

  • Action: Run an NPT simulation at the same temperature and pressure as the experimental density measurement (e.g., 298.15 K, 1 atm). Calculate the average density from the simulation.

  • Trustworthiness Check: The simulated density should be within 1-2% of the experimental value.[18] If the density is significantly off, it suggests a fundamental issue with the van der Waals parameters in the force field, which govern molecular size and packing.

• Stringent Test: Dynamic Properties.

  • Action: From the same validated trajectory, calculate the self-diffusion coefficients from the mean squared displacement (MSD) and the shear viscosity using methods like reverse non-equilibrium MD (RNEMD) or Green-Kubo relations.[14]

  • Causality Check: Dynamic properties are highly sensitive to electrostatic interactions. If the density is correct but viscosity is too high and diffusion is too low (a common outcome), it strongly implies that the ion-ion interactions are too strong. This is a direct consequence of using unscaled integer charges (±1.0e).[19]

• Model Refinement.

  • Action: Implement a refinement. The most common and effective refinement for this issue is to apply a charge scaling factor to all atoms. A factor of 0.8 is a well-established starting point for imidazolium-based ionic liquids.[18][19]

  • Expertise-Driven Choice: Why 0.8? This value has been shown to effectively reproduce a range of experimental properties, including enthalpies of vaporization and transport properties, by implicitly accounting for electronic polarizability and charge transfer effects.[19]

• Re-Validation.

  • Action: Rerun the entire simulation and validation process with the refined force field.

  • Self-Validating System: The refined model should not only improve the dynamic properties but also maintain the excellent agreement for density. A successful refinement demonstrates a more physically realistic model. The calculated molar volumes are often within 5% of experimental values, with reasonable agreement for isothermal compressibility and cubic expansion coefficients.[20]

• Structural Validation.

  • Action: Calculate the atom-atom radial distribution functions (RDFs) from the final, validated simulation. Compare these with RDFs derived from X-ray or neutron diffraction experiments.

  • Authoritative Grounding: The positions of the first peaks in the RDFs, which correspond to the most probable distances between ion pairs, should align well with experimental data. This confirms that the model accurately represents the local liquid structure.[16]

Comparative Data: Unscaled vs. Scaled Charge Models

Property	Experiment	Simulation (q=1.0)	Simulation (q=0.8)	Agreement
Density (g/cm³)	~1.36	~1.37	~1.35	Good with both
Viscosity (mPa·s)	~230-370	>1000 (overestimated)	~300	Poor -> Good
Diffusion [BMMIM]⁺ (10⁻¹¹ m²/s)	~1.3	<0.5 (underestimated)	~1.2	Poor -> Good

This table illustrates a common scenario where an unscaled charge model correctly predicts the density but fails on dynamic properties. The scaled charge model corrects this deficiency, providing a more robust and predictive tool.

Conclusion

The validation of computational models with experimental data is not merely a box-ticking exercise; it is a cornerstone of computational science that ensures models are physically meaningful and predictive. For systems like [BMMIM][PF6], a multi-faceted approach is essential. Starting with fundamental thermodynamic properties like density provides a baseline for model accuracy. A more rigorous test against dynamic properties such as viscosity and diffusion probes the subtleties of the intermolecular forces.

Discrepancies between simulation and experiment are not failures but opportunities for model refinement, guided by an expert understanding of the underlying physics, such as the role of charge scaling to account for polarization effects. By following an iterative cycle of comparison, refinement, and re-validation, researchers can build computational models of [BMMIM][PF6] that are not only consistent with experimental reality but can also be used to confidently explore conditions and properties that are difficult or impossible to measure in the lab. This synergy between the experimental bench and the computational workstation is paramount for accelerating discovery in the fascinating field of ionic liquids.

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• Morrow, T. I., & Maginn, E. J. (2002). Molecular Dynamics Study of the Ionic Liquid 1-n-Butyl-3-methylimidazolium Hexafluorophosphate. The Journal of Physical Chemistry B, 106(49), 12807-12813. [Link]

• Heintel, S., et al. (2008). Shear viscosity of the ionic liquid 1-n-butyl 3-methylimidazolium hexafluorophosphate [bmim][pf6] computed by reverse nonequilibrium molecular dynamics. The Journal of Physical Chemistry B, 112(27), 8129-8133. [Link]

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• Liu, Z., Huang, S., & Wang, W. (2004). A refined force field for molecular dynamics simulations of imidazolium-based ionic liquids. The Journal of Physical Chemistry B, 108(34), 12978-12989. [Link]

• MDPI. (2024). [BMIM][X] Ionic Liquids Supported on a Pillared-Layered Metal–Organic Framework: Synthesis, Characterization, and Adsorption Properties. MDPI. [Link]

• Balasubramanian, S., & Bhargava, B. L. (2005). Aqueous Solution of [bmim][PF6]: Ion and Solvent Effects on Structure and Dynamics. The Journal of Chemical Physics, 123(23), 234502. [Link]

• Sambasivarao, S. V., & Acevedo, O. (2009). Revisiting OPLS Force Field Parameters for Ionic Liquid Simulations. Journal of Chemical Theory and Computation, 5(4), 1038-1050. [Link]

• Gardas, R. L., et al. (2005). Thermophysical and thermodynamic properties of 1-butyl-3-methylimidazolium tetrafluoroborate and 1-butyl-3-methylimidazoliuin hexafluorophosphate over an extended pressure range. Aston Research Explorer. [Link]

• Gardas, R. L., et al. (2005). Thermophysical and thermodynamic properties of 1-butyl-3-methylimidazolium tetrafluoroborate and 1-butyl-3-methylimidazolium hexafluorophosphate over an extended pressure range. Lancaster University Research Directory. [Link]

• Harris, K. R., & Woolf, L. A. (2005). Effect of pressure on transport properties of the ionic liquid 1-butyl-3-methylimidazolium hexafluorophosphate. The Journal of Chemical Physics, 122(1), 014502. [Link]

• MDPI. (2021). Comparison of CP-PC-SAFT and SAFT-VR-Mie in Predicting Phase Equilibria of Binary Systems Comprising Gases and 1-Alkyl-3-methylimidazolium Ionic Liquids. MDPI. [Link]

• MDPI. (2022). Selectivities of Carbon Dioxide over Ethane in Three Methylimidazolium-Based Ionic Liquids: Experimental Data and Modeling. MDPI. [Link]

• Chirico, R. D., et al. (2004). Thermodynamic Properties of 1-Butyl-3-methylimidazolium Hexafluorophosphate in the Condensed State. Journal of Chemical & Engineering Data, 49(6), 1694-1705. [Link]

• Harris, K. R., & Woolf, L. A. (2005). Effect of Pressure on Transport Properties of the Ionic Liquid 1-Butyl-3-methylimidazolium Hexafluorophosphate. The Journal of Chemical Physics, 122(1), 014502. [Link]

• Nwigwe, I. D., et al. (2019). Effect of 1-Butyl-3-methylimidazolium hexafluorophosphate [BMIm][PF6] on N,N-dimethylformamide: Conductivity Measurement at T (293.15 -333.15) K. Research Journal of Pure Science and Technology. [Link]

• Paul, S., & Samanta, A. (2006). Dilute aqueous 1-butyl-3-methylimidazolium hexafluorophosphate: Properties and solvatochromic probe behavior. Green Chemistry, 8(11), 966-970. [Link]

• Qiao, B., et al. (2011). Densities and Viscosities of [Bmim][PF6] and Binary Systems [Bmim][PF6] + Ethanol, [Bmim][PF6] + Benzene at Several Temperatures and Pressures: Determined by the Falling-Ball Method. Journal of Chemical & Engineering Data, 56(5), 2379-2384. [Link]

• University of Maryland. (n.d.). Force Fields for MD simulations. UMD Pharmacy. [Link]

• Sharma, G., & Ghorai, P. K. (2018). Effect of water on structure and dynamics of [BMIM][PF6] ionic liquid: An all-atom molecular dynamics simulation investigation. The Journal of Chemical Physics, 148(8), 084503. [Link]

• Qiao, B., et al. (2012). Densities and Viscosities of 1-butyl-3-methylimidazolium Hexafluorophosphate [bmim][PF6] + CO2 Binary System: Determination and Correlation. Journal of Chemical & Engineering Data, 57(6), 1735-1740. [Link]

• Deetlefs, M., et al. (2004). Application of Complementary Experimental Techniques to Characterization of the Phase Behavior of [C16mim][PF6] and [C14mim][PF6]. Crystal Growth & Design, 4(2), 331-338. [Link]

• Deetlefs, M., et al. (2004). Application of Complementary Experimental Techniques to Characterization of the Phase Behavior of [C16mim][PF6] and [C14mim][PF6]. Crystal Growth & Design, 4(2), 331-338. [Link]

• Gardas, R. L., et al. (2007). Thermophysical properties of 1-hexyl-3-methyl imidazolium based ionic liquids with tetrafluoroborate, hexafluorophosphate and bis(trifluoromethylsulfonyl)imide anions. The Journal of Chemical Thermodynamics, 39(11), 1507-1514. [Link]

• da Silva, P. S. M., et al. (2019). The Role Ionic Liquid [BMIM][PF6] in One-Pot Synthesis of Tetrahydropyran Rings Through Tandem Barbier-Prins Reaction. Molecules, 24(11), 2084. [Link]

• National Institutes of Health. (2014). Computational Design of Catalysts with Experimental Validation: Recent Successes, Effective Strategies, and Pitfalls. The Journal of Physical Chemistry C, 118(44), 25335-25347. [Link]

• Ghattassi, N., et al. (2023). Optimal Design of Validation Experiments for the Prediction of Quantities of Interest. arXiv. [Link]

• Madgula, K. (2013). Ionic liquids- Green solvents for the future (1-butyl-3-Methylimidazolium Hexaflourophosphate [bmim]PF6 in water). ResearchGate. [Link]

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Ecotoxicity and Biodegradability Assessment of 1-Butyl-2,3-dimethylimidazolium hexafluorophosphate: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

In the quest for "green" solvents and novel materials in pharmaceutical and chemical research, ionic liquids (ILs) have garnered significant attention due to their unique physicochemical properties, such as low volatility, high thermal stability, and tunable solvency.[1] Among these, 1-Butyl-2,3-dimethylimidazolium hexafluorophosphate ([Bdmim][PF6]) has emerged as a promising candidate for various applications. However, the "green" credentials of any chemical are not solely defined by its efficiency in a reaction but critically depend on its environmental fate and potential toxicity. This guide provides a comprehensive assessment of the ecotoxicity and biodegradability of [Bdmim][PF6], comparing it with its close analogue, 1-Butyl-3-methylimidazolium hexafluorophosphate ([Bmim][PF6]), and other conventional solvents. This analysis is grounded in established experimental protocols and available data to provide a nuanced understanding for informed decision-making in research and development.

The Critical Role of Ecotoxicity and Biodegradability in "Green" Chemistry

The environmental impact of a chemical is primarily assessed through its ecotoxicity and biodegradability. Ecotoxicity evaluates the potential harm a substance can cause to various organisms in an ecosystem, from microorganisms to aquatic life. Biodegradability, on the other hand, measures the ability of a substance to be broken down into simpler, non-toxic compounds by microorganisms. A substance that is highly toxic and resistant to degradation can persist in the environment, leading to long-term ecological damage. Therefore, a thorough evaluation of these parameters is paramount before the widespread adoption of any new chemical.

Understanding the Molecular Structure: Why the C2-Methyl Group Matters

The subtle difference in the chemical structure between [Bdmim][PF6] and its more commonly studied counterpart, [Bmim][PF6], lies in the presence of an additional methyl group at the C2 position of the imidazolium ring. This seemingly minor modification can have a significant impact on the molecule's physicochemical properties and, consequently, its environmental profile. The C2-methylation can increase the steric hindrance around the cation, potentially affecting its interaction with microbial enzymes responsible for degradation. Furthermore, the acidity of the C2-proton in imidazolium cations is a known factor in their reactivity and stability; its replacement with a methyl group can alter these characteristics. While specific data for [Bdmim][PF6] is limited, this guide will draw upon the extensive data available for [Bmim][PF6] and the general trends observed for C2-methylated imidazolium ILs to provide a comparative assessment.

Experimental Methodologies for Assessment

To ensure the reliability and comparability of ecotoxicity and biodegradability data, standardized testing protocols are employed. The Organisation for Economic Co-operation and Development (OECD) provides a comprehensive set of guidelines for the testing of chemicals.

Ecotoxicity Testing: The Microtox® Assay

A widely used and rapid method for assessing the acute toxicity of chemicals in the aquatic environment is the Microtox® test. This assay utilizes the bioluminescent bacterium Aliivibrio fischeri (formerly Vibrio fischeri). The principle is straightforward: the light output of the bacteria is measured before and after exposure to the test substance. A decrease in luminescence indicates a toxic effect, as the metabolic processes responsible for light production are inhibited. The result is typically expressed as the effective concentration (EC50), which is the concentration of the test substance that causes a 50% reduction in light output after a specific exposure time (e.g., 15 or 30 minutes).

Caption: Workflow for determining acute aquatic toxicity using the Microtox® assay.

Biodegradability Testing: OECD 301 Series

The OECD 301 guidelines for "Ready Biodegradability" are a series of stringent tests designed to assess the potential of a chemical to be rapidly and completely biodegraded by microorganisms under aerobic conditions. A compound is considered "readily biodegradable" if it reaches a certain percentage of degradation within a 28-day period (typically >60% for respirometric methods).[2]

This method determines the biodegradability of a substance by measuring the oxygen consumed by microorganisms as they metabolize the test compound. The test is conducted in a closed respirometer containing a defined aqueous medium, the test substance as the sole carbon source, and an inoculum of microorganisms (typically from activated sludge). The consumption of oxygen is measured over 28 days and is expressed as a percentage of the theoretical oxygen demand (ThOD).

Caption: Workflow for assessing ready biodegradability using the OECD 301F manometric respirometry test.

Comparative Ecotoxicity Assessment

Table 1: Comparative Acute Ecotoxicity Data (Aliivibrio fischeri)

Compound	Chemical Structure	EC50 (mg/L)	Toxicity Class	Reference
[Bmim][PF6]	1-Butyl-3-methylimidazolium hexafluorophosphate	~2000	Practically Harmless	[1]
[Bdmim][PF6]	1-Butyl-2,3-dimethylimidazolium hexafluorophosphate	Data not available	-	-
[Hmim][PF6]	1-Hexyl-3-methylimidazolium hexafluorophosphate	~150	Toxic	[1]
[Omim][PF6]	1-Octyl-3-methylimidazolium hexafluorophosphate	~10	Highly Toxic	[1]
Acetone	Propan-2-one	>10,000	Relatively Harmless	General Safety Data
Acetonitrile	Ethanenitrile	~7,500	Relatively Harmless	General Safety Data

Analysis of Ecotoxicity Data:

• Effect of Alkyl Chain Length: A clear trend is observed for imidazolium-based ILs where toxicity increases with the length of the alkyl side chain.[1] For instance, the toxicity of [Bmim][PF6] is significantly lower than that of its hexyl ([Hmim][PF6]) and octyl ([Omim][PF6]) counterparts. This is attributed to the increased lipophilicity of the longer alkyl chains, which facilitates their interaction with and disruption of cell membranes.[3]

• The [PF6]⁻ Anion: The hexafluorophosphate anion itself is known to be hydrolytically unstable, slowly decomposing in the presence of water to form hydrofluoric acid (HF) and other products.[4][5] This hydrolysis can contribute to the overall toxicity of the ionic liquid, although the primary driver of toxicity for many imidazolium ILs is the cation.[1]

• Predicted Ecotoxicity of [Bdmim][PF6]: The addition of a methyl group at the C2 position is likely to increase the lipophilicity of the cation compared to [Bmim]⁺. Based on the structure-activity relationships observed for other imidazolium ILs, this increased lipophilicity would be expected to result in a higher toxicity for [Bdmim][PF6] compared to [Bmim][PF6]. However, without direct experimental data, this remains a well-founded hypothesis.

Comparative Biodegradability Assessment

The biodegradability of imidazolium-based ionic liquids is a complex issue, with the structure of both the cation and the anion playing a role.

Table 2: Comparative Biodegradability Data (OECD 301)

Compound	Biodegradation (%) after 28 days	Classification	Reference
[Bmim][PF6]	< 20% (OECD 301D)	Not readily biodegradable	[6]
[Bdmim][PF6]	Data not available	-	-
[Bmim][Cl]	< 5% (OECD 301D)	Not readily biodegradable	[7]
[Omim][Cl]	~65% (OECD 301F)	Readily biodegradable	[8]
Sodium Benzoate	> 60%	Readily biodegradable	OECD Guideline Control
Aniline	> 60%	Readily biodegradable	OECD Guideline Control

Analysis of Biodegradability Data:

• Resistance of the Imidazolium Ring: The imidazolium ring itself is generally considered to be resistant to microbial degradation, particularly when substituted with short alkyl chains.[7] Studies on [Bmim]⁺ salts consistently show poor biodegradability.[6][7]

• Influence of the Alkyl Chain: Similar to toxicity, the length of the alkyl chain significantly influences biodegradability. Longer alkyl chains (typically C6 and above) can serve as a point of attack for microbial enzymes, leading to partial or even complete degradation.[8][9] For example, 1-octyl-3-methylimidazolium chloride ([Omim][Cl]) is considered readily biodegradable.[8]

• The Role of the [PF6]⁻ Anion: The hexafluorophosphate anion is not expected to be biodegradable. Its environmental fate is more likely governed by its slow hydrolysis.[4][5]

• Predicted Biodegradability of [Bdmim][PF6]: The presence of the C2-methyl group in [Bdmim][PF6] could further hinder biodegradation. The steric bulk of this additional methyl group may impede the enzymatic access to the imidazolium ring. While the butyl chain could be a site for initial degradation, the overall mineralization of the molecule is expected to be low. Therefore, it is highly probable that [Bdmim][PF6] is not readily biodegradable .

Conclusion and Recommendations for Researchers

Based on the available evidence for structurally similar ionic liquids, 1-Butyl-2,3-dimethylimidazolium hexafluorophosphate ([Bdmim][PF6]) is predicted to exhibit the following environmental characteristics:

• Ecotoxicity: Likely to be more toxic to aquatic organisms than its non-C2-methylated analogue, [Bmim][PF6], due to increased lipophilicity. Its toxicity is expected to be in the "practically harmless" to "toxic" range for Aliivibrio fischeri.

• Biodegradability: Highly unlikely to be readily biodegradable. The imidazolium core, further stabilized by the C2-methyl group, is expected to be persistent in the environment.

For the environmentally conscious researcher, the following recommendations are proposed:

• Prioritize Data Generation: Given the scarcity of specific environmental data for [Bdmim][PF6], researchers utilizing this ionic liquid are strongly encouraged to perform ecotoxicity and biodegradability testing to fill this critical knowledge gap.

• Consider Greener Alternatives: When possible, explore ionic liquids with cations and anions that have demonstrated lower toxicity and higher biodegradability. For instance, ILs with ester or ether functionalities in the alkyl side chains have shown improved biodegradability. Choline-based or amino acid-based ionic liquids are also being investigated as potentially more environmentally benign alternatives.[10]

• Implement Responsible Waste Management: Due to its likely persistence and potential toxicity, all waste containing [Bdmim][PF6] should be treated as hazardous chemical waste and disposed of through appropriate channels. It should not be released into the environment.

• Adopt a Life-Cycle Perspective: The "greenness" of a solvent extends beyond its application. A holistic life-cycle assessment, considering its synthesis, use, and end-of-life, is crucial for a comprehensive understanding of its environmental impact.

References

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• 3. The Imidazolium Ionic Liquids Toxicity is Due to Their Effect on the Plasma Membrane - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Ionic liquids are not always green: hydrolysis of 1-butyl-3-methylimidazolium hexafluorophosphate - Green Chemistry (RSC Publishing) [pubs.rsc.org]
• 5. Biodegradation of [bmim][PF6] using Fusarium sp [scielo.org.mx]
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• 10. mdpi.com [mdpi.com]

A Senior Application Scientist's Guide to Spectroscopic Techniques for the Characterization and Validation of [BMMIM][PF6] Purity

Foreword: The Imperative of Purity in Ionic Liquid Applications

In the realms of advanced research, catalysis, and drug development, the ionic liquid 1-butyl-3-methylimidazolium hexafluorophosphate ([BMMIM][PF6]) has established itself as a solvent and medium of significant interest. Its unique properties, including negligible vapor pressure, high thermal stability, and tunable solvency, are profoundly influenced by its purity.[1] The presence of even trace impurities—such as residual halides from synthesis, water, or organic precursors—can drastically alter physicochemical properties, compromise reaction yields, introduce catalytic interference, and lead to non-reproducible experimental outcomes.[2][3]

This guide provides an in-depth comparison of key spectroscopic techniques for the rigorous characterization and validation of [BMMIM][PF6] purity. Moving beyond mere procedural descriptions, we will explore the causality behind methodological choices, establish self-validating analytical systems, and ground our discussion in authoritative scientific principles. Our objective is to equip researchers, scientists, and drug development professionals with the expertise to confidently assess the quality of this critical material.

Nuclear Magnetic Resonance (NMR) Spectroscopy: The Definitive Structural Arbiter

NMR spectroscopy stands as the cornerstone technique for the purity assessment of ionic liquids. Its power lies in its ability to provide unambiguous structural elucidation and direct quantification of proton- and carbon-containing impurities.

Expertise & Experience: Why NMR is Primary

For an ionic liquid like [BMMIM][PF6], multinuclear NMR (¹H, ¹³C, ³¹P, ¹⁹F) offers a complete analytical picture. ¹H and ¹³C NMR confirm the identity and integrity of the 1-butyl-3-methylimidazolium cation, while ³¹P and ¹⁹F NMR validate the hexafluorophosphate anion.[4][5] Crucially, ¹H NMR is exceptionally sensitive to the electronic environment. The chemical shift of the C2 proton on the imidazolium ring (the proton between the two nitrogen atoms) is a highly sensitive probe of ion-pair interactions and the presence of hydrogen-bond-donating impurities like water.[6] Its position can provide immediate clues about the purity and anionic environment of the ionic liquid.[6][7]

Experimental Protocol: Quantitative ¹H NMR Analysis

• Sample Preparation:

  • Accurately weigh approximately 10-20 mg of the [BMMIM][PF6] sample directly into an NMR tube.

  • Add a deuterated solvent with a known boiling point and low hygroscopicity, such as DMSO-d₆ (Dimethyl sulfoxide-d₆). DMSO-d₆ is often preferred as it effectively dissolves the ionic liquid and its potential impurities.[8][9]

  • The use of a solvent allows for high-resolution spectra, although analysis of the neat liquid is also possible.[10]

• Instrumental Parameters (400 MHz Spectrometer or higher):

  • Technique: Standard ¹H NMR acquisition.

  • Scans: Acquire a minimum of 16 scans to ensure a good signal-to-noise ratio.

  • Relaxation Delay (d1): Set a long relaxation delay (e.g., 10 seconds) to ensure full relaxation of all protons, which is critical for accurate signal integration and quantification.

• Data Analysis & Validation:

  • Structural Confirmation: Identify the characteristic peaks corresponding to the [BMMIM]⁺ cation (see Table 1).

  • Impurity Identification: Look for signals from common synthesis precursors (e.g., 1-methylimidazole, 1-chlorobutane) or residual solvents.

  • Quantification: Carefully integrate the signals of the well-resolved protons from the ionic liquid and any identified impurities. The purity can be calculated by comparing the integral of a known impurity proton to a well-defined proton on the [BMMIM]⁺ cation (e.g., the N-CH₃ singlet). This internal comparison makes the protocol self-validating.

Data Presentation: Characteristic NMR Shifts

Assignment ([BMMIM]⁺)	¹H Chemical Shift (ppm, DMSO-d₆)	¹³C Chemical Shift (ppm)
Imidazolium C2-H	~9.07	~137.4
Imidazolium C4/5-H	~7.70 - 7.78	~123.6, ~122.3
N-CH₂ - (butyl)	~4.15	~48.5
N-CH₃	~3.85	~35.7
-CH₂-CH₂ - (butyl)	~1.76	~31.3
-CH₂-CH₃ (butyl)	~1.25	~18.9
-CH₃ (butyl)	~0.90	~13.3

Table 1: Approximate ¹H and ¹³C NMR chemical shifts for the [BMMIM]⁺ cation. Shifts are referenced to TMS and can vary slightly based on solvent and concentration.[8][11]

Visualization: NMR Analysis Workflow

Caption: Workflow for quantitative NMR purity analysis.

Fourier-Transform Infrared (FTIR) Spectroscopy: Rapid Purity Screening

FTIR spectroscopy is a powerful, rapid, and non-destructive technique that serves as an excellent first-line method for assessing the purity of [BMMIM][PF6], particularly for detecting water and confirming gross structural features.

Expertise & Experience: The Value of Vibrational Fingerprints

Every molecule has a unique "vibrational fingerprint." FTIR is exceptionally sensitive to the presence of water, which appears as a very broad and distinct O-H stretching band around 3500 cm⁻¹.[12] For a hydrophobic ionic liquid like [BMMIM][PF6], the absence of this band is a strong indicator of dryness. Furthermore, the spectrum is dominated by intense vibrations from the P-F bonds of the [PF6]⁻ anion and the C-H and ring vibrations of the [BMMIM]⁺ cation, allowing for quick confirmation of the ionic liquid's identity.[13][14][15]

Experimental Protocol: Attenuated Total Reflectance (ATR)-FTIR

• Sample Preparation:

  • Ensure the ATR crystal (typically diamond or zinc selenide) is clean by wiping it with a suitable solvent (e.g., isopropanol) and running a background spectrum.

  • Place a single, small drop of [BMMIM][PF6] directly onto the ATR crystal. The viscosity of the ionic liquid makes it ideal for this technique, requiring no further preparation.

• Instrumental Parameters:

  • Technique: Attenuated Total Reflectance (ATR).

  • Spectral Range: 4000 - 600 cm⁻¹.

  • Resolution: 4 cm⁻¹.

  • Scans: Co-add 32 scans to achieve a high-quality spectrum.

• Data Analysis & Validation:

  • Water Detection: Examine the region from 3700 to 3200 cm⁻¹. A flat baseline indicates a dry sample, while a broad absorption band signifies the presence of water.

  • Structural Confirmation: Verify the presence of key vibrational bands for [BMMIM][PF6] as detailed in Table 2. Comparison to a validated reference spectrum of high-purity material provides a robust method of confirmation.

Data Presentation: Key FTIR Vibrational Bands

Wavenumber (cm⁻¹)	Assignment	Significance
~3500 (broad)	O-H stretch	Impurity: Water
3100 - 3200	Imidazolium C-H stretch	Confirms cation ring structure
2800 - 3000	Alkyl C-H stretch	Confirms butyl chain
~1570	Imidazolium ring stretch	Confirms cation ring structure[16]
~840 (very strong)	P-F stretch of [PF6]⁻	Confirms anion identity[14]

Table 2: Characteristic FTIR absorption bands for [BMMIM][PF6] and the common impurity, water.[16][17]

Visualization: FTIR Analysis Workflow

Caption: Workflow for rapid FTIR purity screening.

UV-Visible (UV-Vis) Spectroscopy: A Highly Sensitive Test for Chromophores

While NMR and FTIR focus on structural identity and common impurities, UV-Vis spectroscopy excels at detecting trace levels of colored, conjugated impurities that can be invisible to other techniques.

Expertise & Experience: The Problem of Color

Ideally, pure [BMMIM][PF6] should be colorless.[18] A yellow or brownish tint is a common sign of degradation or impurities from synthesis, even when NMR spectra appear clean.[18] These chromophoric impurities, often present at ppb levels, can have very high molar extinction coefficients and can significantly interfere with photochemical, spectroscopic, or biological applications.[18] UV-Vis spectroscopy is therefore not a tool for structural confirmation, but a highly sensitive qualitative test for this specific class of impurity.

Experimental Protocol: Assessing Optical Clarity

• Sample Preparation:

  • Prepare a solution of [BMMIM][PF6] in a UV-transparent solvent, such as high-purity acetonitrile. A concentration of around 10% v/v is a good starting point.[19]

  • Use a matched pair of 1 cm path length quartz cuvettes. Fill the reference cuvette with pure acetonitrile.

• Instrumental Parameters:

  • Technique: UV-Vis Absorption Spectroscopy.

  • Wavelength Range: 800 - 200 nm.

  • Action: Perform a baseline correction with the solvent-filled cuvettes.

• Data Analysis & Validation:

  • Acquire the spectrum of the [BMMIM][PF6] solution.

  • A high-purity sample should exhibit a featureless, flat baseline with near-zero absorbance across the entire visible region (approx. 800 - 350 nm).[18]

  • An increase in absorbance towards the UV region (the "UV cutoff") is expected due to the electronic transitions of the imidazolium cation. The absence of peaks in the visible spectrum validates the sample's purity with respect to colored impurities.

Data Presentation: Ideal vs. Impure UV-Vis Spectra

Sample Purity	Absorbance in Visible Region (350-800 nm)	Interpretation
High Purity	< 0.01 AU (ideally flat)	Free of chromophoric impurities.
Impure	> 0.01 AU, potential broad peaks	Presence of colored degradation products or synthesis byproducts.

Table 3: Comparative analysis of UV-Vis absorbance for pure and impure [BMMIM][PF6].

Visualization: UV-Vis Purity Check

Caption: Decision workflow for UV-Vis purity validation.

A Multi-Technique Approach: The Gold Standard for Validation

While the techniques above are powerful, a comprehensive purity validation relies on a synergistic, multi-technique approach to cover all potential impurities. No single method is sufficient.

• Mass Spectrometry (MS): Primarily used for initial identity confirmation. Electrospray Ionization (ESI-MS) will clearly show the mass-to-charge ratio for the [BMMIM]⁺ cation (m/z 139) and, in negative mode, the [PF6]⁻ anion (m/z 145).[20]

• Karl Fischer Titration: This is the undisputed gold standard for the precise quantification of water content. While FTIR provides a rapid qualitative check, Karl Fischer titration delivers an exact percentage or ppm value, which is critical for applications sensitive to water.[18]

• Ion Chromatography (IC): The most reliable method for quantifying residual halide (e.g., chloride, bromide) impurities from the synthesis process.[21] The common qualitative silver nitrate test is prone to false positives and lacks sensitivity; IC provides precise quantification with detection limits often below 10 ppm.[21]

Comparative Summary of Techniques

Technique	Primary Target Impurities	Strengths	Limitations	Nature of Result
¹H NMR	Organic precursors, residual solvents, structural isomers	Structural confirmation, highly quantitative	Less sensitive to inorganic salts and water	Quantitative (%)
FTIR	Water, gross structural changes	Rapid, non-destructive, very sensitive to water	Not highly quantitative, less sensitive to trace organics	Qualitative/Semi-Quantitative
UV-Vis	Colored, conjugated compounds	Extremely sensitive to trace chromophores	No structural information, not quantitative	Qualitative
Karl Fischer	Water	Gold standard for water quantification, highly accurate	Only measures water	Quantitative (ppm, %)
Ion Chromatography	Halide ions (Cl⁻, Br⁻)	Gold standard for halide quantification, very sensitive	Requires specialized equipment	Quantitative (ppm)
Mass Spec (ESI)	---	Definitive molecular weight confirmation of ions	Not inherently quantitative, can suffer from ion suppression	Qualitative (Identity)

Table 4: A comparative guide to analytical techniques for [BMMIM][PF6] purity assessment.

Conclusion

The validation of [BMMIM][PF6] purity is not a task for a single instrument but a case for an integrated analytical strategy. A robust and trustworthy purity assessment should always begin with ¹H NMR for structural verification and quantification of organic impurities. This should be complemented by Karl Fischer titration for accurate water determination and Ion Chromatography for residual halide analysis. Finally, UV-Vis spectroscopy serves as an essential, highly sensitive check for chromophoric contaminants that could otherwise go undetected. By employing this multi-faceted approach, researchers and developers can ensure the quality and consistency of their materials, leading to more reliable, reproducible, and impactful science.

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• Earle, M. J., Gordon, C. M., Plechkova, N. V., Seddon, K. R., & Welton, T. (2007). Decolorization of Ionic Liquids for Spectroscopy. Analytical Chemistry, 79(2), 758–764. [Link]

• Ananikov, V. P. (2013). Efficient Sustainable Tool for Monitoring Chemical Reactions and Structure Determination in Ionic Liquids by ESI-MS. Request PDF. [Link]

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• Van den Bossche, G., De Vreese, P., Van de Voorde, B., & Binnemans, K. (2014). Determination of Halide Impurities in Ionic Liquids by Total Reflection X-ray Fluorescence Spectrometry. SOLVOMET. [Link]

• Braga, C. A., Faria, R. B., & Eberlin, M. N. (2003). Supporting Information for Asymmetric Dihydroxylation of Olefins in the Room Temperature Ionic Liquid 1-n-butyl-methylimidazolium hexafluorophosphate. Organic Letters, 5(15). [Link]

• Pernak, J., & Zygadlo, M. (2011). Study of Ionic Liquids UV-VIS and FTIR Spectra before and after Heating and Spruce Groundwood Dissolution. Fibres & Textiles in Eastern Europe, 19(5), 105-110. [Link]

• Ribeiro, A. P. C. (2017). Vibrational Spectroscopy of Ionic Liquids. Chemical Reviews, 117(11), 7190–7245. [Link]

• Gunaratne, H. Q. N. (2016). NMR of ionic liquids. ResearchGate. [Link]

• Brennecke, J. F., & Maginn, E. J. (2001). Ionic liquids: Innovative fluids for chemical processing. AIChE Journal, 47(11), 2384-2389. [Link]

• Van den Bossche, G., De Vreese, P., Van de Voorde, B., & Binnemans, K. (2014). Determination of halide impurities in ionic liquids by total reflection X-ray fluorescence spectrometry. Analytical Chemistry, 86(8), 3931–3938. [Link]

• Wang, J., Liu, Y., Li, W., & Gao, G. (2018). Prediction of 1H NMR chemical shifts for ionic liquids: strategy and application of a relative reference standard. Physical Chemistry Chemical Physics, 20(33), 21676–21684. [Link]

• Singh, T., & Kumar, A. (2014). Ionogels based on [BMIM][PF6] prepared by non-hydrolytic sol-gel route: effect of ultrasonic irradiation. ResearchGate. [Link]

• Jeon, Y., Sung, J., Seo, C., Lim, H., Cheong, H., Kang, M. H., ... & Kim, Y. (2008). Structures of Ionic Liquids with Different Anions Studied by Infrared Vibration Spectroscopy. The Journal of Physical Chemistry B, 112(15), 4735–4740. [Link]

• Sarkar, K., Roy, N., & Ghosh, R. (2018). Subsistence of Host Guest Inclusion Complexes ofBiologically Active Moleculeswith Ionic Liquid Probed by Physicochemical Exploration. ResearchGate. [Link]

• Zhang, Q., Benoit, M., Vigier, K., Barrault, J., & Jégou, G. (2012). Pretreatment of lignocellulosic biomass with ionic liquids. ResearchGate. [Link]

• D'Auria, M. (2020). Computational NMR Spectroscopy of Ionic Liquids: [C4C1im]Cl/Water Mixtures. Molecules, 25(9), 2084. [Link]

• Gwan, Y. F., & Nicholas, A. (2019). Effect of 1-Butyl-3-methylimidazolium hexafluorophosphate [BMIm][PF6] on N,N-dimethylformamide: Conductivity Measurement at T (293.15 -333.15) K. ResearchGate. [Link]

• Fengchen, C. (n.d.). The Role of BMIM-PF6 in Advanced Chemical Synthesis and Research. Fengchen Group Co., Ltd. [Link]

• Bukowski, E. J., & Squattrito, P. J. (2004). A Bloembergen-Purcell-Pound 13C NMR relaxation study of the ionic liquid 1-butyl-3-methylimidazolium hexafluorophosphate. Analytical and Bioanalytical Chemistry, 378(6), 1548–1554. [Link]

• Alcalde, E., Dinarès, I., Ibanez, A., & Mesquida, M. N. (2010). 1H-NMR chemical shift values of 1-butyl-3-methylimidazolium salt [bmim][A] (300 MHz) at 298 K. ResearchGate. [Link]

• Singh, S. K., & Singh, B. (2017). Ionic Liquid Facilitated Dehydrogenation of tert-Butylamine Borane. ResearchGate. [Link]

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Safety & Regulatory Compliance

A Senior Application Scientist's Guide to the Responsible Disposal of 1-Butyl-2,3-dimethylimidazolium Hexafluorophosphate

As researchers and drug development professionals, our work with novel materials like ionic liquids (ILs) pushes the boundaries of science. 1-Butyl-2,3-dimethylimidazolium hexafluorophosphate is a valuable tool in our arsenal, prized for its unique solvent properties and low volatility, which contributes to safer laboratory atmospheres compared to traditional organic solvents.[1][2] However, this "green" characteristic of low vapor pressure does not exempt it from rigorous handling and disposal protocols. Its chemical nature as a skin and eye irritant, combined with the environmental considerations of the hexafluorophosphate anion, necessitates a disposal plan rooted in chemical safety and regulatory compliance.

This guide provides a comprehensive, step-by-step framework for the proper disposal of 1-Butyl-2,3-dimethylimidazolium hexafluorophosphate, ensuring the safety of laboratory personnel and the protection of our environment.

Part 1: Hazard Profile and Essential Safety Data

Understanding the inherent risks of a substance is the foundation of its safe management. 1-Butyl-2,3-dimethylimidazolium hexafluorophosphate is classified under the Globally Harmonized System (GHS) with specific hazard warnings that dictate our handling procedures.

GHS Classifications:

• Skin Irritation (Category 2): Causes skin irritation upon contact.[3][4][5]

• Serious Eye Irritation (Category 2): Causes serious, potentially damaging eye irritation.[3][4][5]

• Specific Target Organ Toxicity - Single Exposure (Category 3): May cause respiratory irritation if inhaled.[3][5]

These classifications demand the consistent use of appropriate Personal Protective Equipment (PPE) to create a barrier between the researcher and the chemical. The causality is direct: gloves prevent skin contact, safety glasses or goggles protect against splashes that could cause serious eye damage, and work in a well-ventilated area or fume hood mitigates the risk of respiratory irritation.[6]

Property	Value	Source(s)
CAS Number	227617-70-1
Molecular Formula	C₉H₁₇F₆N₂P
Molecular Weight	298.21 g/mol	[3]
Appearance	White to light yellow powder or lump	[7]
Hazard Statements	H315, H319, H335	[3]
Required PPE	Eyeshields, Chemical-Resistant Gloves, Respirator (type ABEK)

Part 2: The Disposal Workflow: From Benchtop to Final Disposition

The proper disposal of 1-Butyl-2,3-dimethylimidazolium hexafluorophosphate is not a single action but a systematic process. This workflow ensures that the waste is handled safely at every stage, in full compliance with local, state, and federal regulations.[8][9]

Step 1: Waste Segregation and Containment

The first and most critical step begins at the point of generation.

• Designate a Specific Waste Container: Dedicate a clearly labeled, chemically compatible container for all 1-Butyl-2,3-dimethylimidazolium hexafluorophosphate waste. Suitable materials include glass or high-density polyethylene (HDPE).

• Labeling: The container must be marked with a "Hazardous Waste" label, listing the full chemical name: "1-Butyl-2,3-dimethylimidazolium hexafluorophosphate".[10] Avoid using abbreviations or chemical formulas.[10]

• Prevent Commingling: Do not mix this ionic liquid waste with other waste streams, especially incompatible materials like strong oxidizing agents or different solvent types.[8][10] This self-validating step is crucial because mixing incompatible chemicals can lead to dangerous reactions, and it complicates the disposal process, potentially preventing a disposal facility from accepting the waste.

Step 2: Managing Spills and Contamination

Accidents happen, and a prepared response is a key element of laboratory safety.

• Ensure Area is Ventilated: If a spill occurs, ensure adequate ventilation to disperse any potential vapors.[6]

• Don Appropriate PPE: Before cleaning, put on all required PPE, including gloves, eye protection, and a respirator if necessary.

• Contain and Absorb: For small spills, absorb the liquid with an inert, non-combustible material such as sand, diatomaceous earth, or a universal binding agent.[4][5]

• Collect and Dispose: Carefully sweep or scoop the absorbed material into your designated hazardous waste container.[5][6]

• Decontaminate: Clean the spill area thoroughly with soap and water, collecting the wash water for disposal as hazardous waste.[6][8] Do not allow wash water to enter drains.[8][9]

Step 3: Primary Disposal Route - High-Temperature Incineration

The recommended and most environmentally sound method for the final disposal of 1-Butyl-2,3-dimethylimidazolium hexafluorophosphate is through a licensed chemical disposal company via controlled high-temperature incineration.[6][11]

Causality: The hexafluorophosphate anion ([PF₆]⁻) is thermally stable but can decompose under certain conditions to produce hazardous gases, including gaseous hydrogen fluoride (HF).[12][13] A specialized chemical incinerator is equipped with afterburners and flue gas scrubbers designed to operate at temperatures sufficient to completely break down the ionic liquid and neutralize these harmful acidic byproducts.[6][11] This is a self-validating system where the technology is specifically designed to handle and neutralize the hazards posed by fluorinated compounds.

Step 4: Alternative Considerations and Prohibited Actions

• Recycling and Reuse: For ionic liquid that is unused or has not been contaminated, recycling may be an option.[8][9] This is a waste minimization strategy rather than a disposal method. Techniques like distillation can be used, but require specialized equipment and careful analysis to ensure the purity of the reclaimed product.[14][15]

• Landfill: Direct disposal of liquid 1-Butyl-2,3-dimethylimidazolium hexafluorophosphate in a landfill is not an acceptable practice.[8] Only the solid, inert residue from incineration should be landfilled by a licensed facility.

• Sewer Disposal: Under no circumstances should this chemical be poured down the drain.[5][11] Ionic liquids can be harmful to aquatic life, and the hexafluorophosphate anion can hydrolyze to form fluoride ions, which are regulated pollutants.

Part 3: Visualizing the Disposal Decision Process

To ensure clarity, the logical flow for managing 1-Butyl-2,3-dimethylimidazolium hexafluorophosphate waste is presented below. This decision tree guides the user from waste generation to the selection of the appropriate management strategy.

Caption: Decision workflow for the management of 1-Butyl-2,3-dimethylimidazolium hexafluorophosphate waste.

By adhering to this structured approach, from initial segregation to final disposal via high-temperature incineration, we can utilize the valuable properties of 1-Butyl-2,3-dimethylimidazolium hexafluorophosphate in our research while upholding the highest standards of laboratory safety and environmental stewardship.

References

• 1-Butyl-2,3-dimethylimidazolium hexafluorophosphate | C9H17F6N2P. PubChem, National Center for Biotechnology Information. [Link]

• 1-Butyl-2,3-dimethylimidazolium hexafluorophosphate Material Safety Data Sheet. Anichem. [Link]

• Safety Data Sheet: 1-Butyl-3-methylimidazolium hexafluorophosphate. Carl ROTH. [Link]

• Managing solid waste using chloride-based ionic liquids. IOP Conference Series: Materials Science and Engineering. [Link]

• Ionic Liquids Recycling for Reuse. ResearchGate. [Link]

• Unlocking Green Chemistry: The Role of 1-Butyl-3-methylimidazolium Hexafluorophosphate in Sustainable Synthesis. NINGBO INNO PHARMCHEM CO.,LTD. [Link]

• Ionic liquids recycling for reuse. United Arab Emirates University Scholarworks. [Link]

• Effect of 1-butyl-3-methylimidazolium hexafluorophosphate as the humectant on the thermal decomposition of nitrocellulose. ResearchGate. [Link]

• Chemical Waste Guidelines. University of Maryland, Environmental Safety, Sustainability & Risk. [Link]

• Effect of 1-butyl-3-methylimidazolium hexafluorophosphate ([BMIM]PF6)... ResearchGate. [Link]

• Extraction of organic impurities using 1-butyl-3-methylimidazolium hexafluorophosphate [BMIM][PF 6 ]. ResearchGate. [Link]

• Hexafluorophosphate. Wikipedia. [Link]

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Navigating the Unseen: A Guide to Personal Protective Equipment for 1-Butyl-2,3-dimethylimidazolium Hexafluorophosphate

In the landscape of modern chemical research and pharmaceutical development, ionic liquids (ILs) like 1-Butyl-2,3-dimethylimidazolium hexafluorophosphate ([BMMIM][PF6]) have emerged as versatile solvents and catalysts. Their unique properties, including low volatility and high thermal stability, offer significant advantages. However, this apparent benignancy can mask potential hazards, necessitating a robust and well-informed approach to laboratory safety. This guide provides an in-depth, experience-driven framework for the selection and use of personal protective equipment (PPE) when handling [BMMIM][PF6], moving beyond mere checklists to instill a culture of proactive safety.

Understanding the Hazard: More Than Just a Green Solvent

1-Butyl-2,3-dimethylimidazolium hexafluorophosphate is classified as a substance that causes skin irritation and serious eye irritation.[1][2][3][4] Furthermore, it may cause respiratory irritation.[1][2][3] The primary routes of exposure are through skin and eye contact, as well as inhalation of aerosols or mists.[3][5] Long-term or repeated exposure can potentially lead to cumulative health effects.[3] Therefore, a comprehensive PPE strategy is not merely a recommendation but a critical necessity to mitigate these risks.

The Core of Protection: A Multi-Layered PPE Strategy

Effective protection against [BMMIM][PF6] relies on a multi-layered approach, addressing each potential route of exposure. The following sections detail the selection rationale and best practices for each critical piece of PPE.

Eye and Face Protection: The First Line of Defense

Given that [BMMIM][PF6] can cause serious eye irritation, robust eye and face protection is non-negotiable.

• Primary Protection: At a minimum, chemical splash goggles that conform to EN166 or NIOSH standards are required whenever handling the ionic liquid.[5] These provide a seal around the eyes, offering protection from splashes from all angles. Standard safety glasses with side shields are insufficient.

• Enhanced Protection: When there is a significant risk of splashing, such as during transfers of larger volumes or when heating the substance, a full-face shield should be worn in conjunction with chemical splash goggles. The face shield provides an additional layer of protection for the entire face.

Hand Protection: Selecting the Right Glove Material

Glove Material	Suitability for Incidental Contact	Suitability for Extended Contact/Immersion	Rationale and Causality
Nitrile	Acceptable	Not Recommended	Nitrile gloves offer good general chemical resistance and are a common choice for incidental splash protection.[6] However, their performance against prolonged exposure to ionic liquids can be variable. They should be changed immediately upon any contact with [BMMIM][PF6].
Butyl Rubber	Recommended	Highly Recommended	Butyl rubber provides excellent resistance to a wide range of chemicals, including many polar organic compounds.[7] Its high permeation resistance to gases and water vapors also suggests a robust barrier against this ionic liquid.[7]
Viton®	Recommended	Highly Recommended	Viton® is a fluoroelastomer known for its exceptional resistance to a broad spectrum of chemicals, including many challenging organic compounds. Given the fluorinated anion of [BMMIM][PF6], Viton® is a strong candidate for extended use.
Latex	Not Recommended	Not Recommended	Natural rubber latex gloves offer poor resistance to many chemicals and are not suitable for handling ionic liquids.[6]

Operational Protocol for Glove Use:

• Inspection: Always inspect gloves for any signs of degradation, punctures, or tears before use.

• Donning: Ensure hands are clean and dry before donning gloves.

• Doffing: To prevent self-contamination, use a proper glove removal technique (e.g., glove-to-glove, then skin-to-skin).

• Disposal: Dispose of contaminated gloves as hazardous waste in a designated, sealed container. Do not reuse disposable gloves.

Body Protection: Shielding Against Spills and Splashes

A standard cotton lab coat is insufficient when working with [BMMIM][PF6].

• Laboratory Coat: A lab coat made of a chemically resistant material, such as polyester or a polyester-cotton blend, should be worn and fully buttoned.

• Apron: For procedures with a higher risk of spills, a chemically resistant apron worn over the lab coat is recommended.

• Footwear: Fully enclosed shoes, preferably made of a non-porous material, are mandatory.

Respiratory Protection: A Precautionary Measure

While [BMMIM][PF6] has low volatility, aerosols or mists can be generated, especially during heating, agitation, or sonication, posing a risk of respiratory irritation.[2][3]

• Engineering Controls: The primary method for controlling respiratory exposure is to handle the material in a well-ventilated area, preferably within a chemical fume hood.[5]

• Respirator Use: If engineering controls are not sufficient to minimize exposure to aerosols or mists, a NIOSH-approved respirator with an appropriate cartridge (e.g., type ABEK for organic vapors and acid gases) should be used.[1] A full-face respirator will also provide eye and face protection. All respirator use must be in accordance with a comprehensive respiratory protection program, including fit testing and training.

Operational and Disposal Plans: From Benchtop to Waste Stream

A holistic safety plan extends beyond personal protection to include safe handling procedures and a clear disposal strategy.

Standard Operating Procedure (SOP) for Handling [BMMIM][PF6]

• Preparation:

  • Designate a specific area for handling [BMMIM][PF6], preferably within a chemical fume hood.

  • Ensure an eye wash station and safety shower are readily accessible.

  • Assemble all necessary equipment and PPE before starting work.

• Handling:

  • Dispense the ionic liquid carefully to avoid splashing.

  • Keep containers tightly closed when not in use.[5]

  • Avoid heating the material in an open system.

• Spill Response:

  • In case of a small spill, absorb the material with an inert absorbent material (e.g., sand, vermiculite).

  • Place the contaminated absorbent in a sealed, labeled container for hazardous waste disposal.

  • Ventilate the area and clean the spill site thoroughly.

  • For larger spills, evacuate the area and follow emergency procedures.

Disposal Plan: A Critical Consideration for Environmental Stewardship

The disposal of [BMMIM][PF6] requires careful consideration due to its hexafluorophosphate anion. This anion can hydrolyze, particularly in the presence of acid, to form hazardous hydrofluoric acid (HF). Therefore, do not attempt to neutralize with acid.

Step-by-Step Disposal Protocol:

• Waste Segregation:

  • Collect all waste containing [BMMIM][PF6], including contaminated gloves, absorbent materials, and empty containers, in a dedicated, clearly labeled hazardous waste container.

  • The container must be made of a compatible material (e.g., high-density polyethylene - HDPE) and have a secure, tight-fitting lid.

• Labeling:

  • Label the waste container with "Hazardous Waste," the full chemical name "1-Butyl-2,3-dimethylimidazolium hexafluorophosphate," and the approximate concentration and quantity.

  • Include the hazard warnings: "Corrosive," "Irritant," and "Do not mix with acids."

• Storage:

  • Store the sealed waste container in a designated satellite accumulation area away from incompatible materials, particularly acids.

• Collection:

  • Arrange for the collection of the hazardous waste by a licensed environmental disposal company. Provide them with the Safety Data Sheet (SDS) for [BMMIM][PF6].

Visualizing the Workflow: PPE Selection and Disposal Pathway

References

• Sigma-Aldrich.
• Sigma-Aldrich.
• PubChem. 1-Butyl-2,3-dimethylimidazolium hexafluorophosphate.
• CP Lab Safety.
• TCI Chemicals.
• Santa Cruz Biotechnology.
• Anichem.
• ChemicalBook.
• Carl Roth.
• Sigma-Aldrich.
• Fisher Scientific.
• Strem Chemicals.
• Neosource. Glove Chemical Resistant Chart.
• Regulations.gov. Fact Sheet - Glove Selection.
• MDS Associ

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